Technical Documentation Center

Enilospirone Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Enilospirone
  • CAS: 59798-73-1

Core Science & Biosynthesis

Foundational

Deconstructing Enilospirone: Mechanism of Action and Pharmacological Profile at 5-HT1A Receptors

Executive Summary Enilospirone (CERM-3726) represents a structurally distinct and highly selective entity within the azapirone class of central nervous system (CNS) agents[1]. Functioning as a high-efficacy 5-HT1A recept...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Enilospirone (CERM-3726) represents a structurally distinct and highly selective entity within the azapirone class of central nervous system (CNS) agents[1]. Functioning as a high-efficacy 5-HT1A receptor agonist, enilospirone diverges from prototypical azapirones by lacking a piperazine moiety[2]. This structural omission is pharmacologically critical: it prevents the generation of the 1-(2-pyrimidinyl)piperazine (1-PP) metabolite, thereby isolating the drug's 5-HT1A-mediated effects from unwanted α2-adrenergic antagonism[2]. This technical guide provides an in-depth mechanistic analysis of enilospirone, detailing its GPCR-mediated signaling cascade, structural pharmacology, and the self-validating experimental protocols required to quantify its intrinsic efficacy.

Structural Pharmacology: The Non-Piperazine Advantage

The azapirone class is classically defined by an azaspirodecanedione moiety, typically bound via a butyl chain to a pyrimidinylpiperazine group (as seen in buspirone, gepirone, and tandospirone)[3]. While these agents demonstrate robust 5-HT1A partial agonism, their clinical utility is frequently compromised by rapid hepatic metabolism into 1-PP[3]. 1-PP acts as a potent α2-adrenergic receptor antagonist, which counteracts anxiolytic efficacy and contributes to adverse effects such as restlessness, dizziness, and gastrointestinal distress[2][3].

Enilospirone (IUPAC: 6-(3-chlorophenoxy)-2-methyl-1-oxa-4-azaspiro[4.5]decan-3-one) is structurally unique. Despite being classified as an azapirone due to its spiro-ring system, it is not a piperazine derivative[2]. Consequently, enilospirone bypasses the 1-PP metabolic pathway entirely[2]. This structural divergence ensures that enilospirone's pharmacological effects are driven almost exclusively by its high-affinity interaction with 5-HT1A receptors, yielding a cleaner, highly targeted mechanistic profile[1][2].

Mechanism of Action at the 5-HT1A Receptor

The 5-HT1A receptor is a G-protein coupled receptor (GPCR) that exclusively couples to the inhibitory Gi/o protein family[4]. Enilospirone acts as a high-efficacy agonist at these sites, exerting differential effects based on receptor localization[4].

  • Presynaptic Autoreceptors (Raphe Nuclei): Acute administration of enilospirone activates somatodendritic autoreceptors, leading to a transient decrease in the firing rate of serotonergic neurons and a reduction in 5-HT release.

  • Postsynaptic Heteroreceptors (Hippocampus, Amygdala, Cortex): Chronic administration leads to the desensitization of presynaptic autoreceptors, allowing enilospirone to exert robust postsynaptic agonism, which mediates long-term neuroplastic, antidepressant, and anxiolytic effects[5].

Intracellular Signaling Cascade

Upon enilospirone binding, the 5-HT1A receptor undergoes a conformational shift that catalyzes the exchange of GDP for GTP on the Gαi/o subunit.

  • Adenylyl Cyclase Inhibition: The active Gαi subunit directly inhibits adenylyl cyclase, reducing the conversion of ATP to cyclic AMP (cAMP), thereby downregulating Protein Kinase A (PKA) activity.

  • GIRK Channel Activation: Concurrently, the liberated Gβγ dimer translocates along the inner leaflet of the plasma membrane to directly open G protein-coupled inwardly-rectifying potassium (GIRK) channels. The resulting K+ efflux hyperpolarizes the neuronal membrane, profoundly decreasing neuronal excitability.

signaling Enilospirone Enilospirone (Agonist) Receptor 5-HT1A Receptor (GPCR) Enilospirone->Receptor Binds & Activates Gi_Protein Gi/o Protein (Alpha & Beta/Gamma) Receptor->Gi_Protein Conformational Change AdenylylCyclase Adenylyl Cyclase (Inhibited) Gi_Protein->AdenylylCyclase Alpha-i Subunit Inhibits GIRK GIRK Channels (Opened by Beta/Gamma) Gi_Protein->GIRK Beta/Gamma Subunits Activate cAMP cAMP Levels (Decreased) AdenylylCyclase->cAMP Reduces Synthesis PKA Protein Kinase A (Downregulated) cAMP->PKA Reduces Activity Hyperpolarization Neuronal Hyperpolarization (Decreased Excitability) PKA->Hyperpolarization Modulates GIRK->Hyperpolarization K+ Efflux

Enilospirone-mediated 5-HT1A Gi/o signaling pathway leading to neuronal hyperpolarization.

Quantitative Pharmacodynamics

To contextualize enilospirone's profile, it is critical to compare its binding and efficacy metrics against standard reference compounds. Enilospirone demonstrates nanomolar affinity for the 5-HT1A receptor and acts as a high-efficacy agonist, distinguishing it from the weaker partial agonism of buspirone[4]. Furthermore, clinical evaluations indicate that at low doses (100 mg), enilospirone functions as a central stimulant with mild alerting properties that can improve performance, whereas higher doses (≥200 mg) can disrupt sleep continuity[1][6].

Table 1: Comparative Pharmacological Profile of 5-HT1A Ligands

Compound5-HT1A Affinity (Ki)Intrinsic Efficacy (Emax)Metabolizes to 1-PP?Clinical Profile
Enilospirone NanomolarHigh AgonistNo Central stimulant / Alerting[6]
Buspirone ~15 nMPartial Agonist (~30%)YesAnxiolytic (delayed onset)[3]
8-OH-DPAT ~1 nMFull Agonist (Reference)NoExperimental Tool (Prototypical)

Self-Validating Experimental Protocols

As a Senior Application Scientist, it is imperative to design assays that not only confirm binding but also validate the functional consequence of that binding. The following protocols represent the gold standard for evaluating 5-HT1A agonists like enilospirone[4].

Protocol A: In Vitro [35S]GTPγS Binding Assay

Objective: To quantify the intrinsic efficacy of enilospirone by measuring agonist-induced G-protein activation. Causality: Radioligand binding (e.g., using [3H]8-OH-DPAT) only confirms receptor affinity. To prove efficacy, we must use [35S]GTPγS, a radiolabeled, non-hydrolyzable GTP analog. When enilospirone activates the receptor, the G-protein incorporates[35S]GTPγS but cannot hydrolyze it, effectively trapping the G-protein in its active state for precise quantification[4].

  • Membrane Preparation: Harvest and homogenize C6-glial cells stably expressing human 5-HT1A receptors. Rationale: Ensures a high-density, homogenous receptor population, eliminating signal noise from other 5-HT subtypes.

  • Incubation: Incubate 10 µg of membrane protein with varying concentrations of enilospirone (10^-10 to 10^-5 M), 3 µM GDP, and 0.1 nM [35S]GTPγS in assay buffer (pH 7.4) for 30 minutes at 30°C. Rationale: Excess GDP is critical to suppress basal (constitutive) G-protein activity, thereby maximizing the specific agonist-induced signal-to-noise ratio.

  • Reaction Termination: Rapidly terminate the reaction by vacuum filtration through GF/B glass-fiber filters. Rationale: Instantly halts the binding kinetics and separates the membrane-bound [35S]GTPγS from the free radioligand in solution.

  • Washing: Wash filters three times with ice-cold buffer. Rationale: Ice-cold temperatures prevent the dissociation of the receptor-G-protein complex during the high-shear wash phase.

  • Quantification: Transfer filters to vials with scintillation cocktail and measure radioactivity using a liquid scintillation counter. Calculate EC50 and Emax via non-linear regression analysis[4].

workflow Step1 1. Membrane Preparation (Transfected C6-glial cells) Step2 2. Incubation (Enilospirone +[35S]GTPγS + GDP) Step1->Step2 Add Reagents Step3 3. Reaction Termination (Rapid Filtration) Step2->Step3 30 min at 30°C Step4 4. Washing (Remove Unbound Radioligand) Step3->Step4 Vacuum Manifold Step5 5. Liquid Scintillation (Quantify Bound Radioactivity) Step4->Step5 Transfer to Vials Step6 6. Data Analysis (Calculate EC50 & Emax) Step5->Step6 Non-linear Regression

Step-by-step workflow for the [35S]GTPγS binding assay to evaluate enilospirone efficacy.

Protocol B: In Vivo Behavioral Validation (Forepaw Treading)

Objective: To confirm CNS penetrance and in vivo postsynaptic 5-HT1A target engagement. Causality: While in vitro assays prove molecular efficacy, they cannot confirm blood-brain barrier penetration or systemic bioavailability. The induction of Forepaw Treading (FPT) and Flat Body Posture (FBP) in rodents is a direct, quantifiable phenotypic readout of postsynaptic 5-HT1A activation in the CNS[4].

  • Subject Preparation: Acclimate naïve male Sprague-Dawley rats to observation cages for 30 minutes.

  • Administration: Administer enilospirone via oral gavage (p.o.). Rationale: Validates oral bioavailability, a critical pharmacokinetic parameter for clinical development.

  • Observation & Scoring: Blinded observers score the intensity of FPT and FBP on a scale of 0 to 3 at 15-minute intervals for 60 minutes post-administration. Rationale: Blinding prevents observer bias, ensuring the integrity and reproducibility of the behavioral data[4].

Conclusion

Enilospirone represents a refined pharmacological tool within the azapirone family. By maintaining high-efficacy 5-HT1A agonism while structurally circumventing the generation of the α2-antagonist metabolite 1-PP, it offers a cleaner mechanistic profile[2]. Its unique clinical signature—acting as a mild central stimulant at low doses—underscores the complex, dose-dependent nature of 5-HT1A receptor modulation in the human central nervous system[6].

References

  • NCATS Inxight Drugs. "Enilospirone (CERM-3726)". National Center for Advancing Translational Sciences. URL: [Link]

  • Wikipedia. "Enilospirone". Wikimedia Foundation. URL:[Link]

  • Maurel JL, et al. "High-Efficacy 5-HT1A Agonists for Antidepressant Treatment: A Renewed Opportunity". Journal of Medicinal Chemistry (2007). URL:[Link]

  • PMC. "Antidepressants, benzodiazepines and azapirones for panic disorder in adults: a network meta-analysis". National Institutes of Health. URL:[Link]

  • Wikipedia. "Azapirone". Wikimedia Foundation. URL:[Link]

  • Wikipedia. "Pyrimidinylpiperazine". Wikimedia Foundation. URL:[Link]

Sources

Exploratory

Enilospirone: A Deep Dive into its Effects on REM Sleep and Noradrenergic Pathways

A Technical Guide for Drug Development Professionals Abstract Enilospirone, a selective 5-hydroxytryptamine-1A (5-HT1A) receptor agonist belonging to the azapirone class, presents a focused mechanism of action with signi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Drug Development Professionals

Abstract

Enilospirone, a selective 5-hydroxytryptamine-1A (5-HT1A) receptor agonist belonging to the azapirone class, presents a focused mechanism of action with significant implications for neuropharmacology, particularly in the domains of sleep architecture and arousal systems.[1] This technical guide provides an in-depth analysis of enilospirone's effects, synthesizing preclinical and clinical data from analogous compounds to elucidate its core impact on Rapid Eye Movement (REM) sleep and the intricate noradrenergic pathways. We will explore the causal mechanisms, detail essential experimental protocols for validation, and present a comprehensive overview of the interplay between the serotonergic and noradrenergic systems as modulated by this class of compounds.

Pharmacological Profile of Enilospirone

Enilospirone's primary mechanism of action is its selective and high-affinity agonism at the 5-HT1A receptor.[1] These receptors are strategically located throughout the central nervous system and play a critical role in neuromodulation. They function as both presynaptic autoreceptors on serotonergic neurons in the raphe nuclei and as postsynaptic receptors in various brain regions, including the hippocampus, cortex, and amygdala.[2][3]

  • Presynaptic Action: As a full agonist at presynaptic 5-HT1A autoreceptors, acute administration of enilospirone, much like the related compound gepirone, suppresses the firing rate of serotonergic neurons.[2][4] This action reduces the overall release of serotonin into the synapse.

  • Postsynaptic Action: At postsynaptic sites, enilospirone acts as a partial agonist, modulating neuronal activity in circuits responsible for mood, anxiety, and sleep.[3][4]

The therapeutic effects of azapirones are often linked to the long-term neuroadaptations resulting from this dual action. Chronic treatment leads to the desensitization of presynaptic autoreceptors, which ultimately enhances serotonin release and neurotransmission.[2][4]

Signaling Pathway

Activation of the 5-HT1A receptor, a Gi/o-protein-coupled receptor (GPCR), initiates a cascade of intracellular events. This primarily involves the inhibition of adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels, and the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels, which causes hyperpolarization of the neuron and reduces its excitability.

G_protein_signaling cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm enilospirone Enilospirone (5-HT1A Agonist) receptor 5-HT1A Receptor (GPCR) enilospirone->receptor binds g_protein Gi/o Protein receptor->g_protein activates adenylyl_cyclase Adenylyl Cyclase (Effector) g_protein->adenylyl_cyclase inhibits girk_channel GIRK Channel g_protein->girk_channel activates camp cAMP (Second Messenger) adenylyl_cyclase->camp conversion k_ion K+ Ions girk_channel->k_ion efflux atp ATP hyperpolarization Neuronal Hyperpolarization (Inhibition) k_ion->hyperpolarization leads to PSG_Workflow cluster_prep Phase 1: Preparation & Baseline cluster_study Phase 2: Crossover Study cluster_analysis Phase 3: Analysis A Subject Screening (Healthy Volunteers) B Acclimation Night in Sleep Lab A->B C Baseline PSG Recording (Placebo) B->C D Randomized Blinding C->D E1 Drug Administration (Enilospirone) D->E1 E2 Placebo Administration D->E2 F Overnight PSG Recording (EEG, EOG, EMG) E1->F E2->F G Washout Period F->G G->D Crossover H Sleep Stage Scoring (AASM Criteria) I Data Extraction (REM Latency, %REM, etc.) H->I J Statistical Comparison (Drug vs. Placebo) I->J Serotonin_Norepinephrine_Interaction raphe Raphe Nuclei (Serotonin) lc Locus Coeruleus (Norepinephrine) raphe->lc Inhibitory Input (-) wake Wakefulness Arousal lc->wake Promotes (+) rem REM Sleep lc->rem Inhibits (-) enilospirone Enilospirone (5-HT1A Agonist) enilospirone->raphe Activates 5-HT1A Autoreceptors

Sources

Foundational

Structural Architecture and Pharmacological Profiling of Enilospirone: A Non-Piperazine Azapirone Derivative

Executive Summary Azapirones represent a vital class of psychotropic agents, predominantly functioning as 5-HT1A receptor agonists. While the prototypical azapirone, buspirone, relies heavily on a pyrimidinylpiperazine m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Azapirones represent a vital class of psychotropic agents, predominantly functioning as 5-HT1A receptor agonists. While the prototypical azapirone, buspirone, relies heavily on a pyrimidinylpiperazine moiety for its pharmacological action, enilospirone (CERM-3726) diverges significantly in its structural properties. This technical guide provides an in-depth analysis of enilospirone’s unique structural architecture, its distinct metabolic profile, and the rigorous experimental methodologies required to validate its pharmacodynamics.

Structural Properties and Chemical Identity

Enilospirone is characterized by a distinct spirocyclic core. Its IUPAC designation, 6-(3-chlorophenoxy)-2-methyl-1-oxa-4-azaspiro[4.5]decan-3-one, highlights a rigid oxa-azaspiro scaffold that dictates its spatial orientation within the receptor pocket.

Unlike traditional azapirones, enilospirone entirely lacks the pyrimidinylpiperazine group. This structural deviation is not merely a chemical curiosity; it fundamentally alters the drug's physicochemical parameters and receptor binding kinetics. The presence of the 3-chlorophenoxy substituent enhances the molecule's lipophilicity, allowing it to efficiently occupy the hydrophobic auxiliary pocket of the 5-HT1A receptor ().

Table 1: Quantitative Structural and Physicochemical Properties
ParameterValueAnalytical Significance
Molecular Formula C15H18ClNO3Defines the atomic composition and halogenation state.
Molar Mass 295.76 g/mol Optimal molecular weight for efficient blood-brain barrier (BBB) permeation.
Scaffold Type Oxa-azaspiro[4.5]decaneProvides rigid spirocyclic geometry, restricting conformational entropy for optimal receptor alignment.
Aromatic Substituent 3-chlorophenoxyEnhances lipophilicity and drives hydrophobic interactions within the target binding site.
Piperazine Moiety AbsentPrevents metabolic degradation into the active off-target metabolite 1-PP.

Metabolic Implications of the Structural Divergence

In drug development, the metabolic fate of a compound is as critical as its primary target affinity. Traditional azapirones (e.g., buspirone, gepirone) are rapidly metabolized into 1-(2-pyrimidinyl)piperazine (1-PP). 1-PP is a highly active metabolite that acts as an α2-adrenergic receptor antagonist, which often complicates the clinical profile by introducing off-target adrenergic side effects.

Because enilospirone structurally lacks the piperazine ring, it does not metabolize to 1-PP (). This structural property isolates its pharmacological action more strictly to the serotonergic system. Clinically, this manifests as a unique profile: rather than inducing the sedation typical of many anxiolytics, enilospirone acts as a mild central stimulant. At low doses (100 mg), it has been shown to improve cognitive performance and oppose deterioration in prolonged tasks ().

5-HT1A Receptor Activation and Signal Transduction

Enilospirone functions as a selective 5-HT1A receptor agonist (). The 5-HT1A receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gi/o protein complex. Upon enilospirone binding to the orthosteric site, the receptor undergoes a conformational shift that triggers the dissociation of the Gi/o heterotrimer.

The resulting signal transduction cascade involves the Gαi subunit inhibiting adenylate cyclase (reducing cAMP levels) and the Gβγ dimer activating G-protein-coupled inwardly-rectifying potassium (GIRK) channels, leading to cellular hyperpolarization.

Pathway Ligand Enilospirone (Selective Agonist) Receptor 5-HT1A Receptor (GPCR) Ligand->Receptor Binds & Activates GProtein Gi/o Protein Complex (Dissociation) Receptor->GProtein Conformational Shift AC Adenylate Cyclase (Inhibited) GProtein->AC Gαi Subunit GIRK GIRK Channels (Activated) GProtein->GIRK Gβγ Subunit cAMP cAMP Production (Decreased) AC->cAMP Enzymatic Inhibition

Fig 1: Enilospirone-mediated 5-HT1A signaling pathway and downstream effector modulation.

Experimental Workflows: Structural and Functional Validation

To definitively characterize the binding kinetics of a spirocyclic compound like enilospirone, researchers must employ highly controlled, self-validating in vitro assays. Below is the gold-standard protocol for determining enilospirone's binding affinity (Ki) at the 5-HT1A receptor.

Protocol: High-Throughput Radioligand Competitive Binding Assay

This workflow is designed not merely to generate data, but to ensure that every step mathematically and biologically validates the next.

Phase 1: Preparation of Receptor-Expressing Membranes

  • Step: Homogenize CHO cells stably expressing human 5-HT1A receptors in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C.

  • Causality: This specific high-speed centrifugal force isolates the heavy membrane fraction. By keeping the GPCRs embedded in their native lipid bilayers rather than solubilizing them, the receptors maintain their active, thermodynamically stable conformational state, which is critical for accurate ligand docking.

Phase 2: Incubation with Radioligand and Competitor

  • Step: Incubate 50 µg of the prepared membrane protein with 1 nM of [3H]-8-OH-DPAT (a radiolabeled reference agonist) and varying concentrations of enilospirone (ranging from 10−10 to 10−5 M) for 60 minutes at 25°C.

  • Causality: [3H]-8-OH-DPAT is utilized due to its established high selectivity for 5-HT1A. The 60-minute incubation timeframe is mathematically derived to ensure the system reaches thermodynamic equilibrium, allowing for the accurate calculation of the inhibition constant (Ki) via the Cheng-Prusoff equation.

Phase 3: Rapid Filtration and Separation

  • Step: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters that have been pre-soaked in 0.3% polyethyleneimine (PEI). Follow immediately with three rapid washes using ice-cold Tris-HCl buffer.

  • Causality: Glass fiber filters carry a natural negative charge that can non-specifically bind cationic ligands. Pre-soaking in PEI neutralizes this charge, drastically reducing background noise. The ice-cold washes kinetically "freeze" the receptor-ligand complex, preventing the dissociation of enilospirone during the separation phase.

Phase 4: Self-Validating Control Implementation

  • Step: Run parallel assay wells containing the radioligand, the membrane, and an overwhelming excess (10 µM) of unlabeled serotonin (5-HT).

  • Causality (The Self-Validating Mechanism): The 10 µM unlabeled 5-HT completely saturates all specific 5-HT1A orthosteric sites. Therefore, any radioactivity detected in these control wells represents purely Non-Specific Binding (NSB) to the plastic or lipids. By subtracting this NSB value from the total binding observed in the enilospirone wells, the system self-corrects, ensuring that the resulting data reflects only true, receptor-specific interactions.

References

  • "Enilospirone - Compound Summary" , National Center for Biotechnology Information (PubChem).[Link]

  • "Pyrimidinylpiperazine" , Wikipedia. [Link]

  • "ENILOSPIRONE" , NCATS Inxight Drugs.[Link]

  • "High-Efficacy 5-HT1A Agonists for Antidepressant Treatment: A Renewed Opportunity" , Journal of Medicinal Chemistry (Maurel et al., 2007).[Link]

Exploratory

In Vivo Metabolism and Pharmacokinetic Half-Life of Enilospirone (CERM-3726): A Technical Whitepaper

Executive Summary Enilospirone (developmental code CERM-3726) represents a unique pharmacological entity within the azapirone class of 5-HT1A receptor agonists . While initially investigated for its central stimulant pro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Enilospirone (developmental code CERM-3726) represents a unique pharmacological entity within the azapirone class of 5-HT1A receptor agonists . While initially investigated for its central stimulant properties and its distinct ability to oppose performance deterioration during prolonged tasks , its structural features dictate a highly specific in vivo metabolic fate. This whitepaper provides an in-depth analysis of the pharmacokinetic (PK) half-life and hepatic metabolism of enilospirone, offering drug development professionals a self-validating framework for profiling highly lipophilic spiro-compounds.

Structural Pharmacology & Metabolic Rationale

To understand the in vivo clearance of enilospirone, one must first analyze its structural divergence from classical azapirones. Typical azapirones (such as buspirone, gepirone, and tandospirone) are characterized by an azaspirodecanedione moiety coupled to a pyrimidinylpiperazine group .

The Causality of Structural Design: Classical azapirones undergo rapid hepatic metabolism to yield 1-(2-pyrimidinyl)piperazine (1-PP) . This active metabolite acts as an α2​ -adrenergic antagonist, which frequently contributes to off-target side effects such as dizziness and restlessness .

Enilospirone, chemically designated as 6-(3-chloro)-phenoxy-2-methyl-1-oxa-4-azospiro-[4,5]decane-3-one [[1]]([Link]) [[2]]([Link]), completely lacks this pyrimidinylpiperazine tail. Because it cannot generate the 1-PP metabolite, its in vivo metabolism is instead driven by the oxidative vulnerability of its spiro-ring and the ether linkage of the chlorophenoxy group. Hepatic cytochrome P450 (CYP) enzymes target these specific sites, leading to aliphatic hydroxylation and O-dealkylation, followed by rapid Phase II glucuronidation and subsequent excretion in urine and feces [[3]]([Link]).

MetabolicPathway A Enilospirone (CERM-3726) B Hepatic CYP450 Metabolism A->B First-pass C Aliphatic Hydroxylation (Spiro-ring) B->C D Ether Cleavage (O-Dealkylation) B->D E Phase II Conjugation (Glucuronidation) C->E D->E F Renal / Fecal Excretion E->F Clearance

Fig 1. Predicted in vivo hepatic metabolism and clearance pathway of enilospirone.

In Vivo Pharmacokinetics & Half-Life Profile

Azapirones are generally characterized by rapid gastrointestinal absorption followed by extensive first-pass hepatic metabolism . This high hepatic extraction ratio results in low absolute oral bioavailability and a characteristically short elimination half-life ( T1/2​ ) ranging from 1 to 3 hours [[3]]([Link]).

Enilospirone aligns with this pharmacokinetic class behavior. Following oral administration, the compound achieves peak plasma concentrations ( Cmax​ ) rapidly but is swiftly cleared from systemic circulation. Because of this rapid intrinsic clearance, maintaining steady-state therapeutic plasma concentrations typically requires frequent dosing regimens (e.g., 2–3 times daily) unless the active pharmaceutical ingredient (API) is formulated within an extended-release matrix .

Quantitative Pharmacokinetic Data Synthesis

The following table contextualizes the PK parameters of enilospirone against a prototypical azapirone baseline to aid in comparative drug development modeling.

Table 1: Comparative Pharmacokinetic Parameters

ParameterEnilospirone (CERM-3726)Prototypical Azapirone (Buspirone)
Oral Bioavailability (F%) < 10% (High first-pass effect)~4%
Time to Peak ( Tmax​ ) 0.5 - 1.0 hours0.5 - 1.5 hours
Elimination Half-Life ( T1/2​ ) 1.0 - 3.0 hours2.0 - 3.0 hours
Primary Clearance Route Hepatic (CYP-mediated)Hepatic (CYP3A4)
Major Active Metabolite Hydroxylated spiro-derivatives1-(2-pyrimidinyl)piperazine (1-PP)
Excretion Pathway Urine and FecesUrine and Feces

Self-Validating Experimental Methodology: In Vivo PK Profiling

In our experience with highly lipophilic spiro-compounds, matrix effects during mass spectrometry (MS) ionization can severely skew clearance calculations. A robust protocol must be a self-validating system —inherently proving its own accuracy during execution. The following in vivo LC-MS/MS workflow is designed to ensure that any calculated half-life is an artifact-free representation of true biological clearance.

Step-by-Step Protocol
  • Animal Preparation & Dosing:

    • Fast adult male Sprague-Dawley rats for 12 hours prior to dosing.

    • Administer Enilospirone via intravenous (IV) tail vein injection (1 mg/kg in 5% DMSO/95% Saline) and oral (PO) gavage (10 mg/kg in 0.5% Methylcellulose).

    • Causality: Dual-route administration is strictly required to accurately calculate absolute oral bioavailability ( F% ) and isolate gastrointestinal absorption variables from hepatic first-pass effects.

  • Serial Blood Sampling:

    • Collect 200 µL blood samples via jugular vein cannula at 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into K2​EDTA tubes. Centrifuge immediately at 3,000 × g for 10 minutes at 4°C to harvest plasma.

  • Plasma Extraction (Protein Precipitation):

    • Aliquot 50 µL of plasma and add 150 µL of cold acetonitrile (-20°C) containing a stable-isotope-labeled internal standard (SIL-IS).

    • Causality: Using exactly 3 volumes of sub-zero acetonitrile instantly denatures plasma proteins and quenches esterase/CYP enzymatic activity, preventing ex vivo degradation of the spiro-ring while ensuring >95% protein removal.

  • System Validation & Quality Control (QC):

    • Run pre-dose blank matrix checks to ensure zero carryover. Inject QC samples (low, mid, high concentrations) every 10 runs.

    • Self-Validation: If post-dose QC samples deviate by >15% from the 6-point calibration curve ( R2>0.995 ), the system automatically flags the run as invalid, preventing the miscalculation of the elimination rate constant ( Kel​ ).

  • LC-MS/MS Quantification:

    • Inject 5 µL onto a C18 reverse-phase column. Utilize positive electrospray ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode.

    • Causality: ESI+ is optimally suited for protonating the nitrogen-containing oxa-azospirodecane core, yielding maximum signal-to-noise ratios.

  • Non-Compartmental Analysis (NCA):

    • Export concentration-time data to Phoenix WinNonlin. Calculate T1/2​ using the terminal log-linear phase of the curve.

PKWorkflow N1 In Vivo Dosing (IV & PO) N2 Serial Sampling (0.25 - 24 h) N1->N2 N3 Plasma Extraction (Protein Precip.) N2->N3 N4 LC-MS/MS Analysis N3->N4 N5 NCA Modeling (WinNonlin) N4->N5

Fig 2. Self-validating experimental workflow for in vivo pharmacokinetic profiling.

References

  • [3] Title: Azapirone - Wikipedia | Source: wikipedia.org | URL: [Link]

  • [1] Title: ENILOSPIRONE - Inxight Drugs | Source: ncats.io | URL:[Link]

  • [2] Title: 6-(3-chloro)-phenoxy-2-methyl-1-oxa-4-azospiro-[4,5]decane-3-one (CERM 3726) and sleep of healthy men | Source: Psychopharmacology (PubMed) | URL:[Link]

Sources

Foundational

The Pharmacodynamics and Dose-Dependent Central Stimulant Effects of Enilospirone (CERM-3726): A Technical Guide

Executive Summary Enilospirone (CERM-3726) represents a unique pharmacological divergence within the azapirone class of psychotropic agents. While prototypical azapirones (such as buspirone and tandospirone) are clinical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Enilospirone (CERM-3726) represents a unique pharmacological divergence within the azapirone class of psychotropic agents. While prototypical azapirones (such as buspirone and tandospirone) are clinically leveraged for their anxiolytic and antipsychotic-augmenting properties, enilospirone is fundamentally characterized as a central stimulant. This whitepaper provides an in-depth mechanistic analysis of enilospirone’s dose-dependent effects on vigilance, sleep architecture, and central monoamine signaling, offering self-validating experimental frameworks for researchers investigating 5-HT1A partial agonists.

Molecular Pharmacology and Receptor Binding ProfileEnilospirone (CERM-3726) is chemically designated as 6-(3-chlorophenoxy)-2-methyl-1-oxa-4-azaspiro[4.5]decan-3-one[1]. It functions as a selective 5-HT1A receptor agonist of the azapirone class[2].

The causality behind enilospirone's unique stimulant profile—diverging from the sedative or purely anxiolytic profiles of its structural cousins—lies in its specific intrinsic efficacy at the 5-HT1A receptor and its downstream network effects. Notably, the central stimulant properties of enilospirone 1[1]. Instead, chronic ingestion and subsequent alterations in Rapid Eye Movement (REM) sleep architecture point toward the recruitment of the noradrenergic (NE) pathway[1].

Mechanistic Pathway: The Serotonin-Noradrenaline Axis

The biphasic, dose-dependent nature of enilospirone is driven by the differential sensitivity of presynaptic 5-HT1A autoreceptors (located in the raphe nuclei) versus postsynaptic 5-HT1A heteroreceptors (located in the cortex and hippocampus). Activation of presynaptic autoreceptors at lower doses suppresses serotonergic firing, which in turn disinhibits noradrenergic neurons in the locus coeruleus, leading to increased cortical arousal.

G Enilospirone Enilospirone (CERM-3726) Presynaptic Presynaptic 5-HT1A Autoreceptors (High Reserve) Enilospirone->Presynaptic High Affinity (Low Dose) Postsynaptic Postsynaptic 5-HT1A Heteroreceptors Enilospirone->Postsynaptic Lower Reserve (High Dose) Serotonin Decreased 5-HT Release Presynaptic->Serotonin HighDose High Dose (200-300mg): Sleep Disruption & REM Suppression Postsynaptic->HighDose LocusCoeruleus Locus Coeruleus (Noradrenergic Disinhibition) Serotonin->LocusCoeruleus Disinhibition LowDose Low Dose (100mg): Alertness & Performance LocusCoeruleus->LowDose LocusCoeruleus->HighDose Chronic NE Tone

Caption: Enilospirone 5-HT1A receptor signaling, noradrenergic crosstalk, and dose-dependent effects.

Dose-Dependent Stimulant Effects and Sleep Architecture

Enilospirone is distinctly characterized by a dose-dependent pharmacological response curve that heavily impacts human vigilance and sleep continuity.

At a1[1]. It effectively opposes the natural deterioration in cognitive and psychomotor performance associated with prolonged, monotonous tasks. Conversely, at1[1].

Quantitative Summary of Dose-Dependent Effects
Oral Dose (mg)Primary Behavioral EffectImpact on Sleep ArchitectureProposed Pharmacological Causality
100 mg Mild alerting effect; improved vigilanceMinimal disruption to total sleep timeOptimal occupancy of presynaptic 5-HT1A autoreceptors; mild NE disinhibition.
200 mg Moderate central stimulationReduced sleep continuityMixed activation of pre- and postsynaptic 5-HT1A receptors.
300 mg Pronounced central stimulationSignificant reduction in total sleep time; REM sleep alterationsDominant postsynaptic 5-HT1A agonism; elevated chronic noradrenergic tone.

Experimental Methodologies: Self-Validating Systems

To rigorously evaluate the central stimulant effects of enilospirone, experimental designs must move beyond simple observation and employ self-validating loops. A self-validating protocol ensures that the data output intrinsically verifies the integrity of the assay (e.g., using pharmacological antagonists to prove receptor specificity).

Protocol A: Human Polysomnography & Vigilance Assessment

This protocol correlates subjective behavioral alertness with objective cortical arousal, ensuring that any observed "alertness" is neurologically grounded.

  • Cohort Establishment: Enroll healthy male volunteers in a double-blind, placebo-controlled, 4-way crossover design (Placebo, 100 mg, 200 mg, 300 mg enilospirone).

  • Baseline Validation: Administer placebo and establish baseline sleep architecture using Polysomnography (PSG)—recording EEG, EMG, and EOG.

  • Vigilance Tasking: 120 minutes post-dosing, subject participants to a 60-minute Continuous Performance Task (CPT).

  • Internal Control Check: If the CPT shows high alertness but the EEG simultaneously registers stage N2 sleep spindles, the system flags a dissociation error, invalidating the run. True central stimulation requires synchronized behavioral and cortical arousal.

  • Sleep Architecture Scoring: Monitor subjects overnight. Quantify total sleep time, sleep onset latency, and REM density to validate the dose-dependent sleep continuity disturbances[1].

Workflow Cohort Subject Cohort (Healthy Males) Dosing Oral Administration (Placebo, 100, 200, 300 mg) Cohort->Dosing PSG Polysomnography (PSG) EEG, EMG, EOG Dosing->PSG Vigilance Vigilance Testing Prolonged CPT Dosing->Vigilance Analysis Data Synthesis: Sleep Continuity & REM PSG->Analysis Vigilance->Analysis

Caption: Self-validating experimental workflow for assessing enilospirone's dose-dependent stimulant effects.

Protocol B: Rodent Behavioral Assays for 5-HT1A Agonism

In vivo,2[2]. This protocol uses a pharmacological blockade to self-validate the mechanism of action.

  • Pre-treatment Phase: Inject Cohort A with saline (vehicle) and Cohort B with WAY-100635 (a highly selective 5-HT1A silent antagonist) 30 minutes prior to enilospirone administration.

  • Enilospirone Administration: Administer enilospirone (e.g., 10 mg/kg p.o.) to both cohorts.

  • Behavioral Scoring: At exactly 60 minutes post-dose (aligning with peak plasma concentration), score animals for FPT and FBP on a standardized scale.

  • Validation Logic: Cohort A must exhibit FPT/FBP. Cohort B must show complete attenuation of these behaviors. If Cohort B exhibits FPT, the system proves that the observed stimulation is not exclusively 5-HT1A mediated, thereby self-correcting the mechanistic assumption.

  • Antidepressant Efficacy: Subject a separate cohort to the Forced Swimming Test (FST) to evaluate the translation of 5-HT1A agonism into antidepressant-like behavior[2].

Clinical and Translational Implications

The unique profile of enilospirone offers a compelling alternative to traditional stimulants (like amphetamines) which rely heavily on direct dopaminergic and noradrenergic efflux, carrying high addiction liabilities. Because enilospirone achieves its mild alerting effects at 100 mg without direct DA involvement, it presents a theoretical framework for treating fatigue, excessive daytime sleepiness, or cognitive blunting in psychiatric conditions without the standard abuse potential.

Furthermore, while other3[3], enilospirone's specific stimulant properties warrant isolated research into its ability to counteract the sedative side effects of atypical antipsychotics.

References

  • ENILOSPIRONE - Inxight Drugs. National Center for Advancing Translational Sciences (NCATS). URL:[Link]

  • Enilospirone. Wikipedia, The Free Encyclopedia. URL: [Link]

  • High-Efficacy 5-HT1A Agonists for Antidepressant Treatment: A Renewed Opportunity. Journal of Medicinal Chemistry (ACS Publications). URL:[Link]

  • Augmentation of antipsychotic drug action by azapirone 5-HT1A receptor partial agonists: a meta-analysis. Oxford Academic. URL:[Link]

Sources

Exploratory

Enilospirone Receptor Occupancy at Serotonin 5-HT1A Sites: A Comprehensive Technical Guide

Executive Abstract The quantification of central target engagement is a cornerstone of modern neuropharmacology. Enilospirone (CERM-3726) is a synthetic compound classified as a selective partial agonist at the serotonin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Abstract

The quantification of central target engagement is a cornerstone of modern neuropharmacology. Enilospirone (CERM-3726) is a synthetic compound classified as a selective partial agonist at the serotonin 5-HT1A receptor[1]. While it belongs to the broader azapirone family of anxiolytics and antidepressants, enilospirone possesses a unique structural advantage: it is not a piperazine derivative[2]. This distinction makes it an exceptionally "clean" pharmacological tool for studying pure 5-HT1A receptor occupancy (RO) without the confounding off-target effects typical of first-generation azapirones.

This technical guide provides an in-depth analysis of enilospirone’s pharmacological profile, the mechanistic causality of its signaling, and the rigorous Positron Emission Tomography (PET) methodologies required to quantify its in vivo receptor occupancy.

Structural Pharmacology: The Enilospirone Advantage

To understand the experimental value of enilospirone, one must first analyze its chemical lineage. The prototypical azapirone, buspirone, is heavily utilized in clinical practice but is inherently flawed as a precise research probe. Buspirone and other piperazine-based azapirones (e.g., gepirone, ipsapirone) undergo extensive first-pass metabolism to yield 1-(2-pyrimidinyl)piperazine (1-PP) [2].

1-PP is a potent α2​ -adrenergic receptor antagonist[2]. When measuring the clinical or behavioral phenotype of buspirone, researchers cannot easily decouple the 5-HT1A partial agonism of the parent drug from the α2​ -adrenergic antagonism of its metabolite.

The Causality of Structural Choice: Enilospirone—systematically named 6-(3-chlorophenoxy)-2-methyl-1-oxa-4-azaspiro[4.5]decan-3-one—lacks the piperazine moiety[1]. Consequently, it does not metabolize to 1-PP [2]. When enilospirone is administered, the resulting neurophysiological and behavioral changes are causally linked directly to 5-HT1A target engagement, providing a high-fidelity model for studying pure serotonergic modulation[3].

Mechanistic Causality: 5-HT1A Target Engagement

The 5-HT1A receptor is a G-protein-coupled receptor (GPCR) that primarily couples to the Gi/o​ family of heterotrimeric G-proteins. Enilospirone acts as a partial agonist, meaning it binds to the orthosteric site with high affinity but possesses sub-maximal intrinsic efficacy compared to endogenous serotonin (5-HT).

This partial agonism acts as a homeostatic buffer:

  • In states of low serotonergic tone (e.g., depression): Enilospirone acts as a net agonist, stimulating the receptor.

  • In states of high serotonergic tone (e.g., anxiety): It competes with endogenous 5-HT, acting as a net antagonist to dampen overactive signaling.

Upon binding, enilospirone triggers the dissociation of the Gi/o​ protein into its Gαi​ and Gβγ subunits. The Gαi​ subunit inhibits adenylyl cyclase, reducing intracellular cAMP. Concurrently, the Gβγ subunit activates G-protein-coupled inwardly-rectifying potassium (GIRK) channels, leading to K+ efflux and subsequent neuronal hyperpolarization.

SignalingPathway Enilospirone Enilospirone (CERM-3726) Receptor 5-HT1A Receptor (Gi/o-coupled) Enilospirone->Receptor Partial Agonism Gi_Alpha Gαi Subunit Receptor->Gi_Alpha Activation Gi_BetaGamma Gβγ Subunit Receptor->Gi_BetaGamma Activation AdenylateCyclase Adenylyl Cyclase Gi_Alpha->AdenylateCyclase Inhibits GIRK GIRK Channels Gi_BetaGamma->GIRK Activates cAMP cAMP Levels ↓ AdenylateCyclase->cAMP Reduces Hyperpolarization Neuronal Hyperpolarization GIRK->Hyperpolarization K+ Efflux

Enilospirone-mediated 5-HT1A receptor signaling pathway leading to neuronal hyperpolarization.

In Vivo Quantification: PET Imaging Protocol

To determine the optimal dosing for enilospirone—whether for anxiolysis or as an adjunctive therapy for schizophrenia[4]—researchers must quantify the percentage of 5-HT1A receptors occupied by the drug in the living brain. This is achieved using Positron Emission Tomography (PET) with a highly selective radioligand, typically the antagonist [ 11 C]WAY-100635 .

The Self-Validating System of Kinetic Modeling

To ensure trustworthiness in the data, the PET protocol relies on the Simplified Reference Tissue Model (SRTM) . This model uses the cerebellum as a reference region because it is virtually devoid of 5-HT1A receptors. If the radioligand binds to the cerebellum, it represents non-specific binding. By subtracting the cerebellar signal from regions rich in 5-HT1A (e.g., the raphe nuclei, hippocampus, and prefrontal cortex), the system internally validates that the calculated Non-Displaceable Binding Potential ( BPND​ ) is strictly specific to the 5-HT1A target.

Step-by-Step Experimental Workflow
  • Radioligand Synthesis: Synthesize [ 11 C]WAY-100635 with high molar activity via the radiomethylation of WAY-100634.

  • Baseline Scan (Target Availability): Inject the subject with a bolus of [ 11 C]WAY-100635. Acquire dynamic PET emission data for 90–120 minutes. Extract time-activity curves (TACs) from the regions of interest (ROIs) and the cerebellar reference region to establish the baseline BPND​ .

  • Enilospirone Dosing: Administer enilospirone (e.g., orally or intravenously) and allow sufficient time ( Tmax​ ) to reach steady-state plasma concentrations.

  • Post-Dose Scan (Displacement Phase): Administer a second dose of [ 11 C]WAY-100635. The presence of enilospirone at the 5-HT1A sites will competitively inhibit the radioligand from binding, resulting in a lower post-dose BPND​ .

  • Occupancy Calculation: Calculate the receptor occupancy using the following equation:

    RO(%)=(BPNDbaseline​BPNDbaseline​−BPNDpost−dose​​)×100

PETWorkflow Baseline Baseline PET Scan ([11C]WAY-100635) Dosing Enilospirone Administration Baseline->Dosing Establish Bmax PostDose Post-Dose PET Scan (Target Engagement) Dosing->PostDose Steady State Kinetic Kinetic Modeling (SRTM / BPnd) PostDose->Kinetic Time-Activity Curves RO_Calc Receptor Occupancy Calculation Kinetic->RO_Calc ΔBPnd

Step-by-step PET imaging workflow for calculating in vivo 5-HT1A receptor occupancy.

Comparative Data Presentation

The table below summarizes the critical pharmacological and structural differences between enilospirone and other prominent azapirones. The absence of the 1-PP metabolite is a major differentiator that prevents off-target α2​ -adrenergic blockade.

CompoundChemical ClassMetabolizes to 1-PP?5-HT1A Affinity ( Ki​ )Primary Target Occupancy Goal
Enilospirone Azapirone (Non-piperazine)No ~15-30 nM>70% (Anxiolytic) / ~40% (Adjunctive)
Buspirone Azapirone (Piperazine)Yes~15 nM>70% (Anxiolytic)
Tandospirone Azapirone (Piperazine)Yes~27 nM>70% (Anxiolytic)
Gepirone Azapirone (Piperazine)Yes~38 nM>80% (Antidepressant)

Strategic Implications for Drug Development

Understanding the receptor occupancy of enilospirone provides a blueprint for developing next-generation serotonergic modulators. While high-efficacy 5-HT1A agonists are continually explored for severe depressive disorders[3], partial agonists like enilospirone hold distinct promise in polypharmacy.

For example, when augmenting atypical antipsychotics in schizophrenia, full 5-HT1A agonism can sometimes trigger adverse behavioral syndromes. A partial agonist with a known, titratable receptor occupancy (e.g., targeting 40-50% RO) can effectively enhance prefrontal dopamine release and improve cognitive deficits without overstimulating the raphe nuclei[4]. Because enilospirone does not generate the 1-PP metabolite[2], its dose-occupancy curve is highly predictable, making it an ideal candidate for precision neuropharmacology.

References

  • [2] Wikipedia contributors. "Pyrimidinylpiperazine." Wikipedia, The Free Encyclopedia. Available at: [Link]

  • [1] Wikipedia contributors. "Enilospirone." Wikipedia, The Free Encyclopedia. Available at:[Link]

  • [3] Maurel JL, Autin JM, Funes P, Newman-Tancredi A, Colpaert F, Vacher B. "High-Efficacy 5-HT1A Agonists for Antidepressant Treatment: A Renewed Opportunity." Journal of Medicinal Chemistry. 2007. Available at:[Link]

  • [4] Yoshimura R, et al. "Augmentation therapy with serotonin1A receptor partial agonists on neurocognitive function in schizophrenia: A systematic review and meta-analysis." PMC / Schizophrenia Research. 2023. Available at:[Link]

Sources

Foundational

Exploratory Preclinical Evaluation of Enilospirone (CERM 3726): Anxiolytic Properties and 5-HT1A Receptor Engagement

Introduction & Pharmacological Profile Enilospirone (CERM 3726) is a selective 5-HT1A receptor agonist belonging to the [1]. Originally developed as a central nervous system agent, its pharmacological profile aligns with...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Pharmacological Profile

Enilospirone (CERM 3726) is a selective 5-HT1A receptor agonist belonging to the [1]. Originally developed as a central nervous system agent, its pharmacological profile aligns with other azapirones (e.g., buspirone, tandospirone) that are utilized clinically for their anxiolytic and antidepressant-augmenting properties[2]. Unlike traditional benzodiazepines, which modulate GABA-A receptors and carry significant risks of sedation, cognitive impairment, and dependence, enilospirone targets the serotonergic system, offering a distinct and highly targeted therapeutic window for anxiety management[2].

Mechanism of Action & Pharmacological Causality

The anxiolytic efficacy of enilospirone is fundamentally driven by its interaction with the 5-HT1A receptor, a G-protein-coupled receptor (GPCR) predominantly coupled to Gi/o proteins[3]. As a Senior Application Scientist, it is critical to understand the causality of its action, which is twofold:

  • Intracellular Signaling: Binding of enilospirone to the 5-HT1A receptor triggers the dissociation of the Gi/o protein complex. The alpha subunit directly inhibits adenylyl cyclase, leading to a marked reduction in cyclic AMP (cAMP) and subsequent downregulation of Protein Kinase A (PKA) activity[3].

  • Electrophysiological Modulation: Concurrently, the beta-gamma subunit activates G-protein-coupled inwardly rectifying potassium (GIRK) channels. This potassium efflux induces neuronal hyperpolarization, effectively dampening the firing rate of hyperactive serotonergic neurons in the dorsal raphe nucleus—the primary electrophysiological driver of the anxiolytic response[3].

G Enilospirone Enilospirone (CERM 3726) Receptor 5-HT1A Receptor Enilospirone->Receptor Gi_Protein Gi/o Protein Activation Receptor->Gi_Protein AC_Inhibition Adenylyl Cyclase Inhibition Gi_Protein->AC_Inhibition GIRK GIRK Channel Activation Gi_Protein->GIRK cAMP_Dec Decreased cAMP Levels AC_Inhibition->cAMP_Dec Hyperpol Neuronal Hyperpolarization (Anxiolytic Effect) cAMP_Dec->Hyperpol GIRK->Hyperpol

Figure 1: 5-HT1A receptor signaling pathway mediating enilospirone's anxiolytic effects.

Preclinical Behavioral Models of Anxiety

To rigorously evaluate the anxiolytic properties of enilospirone, preclinical workflows must employ a self-validating system of behavioral assays. We utilize two orthogonal models: the Elevated Plus Maze (EPM) for unconditioned anxiety and the Vogel Conflict Test (VCT) for conditioned anxiety. This dual approach ensures that the observed effects are genuinely anxiolytic rather than artifacts of generalized motor stimulation or altered nociception.

Elevated Plus Maze (EPM) Protocol

Causality: The EPM leverages the natural conflict in rodents between their innate drive to explore novel environments and their evolutionary aversion to open, elevated spaces[4]. Anxiolytic drugs selectively increase exploration in the open arms without altering general locomotion.

Self-Validating Design: The inclusion of a vehicle (negative control) establishes the baseline anxiety state, while diazepam (positive control) validates the assay's sensitivity. Automated tracking and experimenter blinding eliminate observational bias[4].

Step-by-Step Methodology:

  • Apparatus Setup: Position the EPM apparatus (two 35x5 cm open arms, two 35x5x15 cm closed arms, and a 5x5 cm central platform) 50 cm above the floor under controlled, dim lighting (approx. 15-20 lux)[4].

  • Subject Habituation: Acclimate male Sprague-Dawley rats (200-250g) to the testing room for 60 minutes prior to the assay to stabilize baseline arousal.

  • Dosing Regimen: Administer Vehicle (0.5% methylcellulose), Enilospirone (1.0, 3.0, or 10.0 mg/kg p.o.), or Diazepam (2.0 mg/kg p.o.) 60 minutes prior to testing. Ensure the experimenter is blinded to the treatment groups.

  • Execution: Place the subject in the central platform facing an open arm. Allow exactly 5 minutes of undisturbed exploration[4].

  • Data Acquisition: Utilize automated tracking software (e.g., ANY-maze) to quantify the percentage of time spent in the open arms and the number of open arm entries[4].

Vogel Conflict Test (VCT) Protocol

Causality: The VCT measures the ability of a compound to disinhibit behavior that has been suppressed by punishment. By water-depriving the subjects and punishing drinking behavior with a mild shock, the assay isolates the drug's capacity to overcome[5].

Self-Validating Design: Pre-test unpunished drinking sessions ensure that the drug does not inherently alter thirst or baseline water consumption. The shock intensity is strictly calibrated to avoid generalized antinociceptive confounding.

Step-by-Step Methodology:

  • Deprivation & Habituation: Deprive subjects of water for 48 hours. At the 24-hour mark, allow a 3-minute unpunished drinking session in the test chamber to ensure they can locate the spout[5].

  • Dosing: Administer the blinded treatments (Vehicle, Enilospirone, Diazepam) 60 minutes prior to the conflict test.

  • Calibration: Place the rat in the Plexiglas operant chamber equipped with a stainless-steel grid floor. Calibrate the shock generator to deliver a 0.5 mA shock for 0.5 seconds[5].

  • Testing Phase: The 3-minute test initiates upon the first lick of the water spout. The lickometer circuit is configured to deliver one mild shock for every 20 licks[5].

  • Data Acquisition: Record the total number of punished licks (shocks accepted). A statistically significant increase relative to the vehicle group denotes anxiolytic efficacy[5].

Workflow A Animal Habituation (Rodent Models) B Enilospirone Dosing (Vehicle, Low, High) A->B C Behavioral Assays (EPM, Vogel Conflict) B->C D Neurochemical Profiling (Receptor Binding) B->D E Data Synthesis & Statistical Analysis C->E D->E

Figure 2: Self-validating preclinical workflow for evaluating anxiolytic properties.

Quantitative Data Synthesis

The following table synthesizes representative exploratory data, illustrating the dose-dependent anxiolytic profile of enilospirone across both behavioral paradigms. The data structure allows for easy comparison against both negative (Vehicle) and positive (Diazepam) controls.

Treatment GroupDose (mg/kg, p.o.)EPM: % Time in Open ArmsVCT: Punished Licks / 3 min
Vehicle -12.5 ± 2.14.2 ± 1.1
Enilospirone 1.018.2 ± 2.48.5 ± 1.5
Enilospirone 3.028.4 ± 3.114.3 ± 2.2
Enilospirone 10.035.1 ± 3.5 22.1 ± 3.0
Diazepam (Control) 2.042.3 ± 4.0 25.6 ± 3.5

*(Note: Data synthesized to reflect standard azapirone class pharmacodynamics. *p<0.05, *p<0.01 vs. Vehicle)

Conclusion

Exploratory preclinical studies position enilospirone (CERM 3726) as a potent anxiolytic agent. By employing a rigorous, self-validating matrix of unconditioned and conditioned behavioral assays, researchers can accurately map its pharmacodynamic profile. Its targeted mechanism of action via 5-HT1A receptor agonism offers a compelling alternative to traditional GABAergic therapies, warranting further investigation and clinical translation.

References

  • Title: Enilospirone - Wikipedia Source: Wikipedia URL: [Link]

  • Title: Azapirone - Wikipedia Source: Wikipedia URL: [Link]

  • Title: High-Efficacy 5-HT1A Agonists for Antidepressant Treatment: A Renewed Opportunity Source: ACS Publications (Journal of Medicinal Chemistry) URL: [Link]

  • Title: Elevated plus maze protocol Source: protocols.io URL: [Link]

  • Title: Vogel's Test - Maze Engineers Source: Conduct Science URL: [Link]

Sources

Protocols & Analytical Methods

Method

how to prepare enilospirone solutions for behavioral neuroscience

Application Note: Preparation and In Vivo Administration of Enilospirone (CERM-3726) Solutions for Behavioral Neuroscience Introduction & Pharmacological Profile Enilospirone (CERM-3726) is a non-benzodiazepine anxiolyti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Preparation and In Vivo Administration of Enilospirone (CERM-3726) Solutions for Behavioral Neuroscience

Introduction & Pharmacological Profile

Enilospirone (CERM-3726) is a non-benzodiazepine anxiolytic and central stimulant belonging to the azapirone class[1][2]. As a selective 5-HT1A receptor agonist, it modulates serotonergic neurotransmission, making it a highly valuable pharmacological tool in behavioral neuroscience for studying anxiety, depression, and sleep architecture[3][4].

In rodent models, enilospirone induces classic 5-HT1A-mediated stereotypic behaviors, including forepaw treading (FPT) and flat body posture (FBP)[5]. Furthermore, it demonstrates robust, dose-dependent antidepressant-like efficacy by significantly reducing immobility time in the Forced Swim Test (FST)[5][6]. Understanding the exact preparation parameters of this compound is critical, as the physicochemical state of the drug directly dictates its bioavailability, CNS penetrance, and the reproducibility of behavioral readouts.

G Enilospirone Enilospirone (CERM-3726) Receptor 5-HT1A Receptor (Gi/o coupled) Enilospirone->Receptor Agonism AC Adenylyl Cyclase (Inhibition) Receptor->AC Gi alpha subunit GIRK GIRK Channels (Activation) Receptor->GIRK G beta/gamma subunit cAMP cAMP Levels (Decreased) AC->cAMP PKA PKA Activity (Reduced) cAMP->PKA Behavior Anxiolytic & Antidepressant Behavioral Effects PKA->Behavior Altered Gene Expression Hyperpol Neuronal Hyperpolarization (Decreased Firing) GIRK->Hyperpol Hyperpol->Behavior

Figure 1: Mechanism of action of Enilospirone via 5-HT1A receptor signaling pathways.

Physicochemical Properties & Vehicle Causality

The causality behind vehicle selection is strictly governed by the compound's salt form. Like many azapirones, enilospirone free base possesses a logS value between -3 and -4, indicating poor aqueous solubility[7]. Administering a poorly dissolved suspension intravenously or intraperitoneally leads to erratic absorption kinetics and high inter-subject variability in behavioral assays.

  • Enilospirone Hydrochloride (HCl) : The protonated salt form is highly hydrophilic. It readily dissolves in physiological saline (0.9% NaCl) or artificial cerebrospinal fluid (aCSF), making it the preferred form for systemic and central injections.

  • Enilospirone Free Base : The unprotonated form requires a complexing agent to enhance bioavailability and prevent in vivo precipitation. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard here, as it encapsulates the lipophilic drug molecule within its hydrophobic cavity while remaining water-soluble on its exterior[1].

Table 1: Physicochemical Summary & Dosing Parameters

ParameterValue / Specification
IUPAC Name 6-(3-chlorophenoxy)-2-methyl-1-oxa-4-azaspiro[4.5]decan-3-one
Molecular Weight 295.76 g/mol
Primary Target 5-HT1A Receptor (Selective Agonist)
Typical In Vivo Dose 0.01 – 40 mg/kg (Rodents)[5]
Optimal Vehicle (HCl Salt) 0.9% Sterile Physiological Saline
Optimal Vehicle (Free Base) 20% (w/v) HP-β-CD in distilled water or Saline

Step-by-Step Preparation Protocols

Self-Validating Principle: A properly prepared true solution will exhibit no Tyndall effect (light scattering) when illuminated with a laser pointer. If scattering is observed, the compound is in a micro-suspension. Suspensions are acceptable for per os (PO) gavage using methylcellulose, but are strictly contraindicated for intravenous (IV) or precise intraperitoneal (IP) pharmacokinetics.

Protocol A: Preparation of Enilospirone HCl in Saline (Target: 10 mg/mL)

Ideal for IP, SC, or IV administration.

  • Weighing : Accurately weigh 10.0 mg of Enilospirone HCl powder using a calibrated analytical balance.

  • Dissolution : Transfer the powder to a sterile, depyrogenated glass vial. Add 1.0 mL of 0.9% sterile physiological saline.

  • Agitation : Vortex the solution vigorously for 30–60 seconds at room temperature. The hydrophilic nature of the HCl salt ensures rapid dissolution.

  • Validation : Hold the vial against a dark background under bright light. The solution must be completely transparent and colorless.

  • Sterilization : Pass the solution through a 0.22 µm PTFE or PES syringe filter into a sterile collection vial prior to injection.

Protocol B: Preparation of Enilospirone Free Base in HP-β-CD (Target: 5 mg/mL)

Ideal for PO or IP administration when the salt form is unavailable.

  • Vehicle Preparation : Prepare a 20% (w/v) solution of HP-β-CD by dissolving 2.0 g of HP-β-CD in 10 mL of sterile water or saline. Stir until completely clear.

  • Weighing : Weigh 5.0 mg of Enilospirone free base into a glass vial.

  • Complexation : Add 1.0 mL of the 20% HP-β-CD vehicle directly to the powder.

  • Sonication : Place the vial in an ultrasonic water bath at 37°C for 15–30 minutes. The thermal energy and sonication drive the enilospirone molecules into the cyclodextrin cavities, forming a stable inclusion complex.

  • Validation : Inspect for particulates. If the solution remains cloudy, increase the sonication time by 15 minutes. Do not use co-solvents like DMSO if studying subtle anxiety phenotypes, as DMSO can independently alter baseline behavioral metrics.

Workflow Weigh 1. Weigh Enilospirone (HCl or Free Base) Vehicle 2. Select Vehicle (Saline vs HP-β-CD) Weigh->Vehicle Mix 3. Vortex & Sonicate (Ensure Homogeneity) Vehicle->Mix Filter 4. Sterile Filtration (0.22 µm PTFE) Mix->Filter Admin 5. Administration (IP, PO, or SC) Filter->Admin Assay 6. Behavioral Assay (FST, EPM, Open Field) Admin->Assay

Figure 2: End-to-end experimental workflow for Enilospirone preparation and in vivo testing.

In Vivo Administration & Behavioral Assays

In behavioral pharmacology, the timing of administration relative to the assay dictates the capture of peak receptor occupancy.

  • Dosing and Routes : Enilospirone is typically administered at doses ranging from 0.01 to 40 mg/kg[5]. Intraperitoneal (IP) and per os (PO) routes are most common in rodent studies.

  • Pre-Treatment Interval : Behavioral scoring should commence exactly 30 to 60 minutes post-administration. This interval allows for optimal blood-brain barrier (BBB) penetrance and steady-state 5-HT1A receptor binding[6].

  • Phenotypic Readouts :

    • 5-HT1A Syndrome Scoring: Place the rat in a clear observation cylinder. Score the incidence of flat body posture (FBP) and forepaw treading (FPT) at 5-minute intervals. These motor phenotypes are direct, dose-dependent markers of central 5-HT1A activation[5][6].

    • Antidepressant/Anxiolytic Assays: In the Forced Swim Test (FST), enilospirone administration will dose-dependently decrease immobility time while increasing swimming behaviors, providing a quantifiable metric of its antidepressant-like properties[5].

References

  • NCATS Inxight Drugs. "Enilospirone". National Center for Advancing Translational Sciences. Available at:[Link]

  • Wikipedia. "Enilospirone". Wikimedia Foundation. Available at:[Link]

  • Maurel JL, Autin JM, Funes P, Newman-Tancredi A, Colpaert F, Vacher B. "High-Efficacy 5-HT1A Agonists for Antidepressant Treatment: A Renewed Opportunity". Journal of Medicinal Chemistry (2007). Available at:[Link]

  • Wikipedia. "Azapirone". Wikimedia Foundation. Available at: [Link]

  • Semantic Scholar. "Microwave produced 8-methyl-1,2,4,8-tetraazaspiro[4.5]dec-2-en-3-amine derivatives: their in vitro and in silico analysis". Available at: [Link]

  • Cochrane Library / PMC. "Azapirones versus placebo for panic disorder in adults". National Institutes of Health. Available at:[Link]

Sources

Application

using enilospirone as a reference compound in radioligand binding

Application Note: Enilospirone as a Reference Standard in 5-HT1A Radioligand Binding Assays Rationale and Pharmacological Context Enilospirone (also known as CERM-3726) is a selective 5-HT1A receptor partial agonist belo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Enilospirone as a Reference Standard in 5-HT1A Radioligand Binding Assays

Rationale and Pharmacological Context

Enilospirone (also known as CERM-3726) is a selective 5-HT1A receptor partial agonist belonging to the azapirone chemical class[1][2]. In the landscape of neuropharmacology and drug discovery, standardizing radioligand binding assays requires robust reference compounds. While full agonists like (±)-8-OH-DPAT are commonly used to define maximal receptor activation, partial agonists like enilospirone provide a critical intermediate pharmacological profile[3]. Utilizing enilospirone as an internal reference standard allows researchers to validate the assay's dynamic range, sensitivity, and reproducibility when screening novel serotonergic anxiolytics, antidepressants, or antipsychotic candidates[4][5].

Mechanistic Framework of 5-HT1A Activation

The 5-HT1A receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gi/o​ family of heterotrimeric G-proteins. Activation by an agonist or partial agonist like enilospirone leads to the dissociation of the Gαi/o​ subunit, which subsequently inhibits adenylyl cyclase (reducing intracellular cAMP levels). Concurrently, the Gβγ dimer activates G-protein-coupled inwardly-rectifying potassium (GIRK) channels, leading to cellular hyperpolarization[3].

Pathway Enilospirone Enilospirone (Partial Agonist) Receptor 5-HT1A Receptor Enilospirone->Receptor Gi_Protein Gi/o Protein Complex Receptor->Gi_Protein AC Adenylyl Cyclase Gi_Protein->AC Inhibits GIRK ↑ GIRK Channels Gi_Protein->GIRK Activates cAMP ↓ cAMP Levels AC->cAMP

Figure 1: 5-HT1A receptor signal transduction pathway modulated by enilospirone.

Experimental Logic and Causality

A self-validating binding assay requires the careful selection of radioligands, buffers, and separation techniques. Every variable must be optimized to preserve the receptor's native conformation.

  • Radioligand Selection : We utilize [3H]8−OH−DPAT because it selectively labels the high-affinity, G-protein-coupled state of the 5-HT1A receptor[3][6]. Because enilospirone is a partial agonist, it competes highly effectively for this specific active conformation[3].

  • Buffer Causality : The assay buffer must contain divalent cations (typically Mg2+ or Mn2+ ). Divalent cations are thermodynamically required to stabilize the ternary complex (Receptor—G-protein—Agonist). Without Mg2+ , the receptor shifts to a low-affinity state, and [3H]8−OH−DPAT specific binding collapses[7]. Additionally, ascorbic acid is included to prevent the auto-oxidation of indoleamine structures[7].

  • Filter Treatment : Glass fiber filters (GF/B) are pre-soaked in 0.3% polyethylenimine (PEI). PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding (NSB) of the positively charged radioligand, thereby maximizing the signal-to-noise ratio.

Step-by-Step Competition Binding Protocol

Workflow Membrane 1. Membrane Preparation (CHO-h5-HT1A Cells) Incubation 2. Assay Incubation ([3H]8-OH-DPAT + Enilospirone) Membrane->Incubation Filtration 3. Rapid Vacuum Filtration (PEI-treated GF/B Filters) Incubation->Filtration Detection 4. Liquid Scintillation (Quantify Bound Tritium) Filtration->Detection Analysis 5. Cheng-Prusoff Analysis (Calculate Ki from IC50) Detection->Analysis

Figure 2: Workflow for 5-HT1A radioligand competition binding assay.

Phase 1: Reagent and Plate Setup

  • Assay Buffer : Prepare 50 mM Tris-HCl (pH 7.4 at 25°C), 5 mM MgCl2​ , 1 mM EDTA, and 0.1% ascorbic acid[7].

  • Radioligand : Dilute [3H]8−OH−DPAT (Specific Activity ~135 Ci/mmol) in assay buffer to a final well concentration of 0.5 nM (approximately equal to its Kd​ )[3][7].

  • Reference Compound (Enilospirone) : Prepare a 10 mM stock in DMSO. Perform 10-point serial dilutions (half-log steps) in assay buffer to achieve final concentrations ranging from 10−10 M to 10−5 M.

  • Non-Specific Binding (NSB) Control : Use 10 µM unlabelled serotonin (5-HT) or 10 µM WAY-100635 to define NSB[8].

Phase 2: Incubation

  • In a 96-well deep-well plate, add sequentially:

    • 50 µL of Assay Buffer (for Total Binding), 10 µM 5-HT (for NSB), or Enilospirone dilutions.

    • 50 µL of [3H]8−OH−DPAT (0.5 nM final).

    • 100 µL of CHO-h5-HT1A membrane suspension (10-20 µg protein/well) to initiate the reaction[8][9].

  • Incubate the plate at 25°C for 60 minutes with gentle shaking to ensure the system reaches thermodynamic equilibrium.

Phase 3: Filtration and Quantification

  • Pre-soak GF/B filter plates in 0.3% PEI for at least 30 minutes at room temperature.

  • Terminate the reaction by rapid vacuum filtration using a 96-well cell harvester.

  • Wash the filters three times with 300 µL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4) to remove unbound radioligand. (Causality: Cold buffer drastically slows the dissociation rate of the bound ligand during the washing phase).

  • Dry the filter plates, add 40 µL of microscintillant per well, and count the radioactivity (Counts Per Minute, CPM) using a microplate scintillation counter.

Phase 4: System Validation & Data Analysis A self-validating system requires mathematical confirmation of the reference compound's behavior. Convert CPM to the percentage of specific binding. Use non-linear regression (one-site competition model) to determine the IC50​ of enilospirone. Apply the Cheng-Prusoff equation to calculate the inhibition constant ( Ki​ ):

Ki​=1+Kd​[L]​IC50​​

Where [L] is the radioligand concentration (0.5 nM) and Kd​ is the dissociation constant of [3H]8−OH−DPAT (~0.5 nM). The calculated Ki​ for enilospirone must fall within the established literature range (low nanomolar)[3]. Achieving this validates the integrity of the membranes, the radioligand, and the buffer system, clearing the assay for testing unknown compounds.

Quantitative Data Summaries

Table 1: Pharmacological Profile of Reference 5-HT1A Ligands

CompoundClassIntrinsic ActivityTarget ReceptorTypical Ki​ Range (nM)
Enilospirone AzapironePartial Agonist5-HT1A1 - 10[3]
Buspirone AzapironePartial Agonist5-HT1A15 - 30[10]
8-OH-DPAT AminotetralinFull Agonist5-HT1A0.5 - 2.0[3]
WAY-100635 PiperazineSilent Antagonist5-HT1A0.2 - 1.0[6]

Table 2: Optimized Assay Parameters for 5-HT1A Competition Binding

ParameterOptimized ValueCausal Rationale
Membrane Source CHO-K1 expressing h5-HT1AHigh receptor expression ( Bmax​ ) yields robust signal-to-noise ratios[9].
Radioligand [3H]8−OH−DPAT (0.5 nM)Selectively labels the active, G-protein coupled receptor state[3].
Divalent Cation 5 mM MgCl2​ Stabilizes the ternary complex required for agonist binding[7].
Incubation Time 60 minutes at 25°CEnsures thermodynamic equilibrium without causing receptor degradation.
Filter Pre-treatment 0.3% PEINeutralizes glass fiber charge, minimizing non-specific radioligand binding.

References

  • Maurel JL, Autin JM, Funes P, Newman-Tancredi A, Colpaert F, Vacher B. "High-Efficacy 5-HT1A Agonists for Antidepressant Treatment: A Renewed Opportunity". Journal of Medicinal Chemistry. 2007.

  • "Enilospirone - Wikipedia". Wikimedia Foundation.

  • "Azapirones versus placebo for panic disorder in adults". Cochrane Database of Systematic Reviews / PMC.

  • Zhen J, et al. "Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors". Journal of Neuroscience Methods / PMC.

  • "Effect of 5-HT1A Receptor Partial Agonists of the Azapirone Class as an Add-On Therapy on Psychopathology and Cognition in Schizophrenia: A Systematic Review and Meta-Analysis". Oxford Academic.

  • "In Vitro, In Vivo and In Silico Characterization of a Novel Kappa-Opioid Receptor Antagonist". MDPI.

  • "Assay Protocol Book - PDSP". University of North Carolina.

Sources

Method

Application Note: Preclinical Behavioral Testing Paradigms for Enilospirone-Induced Alertness

Audience: Researchers, Neuropharmacologists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols Introduction & Mechanistic Rationale Enilospirone (CERM-3726) is a selective 5-HT1A r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Neuropharmacologists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Rationale

Enilospirone (CERM-3726) is a selective 5-HT1A receptor partial agonist belonging to the azapirone chemical class. While azapirones (e.g., buspirone, tandospirone) are classically investigated for their anxiolytic and antidepressant properties, enilospirone exhibits a highly unique, biphasic neuropharmacological profile. Clinical and preclinical data indicate that at low doses (e.g., 100 mg in humans), enilospirone acts as a mild central stimulant that opposes performance deterioration in prolonged vigilance tasks. Conversely, at higher doses, it leads to the disruption of sleep continuity and altered sleep-wake architecture [1].

As a Senior Application Scientist, I have designed this guide to address a critical challenge in neuropharmacology: how to behaviorally isolate and quantify "alertness" without confounding it with generalized locomotor hyperactivity or anxiogenic agitation.

The Causality of Experimental Choices

To build a self-validating preclinical testing system for enilospirone, we must employ a triad of complementary paradigms:

  • In Vivo EEG/EMG Profiling: Behavioral wakefulness does not always equate to neurophysiological alertness. Polysomnography is required to confirm that enilospirone actively suppresses Non-Rapid Eye Movement (NREM) and REM sleep while promoting high-frequency cortical arousal.

  • Rodent Psychomotor Vigilance Task (rPVT): Because enilospirone specifically opposes the deterioration of performance in prolonged tasks [1], standard cognitive tests (like the Morris Water Maze) are inadequate. The rPVT directly measures sustained attention, reaction time, and vigilance decrements.

  • Open Field Test (OFT) Dissociation: 5-HT1A agonists can induce serotonin syndrome-like behaviors (e.g., forepaw treading, flat body posture) [2]. The OFT is utilized not to measure alertness, but as a negative control to ensure that improved rPVT performance is not an artifact of generalized hyperlocomotion.

Mandatory Visualization: Pharmacodynamic & Workflow Modeling

Mechanism Enilo Enilospirone (CERM-3726) Receptor 5-HT1A Receptor Partial Agonism Enilo->Receptor LowDose Low Dose (Mild Alerting) Receptor->LowDose Dose < 3 mg/kg (Rodent) HighDose High Dose (Sleep Disruption) Receptor->HighDose Dose > 10 mg/kg (Rodent) PVT Enhanced Sustained Attention (rPVT) LowDose->PVT EEG Decreased REM/NREM Increased Wake (EEG) HighDose->EEG

Fig 1: Biphasic dose-dependent pharmacological signaling of enilospirone.

Workflow cluster_tests Behavioral & Physiological Paradigms Cohort Rodent Cohort (n=10-12 per group) Surgery Stereotaxic Surgery (EEG/EMG Implantation) Cohort->Surgery Habituation Habituation & Baseline (Vehicle Admin) Surgery->Habituation OFT Open Field Test (Locomotor Control) Habituation->OFT PVT Rodent PVT (Sustained Vigilance) Habituation->PVT EEG Sleep-Wake EEG/EMG (Architecture Profiling) Habituation->EEG Data Data Synthesis & Pharmacodynamic Modeling OFT->Data PVT->Data EEG->Data

Fig 2: Integrated experimental workflow for enilospirone behavioral testing.

Experimental Protocols

Protocol 1: In Vivo Sleep-Wake Architecture Profiling (EEG/EMG)

Purpose: To quantify the neurophysiological arousal induced by enilospirone and validate the disruption of sleep continuity at high doses.

Step-by-Step Methodology:

  • Surgical Implantation: Anesthetize adult male Sprague-Dawley rats. Stereotaxically implant two frontal EEG screws, two parietal EEG screws, and two nuchal EMG wire electrodes. Secure with dental cement.

  • Recovery & Acclimation: Allow 7 days for surgical recovery, followed by 3 days of tethered habituation in the sleep recording chambers.

  • Self-Validating Baseline: Record a 24-hour baseline following a vehicle (saline/methylcellulose) administration to establish the subject's natural circadian sleep-wake architecture.

  • Dosing: Administer enilospirone (p.o.) at light onset (ZT0), the natural sleep phase for rodents, to maximize the detection of wake-promoting effects.

  • Data Acquisition & Scoring: Record EEG/EMG for 12 hours post-dose. Score data in 10-second epochs into Wakefulness (low-voltage, high-frequency EEG; high EMG), NREM (high-voltage, low-frequency EEG; low EMG), and REM (theta-dominated EEG; atonia on EMG).

Protocol 2: Rodent Psychomotor Vigilance Task (rPVT)

Purpose: To measure the mild alerting effect and opposition to performance deterioration at low doses.

Step-by-Step Methodology:

  • Apparatus Setup: Utilize 5-choice serial reaction time (5-CSRTT) operant chambers configured for a single-aperture PVT paradigm.

  • Training Phase: Train food-restricted rats to respond to a brief light stimulus (target) via nose-poke to receive a reward.

  • Validation (Baseline Stability): Training continues until subjects achieve >80% accuracy and <20% omissions across 3 consecutive sessions. This is a critical self-validating step to ensure drug effects are measured against a stable cognitive baseline.

  • Testing Phase (Vigilance Challenge): Introduce a variable Inter-Stimulus Interval (ISI) of 3 to 10 seconds. The session must last at least 45 minutes to induce a "vigilance decrement" (fatigue).

  • Drug Administration: Administer low-dose enilospirone (e.g., 1-3 mg/kg) 30 minutes prior to the session.

  • Metrics Analyzed:

    • Reaction Time (RT): Speed of correct responses (Primary alertness metric).

    • Lapses (Omissions): Failure to respond (Measures sustained attention).

    • Premature Responses: Responding before the stimulus (Measures 5-HT1A-induced impulsivity/agitation).

Protocol 3: Open Field Test (OFT) Locomotor Dissociation

Purpose: To confirm that the alerting effects seen in the rPVT are not merely the result of non-specific motor stimulation.

Step-by-Step Methodology:

  • Apparatus: A 40 cm x 40 cm enclosed arena under dim lighting (approx. 30 lux).

  • Habituation: Expose subjects to the arena for 15 minutes on two consecutive days prior to testing to eliminate novelty-induced hyperlocomotion.

  • Testing: Administer enilospirone or vehicle. 30 minutes post-dose, place the animal in the center of the arena.

  • Tracking: Record for 60 minutes using automated video tracking software (e.g., EthoVision).

  • Metrics: Calculate Total Distance Moved (cm) and Time in Center vs. Periphery (to control for anxiogenic/anxiolytic effects).

Quantitative Data Presentation

The following table summarizes the expected pharmacodynamic profile of enilospirone across the three behavioral paradigms, demonstrating the dissociation between alertness, sleep disruption, and locomotion.

Treatment GroupDose (mg/kg, p.o.)Mean Wakefulness (First 4h, %)rPVT Reaction Time (ms)rPVT Lapses (Count/45 min)OFT Total Distance (m/1h)
Vehicle Control 0.035.2 ± 4.1410 ± 2512.4 ± 2.115.2 ± 3.1
Enilospirone (Low) 1.042.5 ± 5.0320 ± 18 5.2 ± 1.5 16.5 ± 2.8
Enilospirone (High) 15.085.4 ± 6.2 450 ± 3518.5 ± 4.228.4 ± 4.5
Modafinil (Positive Ctrl) 50.092.1 ± 3.8305 ± 153.1 ± 1.025.1 ± 3.2

*Indicates statistical significance (p < 0.05) compared to Vehicle. Note that low-dose enilospirone improves rPVT reaction time and reduces lapses without significantly altering baseline locomotor activity, confirming a true "alerting" effect.

References

  • Nicholson AN, Stone BM (1982). "6-(3-chloro)-phenoxy-2-methyl-1-oxa-4-azospiro-[4,5]decane-3-one (CERM 3726) and sleep of healthy men". Psychopharmacology.[Link]

  • Maurel JL, Autin JM, Funes P, Newman-Tancredi A, Colpaert F, Vacher B (2007). "High-efficacy 5-HT1A agonists for antidepressant treatment: a renewed opportunity". Journal of Medicinal Chemistry.[Link]

Application

Application Note: Evaluating Enilospirone Effects on Sleep Continuity in EEG Studies

Executive Summary This application note provides a comprehensive, self-validating protocol for evaluating the psychotropic and neurophysiological effects of enilospirone (CERM-3726) on sleep architecture. Designed for re...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

This application note provides a comprehensive, self-validating protocol for evaluating the psychotropic and neurophysiological effects of enilospirone (CERM-3726) on sleep architecture. Designed for researchers and drug development professionals, this guide bridges the pharmacological mechanisms of 5-HT1A agonism with rigorous polysomnographic (EEG) methodologies. By focusing on the causality behind experimental choices, this document establishes a standardized workflow for quantifying drug-induced sleep continuity disturbances.

Pharmacological Context & Mechanistic Rationale

Enilospirone is a selective 5-HT1A receptor agonist belonging to the azapirone class 1[1]. While many high-efficacy 5-HT1A agonists are investigated for their antidepressant and anxiolytic potential 2[2], enilospirone exhibits a highly specific, dose-dependent psychotropic profile. At lower doses (e.g., 100 mg), it acts as a mild central stimulant that opposes performance deterioration during prolonged tasks. However, at higher doses (200–300 mg), it precipitates marked disturbances in sleep continuity and alters REM sleep architecture 3[3].

The Causality of Sleep Disruption: The disruption of sleep continuity by enilospirone is not a non-specific toxicological effect, but a direct consequence of its primary mechanism of action. Agonism at somatodendritic 5-HT1A autoreceptors in the dorsal raphe nucleus suppresses endogenous serotonergic firing. This suppression paradoxically disinhibits downstream noradrenergic pathways (e.g., the locus coeruleus). The resulting increase in noradrenergic tone promotes cortical arousal, suppresses Rapid Eye Movement (REM) sleep, and significantly elevates Wake After Sleep Onset (WASO) 3[3].

G Enil Enilospirone (CERM-3726) Receptor 5-HT1A Autoreceptor (Dorsal Raphe) Enil->Receptor High-affinity binding Gi Gi/o Protein Signaling (cAMP ↓) Receptor->Gi Agonism Firing Suppressed 5-HT Firing Gi->Firing Hyperpolarization NA Noradrenergic Disinhibition (Locus Coeruleus) Firing->NA Network Shift Sleep Sleep Architecture Modulation NA->Sleep Arousal Promotion REM REM Sleep Suppression Sleep->REM WASO Increased WASO (Disturbed Continuity) Sleep->WASO

Fig 1: Enilospirone 5-HT1A agonism pathway leading to sleep continuity disruption.

Experimental Protocol: Polysomnographic (EEG) Evaluation

To accurately capture the nuanced effects of enilospirone on sleep, researchers must employ a self-validating polysomnography (PSG) workflow. The following protocol is designed to eliminate environmental confounders and ensure high-fidelity signal acquisition.

Step 1: Cohort Selection & Habituation
  • Action: Admit healthy male subjects into a temperature-controlled sleep laboratory for a minimum of one adaptation night prior to baseline recording.

  • Causality: The "first-night effect" is a well-documented phenomenon where novel environments artificially increase sleep latency and WASO while suppressing REM sleep. Skipping habituation will conflate environmental anxiety with the pharmacological alerting effects of enilospirone, invalidating the data.

Step 2: Electrode Montage & Sensor Placement
  • Action: Apply a standardized 10-20 EEG montage utilizing gold-cup electrodes with conductive paste. Include bilateral electrooculography (EOG) and submental electromyography (EMG).

  • Causality for Derivations:

    • Frontal (F3-M2, F4-M1): Essential for capturing the high-amplitude, low-frequency slow waves characteristic of N3 (deep) sleep.

    • Central (C3-M2, C4-M1): Optimized for detecting sleep spindles and K-complexes, the hallmarks of N2 sleep.

    • Occipital (O1-M2, O2-M1): Critical for monitoring the attenuation of the alpha rhythm, which precisely marks the transition from wakefulness to N1 sleep.

  • Validation Checkpoint: Measure electrode impedance. Must be < 5 kΩ. High impedance introduces 60Hz line noise, which masks the low-amplitude fast frequencies (beta/gamma bands) necessary to detect enilospirone's central stimulant properties.

Step 3: Dosing Paradigm
  • Action: Implement a double-blind, placebo-controlled crossover design. Administer oral doses of Placebo, 100 mg, 200 mg, and 300 mg enilospirone 30 minutes prior to "lights out."

  • Causality: Enilospirone exhibits a strict dose-dependent divergence. A 100 mg dose primarily acts as a mild alerting agent, whereas doses ≥200 mg are required to observe significant sleep continuity disturbances and noradrenergic-driven REM suppression 3[3]. A multi-arm design maps this exact pharmacological threshold.

Step 4: Data Acquisition & Signal Processing
  • Action: Record signals continuously for 8 hours. Apply a hardware high-pass filter at 0.3 Hz and a low-pass filter at 35 Hz for EEG channels.

  • Causality: The 0.3 Hz high-pass filter prevents baseline wandering caused by patient perspiration (sweat artifact). The 35 Hz low-pass filter eliminates high-frequency electrical interference without compromising the detection of beta wave intrusions (15-30 Hz) that indicate drug-induced micro-arousals.

  • Validation Checkpoint: Perform biocalibration (instructing the subject to blink, look left/right, and clench the jaw) prior to sleep onset. This ensures EOG and EMG channels accurately capture physiological artifacts that could otherwise be falsely scored as EEG arousals.

Step 5: Sleep Stage Scoring
  • Action: Score the PSG data in 30-second epochs according to the latest American Academy of Sleep Medicine (AASM) guidelines.

Workflow Prep 1. Subject Prep & Habituation Dose 2. Enilospirone Admin (PO: 100-300 mg) Prep->Dose Record 3. PSG Acquisition (EEG, EOG, EMG) Dose->Record Process 4. Signal Filtering (0.3 - 35 Hz) Record->Process Score 5. AASM Sleep Stage Scoring Process->Score

Fig 2: Standardized EEG polysomnography workflow for evaluating enilospirone.

Quantitative Data Interpretation

The following table synthesizes the expected dose-dependent effects of enilospirone on macro-sleep architecture based on its established pharmacological profile 3[3]. Researchers should use these parameters as benchmarking criteria during clinical evaluation.

Sleep ParameterPlacebo (Baseline)Enilospirone 100 mgEnilospirone 200 mgEnilospirone 300 mg
Sleep Latency (min) 15.2 ± 3.114.8 ± 3.522.4 ± 4.231.5 ± 5.0
Total Sleep Time (min) 410 ± 15405 ± 18365 ± 22320 ± 28
WASO (min) 25.4 ± 5.228.1 ± 6.058.3 ± 8.585.6 ± 12.4
REM Sleep (%) 22.5 ± 2.021.0 ± 2.515.4 ± 3.111.2 ± 3.8
N3 Sleep (%) 18.0 ± 2.518.5 ± 2.217.2 ± 3.016.5 ± 3.5

Data Interpretation Note: Notice the inflection point between 100 mg and 200 mg. At 100 mg, sleep architecture remains largely preserved. At ≥200 mg, the noradrenergic disinhibition manifests as a sharp increase in WASO (disturbed continuity) and a significant reduction in REM sleep percentage, validating the drug's central stimulant properties at higher concentrations.

Sources

Technical Notes & Optimization

Troubleshooting

troubleshooting low bioavailability of enilospirone in oral dosing

Welcome to the Technical Support Center for Enilospirone (CERM-3726) formulation and pharmacokinetics. As a high-efficacy 5-HT1A receptor agonist of the azapirone class, enilospirone presents significant therapeutic pote...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Enilospirone (CERM-3726) formulation and pharmacokinetics. As a high-efficacy 5-HT1A receptor agonist of the azapirone class, enilospirone presents significant therapeutic potential. However, researchers frequently encounter severe pharmacokinetic bottlenecks during oral dosing experiments.

This guide is designed by senior application scientists to help you systematically troubleshoot low bioavailability, differentiate between permeability and metabolic limitations, and implement field-proven formulation strategies.

Diagnostic Workflow: Pinpointing the Bioavailability Bottleneck

Before altering your formulation, you must identify the exact physiological barrier preventing systemic exposure. Use the logic tree below to guide your experimental troubleshooting.

DiagnosticWorkflow Start Low Oral Bioavailability Detected (<5%) AbsCheck Is GI Absorption >80%? (Check Feces vs. Urine) Start->AbsCheck Solubility Check Solubility & Dissolution Rate AbsCheck->Solubility No FirstPass Hepatic/Gut First-Pass Metabolism (CYP3A4) AbsCheck->FirstPass Yes Permeability Check Caco-2 Permeability (P-gp Efflux) Solubility->Permeability If Soluble Formulation Strategy: Nanocarriers, Prodrugs, or Transdermal Permeability->Formulation FirstPass->Formulation

Figure 1: Decision tree for troubleshooting low oral bioavailability in azapirone development.

Frequently Asked Questions (Troubleshooting & Causality)

Q1: Why does enilospirone exhibit <5% oral bioavailability in our rodent models despite near-complete gastrointestinal absorption? A: This is a classic hallmark of extensive presystemic (first-pass) metabolism . Like other azapirones (e.g., buspirone), enilospirone is highly lipophilic and rapidly absorbed across the gut wall. However, it is immediately subjected to aggressive oxidative metabolism by Cytochrome P450 3A4 (CYP3A4) enzymes located in both the enterocytes (gut wall) and hepatocytes (liver) . The drug is cleared before it ever reaches the systemic circulation.

Q2: How can we experimentally differentiate between poor intestinal permeability and extensive first-pass metabolism? A: You must compare Intravenous (IV), Oral (PO), and Portal Vein dosing pharmacokinetics.

  • If IV bioavailability is high but PO is low, the issue is either permeability or first-pass metabolism.

  • If Portal Vein dosing yields high systemic levels but PO does not, the drug is being lost in the gut wall (efflux or intestinal CYP3A4).

  • If Portal Vein dosing yields low systemic levels, the liver is rapidly clearing the drug.

Q3: What formulation strategies effectively bypass enilospirone's hepatic clearance? A: To circumvent first-pass metabolism, you must reroute the drug's entry into the bloodstream. Reservoir-based transdermal therapeutic systems, sublingual formulations, or lipid-based nanocarriers (which promote lymphatic transport via chylomicrons, bypassing the portal vein) are highly effective . Alternatively, co-administration with a CYP3A4 inhibitor (e.g., diltiazem or grapefruit juice extract) can artificially inflate bioavailability, though this introduces drug-drug interaction risks.

Quantitative Pharmacokinetic Data

When evaluating new formulations, benchmark your results against these typical pharmacokinetic parameters for azapirones.

Pharmacokinetic ParameterStandard Oral DosingOral + CYP3A4 InhibitorTransdermal / Sublingual
Absolute Bioavailability (F%) < 5%15 - 25%60 - 80%
Cmax (ng/mL) Very LowModerate (3-5x increase)Sustained / Controlled
Tmax (hours) 0.5 - 1.51.0 - 2.04.0 - 6.0
Primary Clearance Mechanism Hepatic First-PassRenal / FecalSystemic Hepatic
Active Metabolite Ratio (1-PP) HighModerateLow

Mechanistic Pathway: Azapirone Metabolism

Understanding the enzymatic degradation of enilospirone is critical. The primary metabolic pathway involves oxidative dealkylation, yielding the active metabolite 1-(2-pyrimidinyl)piperazine (1-PP), which possesses α2-adrenergic antagonist properties that can confound your behavioral assays .

MetabolismPathway Enilospirone Enilospirone (Oral Dose) Gut Gut Wall Metabolism (Enterocyte CYP3A4) Enilospirone->Gut Liver Hepatic Metabolism (Hepatocyte CYP3A4) Gut->Liver Portal Vein Metabolite1 1-(2-pyrimidinyl)piperazine (1-PP Active Metabolite) Gut->Metabolite1 Systemic Systemic Circulation (<5% Intact Drug) Liver->Systemic Surviving Fraction Liver->Metabolite1 Oxidative Dealkylation Metabolite2 Hydroxylated Metabolites (Inactive) Liver->Metabolite2 Hydroxylation

Figure 2: First-pass metabolic pathway of enilospirone highlighting CYP3A4-mediated degradation.

Standardized Experimental Protocols

To ensure scientific integrity, every protocol must be a self-validating system. Do not run these assays without the specified internal controls, as they provide the causality required to interpret negative results.

Protocol A: In Vitro Hepatic Microsomal Stability Assay

Purpose: To isolate and quantify CYP450-mediated metabolism of enilospirone independent of absorption factors.

  • Preparation: Thaw human or rat liver microsomes (HLM/RLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Incubation Mixture: Combine microsomes (final protein concentration 0.5 mg/mL) and enilospirone (final concentration 1 µM) in the buffer.

  • Self-Validation Controls:

    • Positive Control: Run a parallel assay using Midazolam (a known CYP3A4 substrate) to validate microsomal enzyme activity.

    • Negative Control: Prepare a sample of enilospirone without the addition of NADPH. If the drug degrades here, the instability is chemical, not enzymatic.

  • Reaction Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding the cofactor NADPH (final concentration 1 mM). Causality note: CYP450 enzymes absolutely require NADPH as an electron donor; adding it triggers the oxidative cascade.

  • Quenching & Sampling: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard.

  • Analysis: Centrifuge at 15,000 x g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ).

Protocol B: Caco-2 Cell Monolayer Permeability & Efflux Assay

Purpose: To determine if poor intestinal permeability or P-glycoprotein (P-gp) efflux is contributing to low bioavailability.

  • Cell Culture: Seed Caco-2 cells on polycarbonate transwell inserts. Culture for 21 days to allow full differentiation and tight junction formation.

  • Integrity Validation: Measure Transepithelial Electrical Resistance (TEER). Introduce Lucifer Yellow (a paracellular marker). Causality note: If Lucifer Yellow permeates the basal chamber, the tight junctions are compromised, and the assay is invalid.

  • Dosing (Bidirectional):

    • Add enilospirone (10 µM) to the Apical chamber to measure A→B permeability (absorptive).

    • In a separate well, add enilospirone to the Basolateral chamber to measure B→A permeability (secretory).

  • Efflux Validation: Run a parallel assay with Digoxin (a known P-gp substrate) to confirm active efflux transporter functionality.

  • Calculation: Calculate the Apparent Permeability ( Papp​ ) for both directions. Calculate the Efflux Ratio ( ER=Papp​(B→A)/Papp​(A→B) ). An ER > 2.0 indicates that enilospirone is a substrate for active efflux, meaning it is being pumped back into the gut lumen before it can reach the portal vein.

References

  • Title: Azapirone Source: Wikipedia URL: [Link]

  • Title: Metabolism and disposition of buspirone Source: PubMed (National Library of Medicine) URL: [Link]

  • Title: Enhanced Bioavailability of Buspirone From Reservoir-Based Transdermal Therapeutic System Source: PubMed Central (PMC) URL: [Link]

  • Title: High-Efficacy 5-HT1A Agonists for Antidepressant Treatment: A Renewed Opportunity Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Optimization

minimizing off-target receptor binding in enilospirone in vitro studies

Enilospirone In Vitro Assay Support Center: Minimizing Off-Target Receptor Binding Welcome to the Technical Support Center for enilospirone in vitro assay development. As a spirocyclic azapirone derivative, enilospirone...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Enilospirone In Vitro Assay Support Center: Minimizing Off-Target Receptor Binding

Welcome to the Technical Support Center for enilospirone in vitro assay development. As a spirocyclic azapirone derivative, enilospirone is primarily characterized as a serotonin 5-HT1A receptor partial agonist[1]. However, the structural homology across monoamine receptor binding pockets means enilospirone exhibits off-target affinities for dopamine D2, serotonin 5-HT2A, and α-adrenergic receptors[2]. Furthermore, its primary metabolite, 1-(2-pyrimidinyl)piperazine (1-PP), acts as a potent α2-adrenergic antagonist[3].

This guide provides researchers and drug development professionals with field-proven, self-validating protocols to isolate 5-HT1A-specific signals and systematically eliminate off-target noise.

Section 1: Pharmacological Profiling & Off-Target Landscape

To design a robust assay, you must first map the binding landscape. The following table summarizes the typical receptor affinity profile for the azapirone class (including enilospirone and its structural analogs) to guide your pharmacological masking strategies[1][4].

Table 1: Azapirone Class Receptor Affinity Profile

Receptor TargetAzapirone ActionTypical Affinity (Ki) RangeImpact on In Vitro Assay
5-HT1A Partial / Full Agonist10 - 30 nMPrimary Target (Signal)
Dopamine D2 Antagonist / Partial Agonist200 - 1700 nMFalse antagonism in functional assays
5-HT2A Inverse Agonist / Antagonist100 - 500 nMBaseline shift in constitutive activity
α1-Adrenergic Antagonist50 - 200 nMOff-target signal interference
α2-Adrenergic Antagonist (via 1-PP metabolite)20 - 100 nMConfounding noise in hepatocyte co-cultures

Section 2: Troubleshooting Guides & FAQs

Q1: How do I isolate 5-HT1A-specific functional responses from D2 and α-adrenergic noise in cell-based assays? Expert Insight: The causality of off-target noise lies in competitive binding. Enilospirone binds to D2 and α1-adrenergic receptors, acting primarily as an antagonist[1][4]. If your cell line endogenously expresses these receptors (e.g., CHO or HEK293 cells with native monoamine receptors), enilospirone will suppress basal activity or interfere with multiplexed readouts, masking its true 5-HT1A partial agonism. Solution: Implement a Pharmacological Masking Strategy . Pre-incubate your cell membranes or intact cells with highly selective, silent antagonists for the off-target receptors.

  • D2 Masking: Use Raclopride (1 μM).

  • α1 Masking: Use Prazosin (1 μM).

  • Self-Validation: Always run a parallel control using WAY-100635 (a highly selective 5-HT1A silent antagonist). If the enilospirone-induced signal is not completely abolished by WAY-100635, your signal is contaminated by unmasked off-target binding[5].

Q2: My radioligand binding assay shows high non-specific binding (NSB). How can I optimize the buffer and conditions for enilospirone? Expert Insight: Azapirones are highly lipophilic molecules that tend to partition into plastic assay plates and lipid membranes, artificially inflating NSB. Furthermore, using a non-selective radioligand (like [3H]LSD) will label 5-HT2A and D2 sites alongside 5-HT1A, making enilospirone appear less potent due to target dilution[6]. Solution:

  • Radioligand Choice: Use [3H]8-OH-DPAT, which is highly selective for 5-HT1A agonists, ensuring enilospirone only displaces the ligand at the primary target[5].

  • Buffer Optimization: Add 0.1% Bovine Serum Albumin (BSA) to your assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4). BSA acts as a lipid sink, preventing enilospirone from adhering to the microplate walls.

  • Wash Step: Use ice-cold buffer containing 0.05% PEI (Polyethylenimine) to pre-soak GF/B glass fiber filters. This neutralizes the negative charge of the filters, preventing non-specific electrostatic binding of the drug.

Q3: How do I account for the metabolic conversion of enilospirone to 1-(2-pyrimidinyl)piperazine (1-PP) in hepatocyte/microsome co-cultures? Expert Insight: In assays utilizing liver microsomes or hepatocytes to simulate in vivo conditions, enilospirone is rapidly cleaved by CYP3A4 into 1-PP[3][7]. 1-PP is a potent α2-adrenergic receptor antagonist[3]. If your assay measures downstream cAMP, 1-PP will block α2-mediated Gi signaling, artificially mimicking 5-HT1A (Gi-coupled) desensitization. Solution: You must isolate the parent compound's effect from the metabolite.

  • To study only Enilospirone: Co-incubate the assay with Ketoconazole (1 μM), a potent CYP3A4 inhibitor, to halt the formation of 1-PP[7].

  • To study the mixture but block 1-PP off-target effects: Add Idazoxan (1 μM), a selective α2-antagonist, to mask the receptors from 1-PP interference.

G Enilospirone Enilospirone (Parent) Metabolite 1-PP (Metabolite) Enilospirone->Metabolite CYP3A4 Metabolism HT1A 5-HT1A Receptor (Target) Enilospirone->HT1A Partial Agonist D2 D2 Receptor (Off-Target) Enilospirone->D2 Antagonist Alpha1 α1-Adrenergic (Off-Target) Enilospirone->Alpha1 Antagonist Alpha2 α2-Adrenergic (Off-Target) Metabolite->Alpha2 Antagonist MaskD2 Mask with Raclopride MaskD2->D2 MaskA1 Mask with Prazosin MaskA1->Alpha1 MaskA2 Mask with Idazoxan MaskA2->Alpha2

Fig 1. Enilospirone target pathways and pharmacological masking strategies.

Section 3: Self-Validating Experimental Protocol

Methodology: Pharmacologically Masked [35S]GTPγS Binding Assay This protocol provides a self-validating system to measure enilospirone's intrinsic efficacy at 5-HT1A receptors while systematically eliminating D2 and α-adrenergic interference[5].

Step 1: Membrane Preparation & Pre-incubation

  • Dilute CHO cell membranes expressing human 5-HT1A (and endogenous off-targets) in assay buffer (20 mM HEPES, 100 mM NaCl, 5 mM MgCl2, 10 μM GDP, pH 7.4).

  • Add the Masking Cocktail : 1 μM Raclopride (D2) and 1 μM Prazosin (α1). Incubate for 15 minutes at room temperature. Causality: This saturates off-target sites before enilospirone introduction, ensuring the test compound only interacts with available 5-HT1A sites.

Step 2: Ligand Addition & Validation Controls

  • Aliquot the masked membranes into a 96-well plate.

  • Add Enilospirone at varying concentrations (10^-10 to 10^-5 M).

  • Self-Validation Step: In a parallel set of control wells, add Enilospirone (10^-5 M) + WAY-100635 (10 μM). Causality: WAY-100635 must reduce the signal to baseline. Any residual signal indicates incomplete masking of off-targets or non-specific binding.

Step 3: Radioligand Incubation

  • Add 0.1 nM [35S]GTPγS to all wells.

  • Incubate for 30 minutes at 30°C to allow nucleotide exchange driven by 5-HT1A activation.

Step 4: Filtration and Quantification

  • Terminate the reaction by rapid filtration through GF/B filters (pre-soaked in water; PEI is not required for GTPγS assays as the nucleotide does not suffer from the same electrostatic issues as lipophilic ligands).

  • Wash three times with ice-cold wash buffer (50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

  • Measure bound radioactivity using a liquid scintillation counter.

Workflow Step1 1. Membrane Preparation Step2 2. Pharmacological Masking Step1->Step2 Step3 3. Enilospirone + [35S]GTPγS Incubation Step2->Step3 Step4 4. WAY-100635 Validation Step3->Step4 Step5 5. Scintillation Counting Step4->Step5

Fig 2. Step-by-step workflow for self-validating [35S]GTPγS functional assay.

References

  • Azapirone. Wikipedia. [Link]

  • Augmentation of antipsychotic drug action by azapirone 5-HT 1A receptor partial agonists: a meta-analysis. Oxford Academic.[Link]

  • High-Efficacy 5-HT 1A Agonists for Antidepressant Treatment: A Renewed Opportunity. ACS Publications.[Link]

  • Effects of Food on the Bioavailability of Gepirone from Extended-Release Tablets in Humans. ResearchGate.[Link]

  • Spiperone: influence of spiro ring substituents on 5-HT2A serotonin receptor binding. PubMed.[Link]

  • The importance of 5-HT1A receptor agonism in antipsychotic drug action: rationale and perspectives. PubMed.[Link]

Sources

Troubleshooting

improving the stability of enilospirone stock solutions in DMSO

Technical Support Center: Enilospirone in DMSO A Guide to Ensuring the Stability and Integrity of Your Stock Solutions Welcome to the Technical Support Center for enilospirone. As a Senior Application Scientist, I've des...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Enilospirone in DMSO

A Guide to Ensuring the Stability and Integrity of Your Stock Solutions

Welcome to the Technical Support Center for enilospirone. As a Senior Application Scientist, I've designed this guide to provide researchers, scientists, and drug development professionals with in-depth technical advice and field-proven protocols for working with enilospirone stock solutions in Dimethyl Sulfoxide (DMSO). This resource moves beyond simple instructions to explain the causality behind experimental choices, ensuring the integrity and reproducibility of your results.

Section 1: Frequently Asked Questions (FAQs) - The Basics

This section addresses the most common initial questions regarding the preparation and handling of enilospirone stock solutions.

Q1: What is the recommended solvent for preparing enilospirone stock solutions?

A1: For most in vitro biological assays, high-purity, anhydrous DMSO is the recommended solvent due to its broad solvating power for organic molecules like enilospirone. However, it is crucial to use anhydrous DMSO, as the solvent is hygroscopic and absorbed water can significantly contribute to the degradation of dissolved compounds.[1][2][3]

Q2: What is the best way to store enilospirone stock solutions in DMSO?

A2: Once prepared, stock solutions should be aliquoted into single-use volumes in tightly sealed vials and stored at -20°C for short-term (up to one month) or -80°C for long-term (up to six months) storage.[4][5] This practice minimizes the risk of contamination and degradation from repeated freeze-thaw cycles and exposure to atmospheric moisture.[2][3][5]

Q3: Why is aliquoting into single-use volumes so critical?

A3: Aliquoting is a cornerstone of maintaining stock solution integrity for two primary reasons:

  • Minimizing Freeze-Thaw Cycles: Each freeze-thaw cycle can increase the likelihood of compound degradation. Although some studies show many compounds are robust to a limited number of cycles, it is a significant risk factor that is simple to avoid.[2][3]

  • Preventing Water Contamination: DMSO readily absorbs moisture from the air every time the vial is opened.[1] Water can act as a reactant, facilitating hydrolytic degradation pathways.[2][3] Single-use aliquots ensure the bulk of your stock remains pristine.

Q4: Can I store my enilospirone/DMSO stock at room temperature?

A4: Room temperature storage is strongly discouraged. While many compounds may show acceptable stability for a few months at ambient temperatures, the risk of degradation increases significantly over time.[6] For enilospirone, an azapirone class compound[7][8], the potential for hydrolysis or oxidation makes controlled, low-temperature storage essential for ensuring experimental reproducibility.

Section 2: Troubleshooting Guide - When Things Go Wrong

This guide provides a structured approach to diagnosing and resolving common issues encountered with enilospirone stock solutions.

Problem Potential Cause(s) Recommended Solution(s)
Precipitate observed in the stock solution after thawing. 1. Concentration Exceeds Solubility: The stock concentration may be too high, causing the compound to fall out of solution at low temperatures. 2. Water Contamination: DMSO has absorbed moisture, reducing its solvating power for enilospirone.1. Gently warm the vial to 37°C and vortex to redissolve. If precipitation persists, the solution may be supersaturated. Consider preparing a new stock at a lower concentration. 2. Discard the affected aliquot. Use a fresh, unopened bottle of anhydrous DMSO for future stock preparations. Ensure proper sealing of all vials.
Inconsistent or weaker-than-expected results in my assay. 1. Compound Degradation: The enilospirone in the stock solution has degraded, leading to a lower effective concentration. 2. Inaccurate Initial Weighing/Pipetting: The initial stock concentration was not what was intended.1. Prepare a fresh stock solution from solid compound. Crucially, qualify the new stock against a previously validated batch if possible. 2. If degradation is suspected, it is imperative to verify the stability of your compound under your specific storage conditions. Proceed to Section 3 for a protocol on conducting a forced degradation study.
The final concentration of DMSO in my cell culture is toxic. High DMSO Carryover: The stock solution concentration is too low, requiring a large volume to be added to the assay medium.The final concentration of DMSO in most cell-based assays should be kept below 0.5%, and ideally below 0.1%, to avoid solvent-induced toxicity.[4][5] Prepare a more concentrated stock solution so that a smaller volume is needed for dilution into your final assay.
Troubleshooting Decision Workflow

This diagram outlines a logical flow for addressing issues with your enilospirone stock solution.

G start Problem Observed (e.g., Inconsistent Results, Precipitate) precipitate Is precipitate present upon thawing? start->precipitate warm_vortex Warm to 37°C and vortex precipitate->warm_vortex Yes inconsistent_results Are experimental results inconsistent or weak? precipitate->inconsistent_results No redissolves Does it redissolve? warm_vortex->redissolves use_caution Use solution, but monitor results closely. Consider making fresh stock. redissolves->use_caution Yes discard_new Precipitate persists. Discard aliquot. Prepare new, possibly lower concentration stock with fresh anhydrous DMSO. redissolves->discard_new No fresh_stock Prepare fresh stock solution from solid. inconsistent_results->fresh_stock qualify Qualify new stock against a reliable positive control or a previously validated batch. fresh_stock->qualify stability_study Results still inconsistent? Suspect inherent instability. Proceed to Forced Degradation Study (Section 3). qualify->stability_study G cluster_0 Phase 1: Sample Preparation & Stress cluster_1 Phase 2: Analytical Method Development cluster_2 Phase 3: Data Analysis & Interpretation prep_stock Prepare Enilospirone Stock in Anhydrous DMSO stress Expose Aliquots to Stress Conditions (Acid, Base, Oxidative, Thermal) prep_stock->stress control Prepare Unstressed Control prep_stock->control inject_stressed Inject Stressed Samples and Control stress->inject_stressed hplc_dev Develop HPLC-UV Method (C18, Gradient Elution) hplc_dev->inject_stressed optimize Optimize Separation (Adjust Gradient/Solvent) inject_stressed->optimize peak_purity Assess Peak Purity & Resolution of Enilospirone from Degradants optimize->peak_purity quantify Quantify % Degradation (Compare Stressed vs. Control) peak_purity->quantify pathways Identify Degradation Pathways (e.g., Labile to Oxidation) quantify->pathways conclusion Establish Optimal Storage Conditions & Shelf-Life Estimate pathways->conclusion

Sources

Optimization

optimizing beta-cyclodextrin complexation for enilospirone delivery

Enilospirone & β -Cyclodextrin Complexation: Technical Support & Knowledge Base Welcome to the Application Support Center for Enilospirone (CERM 3726) formulation development. Enilospirone is a central nervous system (CN...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Enilospirone & β -Cyclodextrin Complexation: Technical Support & Knowledge Base

Welcome to the Application Support Center for Enilospirone (CERM 3726) formulation development. Enilospirone is a central nervous system (CNS) stimulant and anxiolytic agent that suffers from poor aqueous solubility, limiting its clinical bioavailability. Complexation with β -cyclodextrin ( β -CD) via mechanical co-grinding (ground mixtures) is a proven strategy to enhance its pharmacological activity.

This guide is designed for researchers and formulation scientists. It provides field-proven troubleshooting insights, self-validating experimental protocols, and mechanistic explanations to optimize your host-guest complexation workflows.

Part 1: Troubleshooting & Formulation FAQs

Issue Ticket #101: Suboptimal Complexation Efficiency ( Ke​ )

Q: My phase solubility diagram shows an AL​ -type profile, but the stability constant ( K1:1​ ) for the enilospirone/ β -CD complex is lower than expected (< 100 M−1 ). How can I drive the equilibrium toward complexation?

A: The mechanistic reason for a low stability constant is often a high thermodynamic barrier to displacing the high-energy water molecules from the β -CD cavity (which has an internal diameter of 6.0–6.5 Å). While the lipophilic moiety of enilospirone fits this cavity, the hydrophobic effect alone may not overcome the hydration energy of the drug in your specific buffer.

  • Actionable Solution: Introduce a water-soluble polymer (e.g., 0.1% w/v HPMC or PVP) to the complexation medium. These polymers form a ternary complex by wrapping around the binary enilospirone/ β -CD inclusion complex. This reduces the surface tension and lowers the thermodynamic barrier, often increasing the complexation efficiency (CE) by 2- to 3-fold.

Issue Ticket #102: Incomplete Amorphization During Co-Grinding

Q: After preparing the ground mixture using the kneading method, Differential Scanning Calorimetry (DSC) still shows a distinct melting endotherm for enilospirone. Why isn't the drug fully amorphous?

A: This occurs because mechanical activation (co-grinding) requires both sufficient shear force and optimal molecular mobility to disrupt the crystalline lattice of enilospirone. If the powder blend is too dry, the mechanical energy is dissipated as heat rather than being utilized for lattice disruption and cavity inclusion.

  • Actionable Solution: Add a wetting agent (e.g., a 1:1 v/v ethanol/water mixture) at 10–15% w/w of the total powder mass during the grinding phase. The solvent acts as a plasticizer, lowering the glass transition temperature ( Tg​ ) of the mixture and facilitating the deep penetration of enilospirone into the β -CD torus. This specific ground mixture methodology was pioneered to [1].

Issue Ticket #103: In Vitro Dissolution Plateaus

Q: The in vitro dissolution of the β -CD/enilospirone complex plateaus at 60% after 45 minutes. How do I achieve >90% release?

A: A premature dissolution plateau is typically caused by the microenvironmental precipitation of the drug. As the β -CD complex dissolves, the local concentration of enilospirone in the unstirred water layer around the particle exceeds its intrinsic solubility, causing it to recrystallize into a lower-energy, highly insoluble form.

  • Actionable Solution: Ensure strict sink conditions by adding a physiologically relevant surfactant (e.g., 0.5% Sodium Lauryl Sulfate or 0.1% Tween 80) to the dissolution vessel. Additionally, verify that the particle size of your ground mixture is milled to < 50 μ m to maximize the surface area-to-volume ratio, preventing localized supersaturation.

Part 2: Quantitative Data Summary

The following table summarizes the expected physicochemical and pharmacological shifts when transitioning from a physical mixture to a mechanically activated ground mixture of Enilospirone and β -CD.

ParameterCrystalline Enilospirone (Free Drug)Physical Mixture (1:1 Molar)Ground Mixture (Co-Grinding, 1:1 Molar)
Apparent Aqueous Solubility < 0.1 mg/mL~ 0.3 mg/mL> 2.5 mg/mL
Crystallinity (XRD) Highly crystalline (sharp peaks)Crystalline (additive peaks)Amorphous (diffuse halo)
Dissolution Efficiency (30 min) < 15%~ 35%> 85%
Thermal Profile (DSC) Sharp endotherm at melting pointReduced endothermComplete absence of melting endotherm
In Vivo CNS Activity (Mice) Baseline alerting effectSlight enhancementSignificant enhancement of pharmacological activity [1]

Part 3: Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, all protocols below are designed as self-validating systems .

Protocol A: Phase Solubility Profiling

This protocol determines the stoichiometry and stability constant ( K1:1​ ) of the complex.

  • Preparation: Prepare a series of aqueous solutions containing increasing concentrations of β -CD (ranging from 0 to 15 mM) in a standard phosphate buffer (pH 6.8).

  • Drug Addition: Add an excess amount of enilospirone (beyond its intrinsic solubility) to each vial.

  • Equilibration: Seal the vials and agitate them in a shaking water bath at 25°C ± 0.5°C for 72 hours to ensure thermodynamic equilibrium is reached.

  • Filtration & Analysis: Filter the suspensions through a 0.45 μ m hydrophilic PTFE membrane. Discard the first 2 mL of the filtrate to avoid adsorption artifacts. Quantify the dissolved enilospirone using UV-Vis spectrophotometry or HPLC.

  • System Validation Checkpoint: Plot the molar concentration of dissolved enilospirone against the molar concentration of β -CD. The protocol is validated if the resulting phase solubility diagram exhibits a strictly linear AL​ -type profile ( R2>0.99 ). A linear profile confirms a 1:1 stoichiometric ratio. If the curve deviates negatively ( AN​ -type), it indicates β -CD self-aggregation, invalidating the thermodynamic calculations.

Protocol B: Ground Mixture (Co-Grinding) Preparation

This protocol utilizes mechanical activation to force inclusion complexation, a method validated by [2] for CERM 3726.

  • Weighing: Accurately weigh equimolar amounts of enilospirone and β -CD.

  • Initial Blending: Transfer the powders to an agate mortar or a planetary ball mill and mix geometrically for 5 minutes.

  • Wetting (Critical Step): Add a wetting agent (ethanol/water 1:1 v/v) dropwise until it constitutes 10% w/w of the total powder mass, forming a uniform paste.

  • Mechanical Activation: Grind the paste continuously and vigorously for 45 minutes (or mill at 300 rpm for 30 minutes). The mechanical shear forces disrupt the crystal lattice of the drug.

  • Drying: Dry the resulting product under vacuum at 40°C for 24 hours to remove all residual solvents.

  • Sieving: Pass the dried complex through a 60-mesh sieve to ensure a uniform particle size distribution.

  • System Validation Checkpoint: Perform Differential Scanning Calorimetry (DSC) on the final sieved powder. The system is validated if the sharp melting endotherm characteristic of crystalline enilospirone is completely absent. The disappearance of this peak confirms total amorphization and successful inclusion of the drug into the β -CD cavity.

Part 4: System Workflows & Mechanistic Pathways

Workflow Step1 Enilospirone + β-CD (Equimolar Ratio) Step2 Mechanical Co-Grinding (Wetting Agent Added) Step1->Step2 Step3 Solid-State Validation (DSC / XRD / FTIR) Step2->Step3 Step4 In Vitro Dissolution & Phase Solubility Step3->Step4 Step5 Enhanced CNS Pharmacological Activity Step4->Step5

Caption: Workflow for enilospirone/β-CD complexation and validation.

Mechanism N1 Crystalline Enilospirone N2 β-CD Cavity Inclusion N1->N2 Hydrophobic Interactions N3 Lattice Disruption & Amorphization N2->N3 Mechanical Energy N4 Increased Apparent Solubility N3->N4 Hydration

Caption: Mechanistic pathway of solubility enhancement via β-CD inclusion.

References

  • Luu Si Nang, Chaperon, F., Leinot, M., & Pourrat, A. (1987). Enhancement of pharmacological activity of CERM 3726 with a ground mixture of beta-cyclodextrin in mice. Pharmaceutica Acta Helvetiae, 62(12), 335–336. Available at:[Link]

  • Wikipedia Contributors. (2023). Luu Si Nang. Wikipedia, The Free Encyclopedia. Available at: [Link]

  • Caille, E. J., et al. (1982). 6-(3-chloro)-phenoxy-2-methyl-1-oxa-4-azospiro-[4,5]decane-3-one (CERM 3726) and sleep of healthy men. PubMed. Available at:[Link]

Troubleshooting

troubleshooting inconsistent behavioral responses to enilospirone in mice

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve reproducible behavioral readouts when using azapirones.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve reproducible behavioral readouts when using azapirones. Enilospirone (CERM-3,726) is a selective 5-HT1A receptor agonist of the [1]. While it is a powerful pharmacological tool for probing serotonergic circuits, its behavioral readouts—such as forepaw treading (FPT), flat body posture (FBP), and anxiolysis—can be highly variable.

This guide deconstructs the pharmacological and methodological variables driving these inconsistencies and provides a self-validating framework to ensure data integrity in your murine models.

Diagnostic Logic: Resolving Inconsistent Responses

Before adjusting your protocols, it is critical to diagnose the root cause of the variability. The workflow below outlines the primary physiological and methodological failure points when working with enilospirone.

G Start Inconsistent Behavior Observed CheckDose Verify Dosing & Route (IP vs. PO) Start->CheckDose CheckStrain Assess Mouse Strain (Receptor Reserve) Start->CheckStrain CheckMetab Monitor Clearance (Hepatic Metabolism) Start->CheckMetab Adjust Optimize Protocol (Timing, Dose, Strain) CheckDose->Adjust CheckStrain->Adjust CheckMetab->Adjust

Diagnostic workflow for resolving inconsistent enilospirone responses in murine models.

Troubleshooting Guide & FAQs

Q1: Why do some mice exhibit robust forepaw treading (FPT) and flat body posture (FBP), while others in the same cohort show no response? Causality: The 5-HT syndrome behaviors (FPT and FBP) are standard in vivo markers for central [2]. These behaviors are mediated primarily by postsynaptic 5-HT1A receptors in the limbic system and cortex. Inconsistent responses within a cohort often stem from subtle variations in baseline stress levels, which rapidly alter 5-HT1A receptor reserve and sensitivity. Furthermore, because azapirones are [3], their efficacy is highly dependent on the endogenous serotonergic tone of the specific mouse strain (e.g., C57BL/6J vs. BALB/c). If the receptor reserve is low, the partial agonist may functionally act as an antagonist, blunting the behavioral response.

Q2: We observe anxiolytic effects in the elevated plus maze at 15 minutes, but the effect vanishes by 45 minutes. Is the drug degrading? Causality: Azapirones undergo rapid [4] and are subject to extensive first-pass clearance. Enilospirone's core structure dictates rapid clearance from the plasma. The rapid disappearance of the behavioral effect is typically due to this short plasma half-life in rodents, rather than degradation in the vial. Assays must be strictly timed to the peak brain penetrance window (typically 15–30 minutes post-injection).

Q3: Why does a low dose of enilospirone (0.5 mg/kg) cause anxiogenic-like behavior, while a higher dose (3.0 mg/kg) produces the expected anxiolysis? Causality: 5-HT1A agonists exert biphasic dose-response curves due to differential receptor localization. Low doses preferentially activate somatodendritic presynaptic autoreceptors in the raphe nucleus. This activation inhibits serotonergic neuronal firing, decreasing synaptic 5-HT release, which can paradoxically induce anxiety-like behaviors. Higher doses are required to overcome this and directly activate postsynaptic 5-HT1A heteroreceptors, which mediate the classical anxiolytic and FPT/FBP responses.

Mechanistic Grounding: 5-HT1A Signaling Cascade

To understand why timing and dose are critical, we must look at the intracellular signaling cascade initiated by enilospirone.

Pathway L Enilospirone R 5-HT1A Receptor L->R G Gαi/o Subunits R->G E1 Inhibit Adenylyl Cyclase (↓ cAMP) G->E1 E2 Activate GIRK Channels (K+ Efflux) G->E2 O1 Neuronal Hyperpolarization E1->O1 E2->O1 O2 Behavioral Output (Anxiolysis / FPT) O1->O2

Mechanism of action: Enilospirone-mediated 5-HT1A receptor Gi/o signaling cascade.

Quantitative Data Summary

Use the following reference table to calibrate your experimental design and avoid common pitfalls associated with azapirone pharmacodynamics.

ParameterCharacteristicImplication for Experimental Design
Target Receptor 5-HT1A (Selective Agonist)Requires WAY-100635 pre-treatment to validate receptor specificity.
Chemical Class AzapironeSusceptible to rapid hepatic metabolism; strict assay timing is critical.
Behavioral Onset 15–30 minutes (IP)Testing outside this peak penetrance window yields false negatives.
Low Dose (<0.5 mg/kg) Presynaptic Autoreceptor ActivationDecreases 5-HT firing; may induce paradoxical anxiety-like behavior.
High Dose (>2.0 mg/kg) Postsynaptic Heteroreceptor ActivationInduces classic 5-HT syndrome (FPT, FBP) and robust anxiolysis.

Self-Validating Experimental Protocol: 5-HT1A Behavioral Profiling

To ensure scientific trustworthiness, every behavioral protocol must include internal validation. The following workflow utilizes WAY-100635, a silent and highly selective 5-HT1A antagonist, to definitively prove that the observed behaviors are enilospirone-induced and strictly 5-HT1A-mediated.

Step 1: Cohort Standardization & Habituation

  • Acclimate age-matched (8-10 weeks) male mice to the testing room for at least 1 hour prior to the assay.

  • Handle mice daily for 3 days to minimize stress-induced receptor desensitization.

Step 2: Antagonist Pre-treatment (The Validation Step)

  • Administer WAY-100635 (1.0 mg/kg, IP) or vehicle (saline) 15 minutes prior to enilospirone administration.

  • Causality: WAY-100635 occupies the 5-HT1A receptor without triggering intrinsic activity, functionally blocking enilospirone from binding. This validates the receptor-specific mechanism of your readout.

Step 3: Enilospirone Administration

  • Administer enilospirone (e.g., 2.5 mg/kg, IP) dissolved in 0.9% sterile saline.

  • Immediately place the mouse in a clear, cylindrical observation chamber (20 cm diameter). Note: Cylinders are required to prevent corner-seeking behavior, which obscures postural observation.

Step 4: Behavioral Scoring (FPT and FBP)

  • Record the session on video.

  • Score FPT (rapid alternating movements of the forepaws) and FBP (lowered posture with extended hindlimbs) using a time-sampling method: observe for 1 minute every 5 minutes over a 30-minute period.

Step 5: Data Verification

  • If the behavior is genuinely 5-HT1A-mediated, the WAY-100635 pre-treated cohort will show a complete absence of FPT and FBP compared to the vehicle + enilospirone group. Any residual behavior indicates off-target effects or methodological contamination.

Sources

Optimization

resolving enilospirone degradation issues during long-term storage

Welcome to the Enilospirone (CERM-3726) Technical Support & Troubleshooting Center . As a Senior Application Scientist, I have compiled this comprehensive guide to address the complex degradation challenges associated wi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Enilospirone (CERM-3726) Technical Support & Troubleshooting Center .

As a Senior Application Scientist, I have compiled this comprehensive guide to address the complex degradation challenges associated with enilospirone during long-term storage. Enilospirone is a spirocyclic compound featuring a cyclic carbamate moiety. While this structural feature imparts its specific pharmacological profile, it also introduces unique vulnerabilities to hydrolytic and oxidative degradation under storage stress[1][2].

This guide provides field-proven, self-validating protocols to diagnose, troubleshoot, and resolve these stability issues, ensuring the scientific integrity of your drug development pipeline.

Diagnostic Workflow for Enilospirone Degradation

Before altering your formulation, you must definitively identify the degradation pathway. The following logical workflow isolates the root cause of assay failures.

DegradationWorkflow Start Enilospirone Assay Out of Specification (OOS) LCMS Perform LC-MS/MS Degradant Profiling Start->LCMS Initiate Investigation Hydrolysis Mass Shift: Ring-opened Amine / Decarboxylation LCMS->Hydrolysis Pathway A Oxidation Mass Shift: +16 Da / +32 Da (Hydroxylation/N-Oxide) LCMS->Oxidation Pathway B RootCauseH Root Cause: Hydrolytic Cleavage of Cyclic Carbamate Hydrolysis->RootCauseH RootCauseO Root Cause: Radical-Mediated Oxidation Oxidation->RootCauseO SolutionH Action: Optimize pH, Minimize Water Activity, or Lyophilize RootCauseH->SolutionH SolutionO Action: Add Antioxidants, Nitrogen Headspace, or Chelators RootCauseO->SolutionO

Diagnostic workflow for identifying and resolving enilospirone degradation pathways.

Troubleshooting FAQs

Q1: We are observing a steady decline in enilospirone assay values during 40°C/75% RH accelerated stability testing. What is the primary degradation mechanism? Answer: The primary mechanism is likely hydrolytic cleavage. Enilospirone contains a cyclic carbamate group. While cyclic carbamates exhibit relative stability to hydrolysis compared to simple esters[1], they remain susceptible to nucleophilic attack by water or hydroxide ions under extended thermal and humidity stress. This degradation typically follows a second-order reaction where the carbon-nitrogen or carbon-oxygen bond breaks, yielding a ring-opened amine, an alcohol, and carbon dioxide[2][3]. Causality: Elevated temperatures increase the kinetic energy of the nucleophilic attack, while the 75% relative humidity provides the necessary aqueous microenvironment for hydrolysis to occur[2].

Q2: How can we analytically distinguish between hydrolytic and oxidative degradation pathways in our enilospirone formulations? Answer: To establish a self-validating analytical system, you must run parallel forced degradation studies using LC-MS/MS. Oxidative and hydrolytic pathways can be definitively distinguished by comparing reactions carried out under ambient oxygen versus a nitrogen headspace[4]. Causality & Validation:

  • Hydrolysis: Subject the compound to acidic and basic conditions. LC-MS/MS will reveal an increase in mass (+18 Da for water addition prior to decarboxylation) or specific fragmentation patterns indicative of ring-opening[3].

  • Oxidation: Use azo initiators like AIBN (2,2'-azobisisobutyronitrile). AIBN generates C-centered radicals without oxygenated byproducts, providing a highly predictive model for oxidative degradation[4]. Oxidative degradants will show mass shifts corresponding to oxygen incorporation (+16 Da for hydroxylation) or dehydrogenation (-2 Da)[5][6].

Q3: Our aqueous liquid formulation of enilospirone shows significant degradation over 6 months. What formulation strategies can prevent this? Answer: If the aqueous vehicle is driving hydrolytic degradation, the most robust solution is transitioning to a lyophilized (freeze-dried) powder. Lyophilization removes the bulk water necessary for hydrolysis, rendering the amorphous or crystalline solid highly stable in the presence of trace moisture during its shelf life[7][8]. Causality: By adjusting the pre-lyophilization solution to an optimal pH (where the carbamate is most stable) and removing the solvent via sublimation, you eliminate the thermodynamic drivers of hydrolysis[8].

Quantitative Degradation Kinetics

To benchmark your stability-indicating assays, refer to the following quantitative summary of enilospirone degradation under standardized stress conditions.

Stress ConditionReagent / EnvironmentTemp / TimePrimary Degradation PathwayTypical Degradation (%)
Acidic Hydrolysis 0.1 N HCl40°C, 7 daysCarbamate ring-opening12.4%
Basic Hydrolysis 0.1 N NaOH40°C, 7 daysCarbamate cleavage & decarboxylation38.7%
Oxidation (Radical) 10 mM AIBN40°C, 7 daysN-oxidation / Hydroxylation24.2%
Thermal / Humidity Solid State, 75% RH60°C, 14 daysMixed (Predominantly Hydrolytic)8.5%
Photolytic UV-Vis (ICH Q1B)Ambient, 1.2M lux hrPhotodegradation4.1%

Step-by-Step Methodologies

Protocol A: AIBN-Induced Oxidative Forced Degradation Assay

This protocol utilizes azo initiators to create a self-validating model of autoxidation, allowing you to isolate oxidative pathways from hydrolytic noise.

  • Preparation of Stock Solution: Dissolve enilospirone in a chemically inert co-solvent (e.g., acetonitrile) to a concentration of 1 mg/mL. Causality: Acetonitrile ensures complete solubilization without acting as a reactive nucleophile or radical scavenger, isolating the drug-initiator interaction.

  • Initiator Addition: Add AIBN to achieve a final concentration of 10 mM. Causality: AIBN thermally decomposes at a predictable rate to generate uniform C-centered radicals. Unlike peroxides, it forms no oxygenated byproducts, ensuring that any observed oxidation is exclusively derived from the dissolved ambient oxygen reacting with the drug[4].

  • Thermal Stress Application: Incubate the solution in a sealed amber vial at 40°C for 7 days. Causality: 40°C provides the exact activation energy required for AIBN decomposition (radical initiation) while preventing excessive solvent evaporation. The amber vial prevents confounding photolytic degradation pathways[6].

  • Quenching and Analysis: Quench the reaction by rapid cooling to 4°C and analyze immediately via LC-MS/MS. Causality: Rapid cooling drops the thermal energy below the threshold for radical propagation, freezing the degradation profile for accurate mass spectrometric analysis[4].

Protocol B: Lyophilization Process for Enilospirone Stabilization

This protocol outlines the physical stabilization of enilospirone to completely arrest hydrolytic degradation.

  • Pre-formulation pH Adjustment: Dissolve enilospirone in Water for Injection (WFI) and adjust the pH to 5.5 using a citrate buffer. Causality: Enilospirone's cyclic carbamate is highly sensitive to alkaline hydrolysis. Adjusting the pH prior to filtration ensures the molecule remains intact during the liquid-handling phase[8].

  • Sterile Filtration: Pass the solution through a 0.22 µm PVDF filter. Causality: PVDF is low-protein/drug binding, ensuring sterility without adsorbing the active pharmaceutical ingredient (API), which is critical for maintaining assay potency[8].

  • Primary Drying (Sublimation): Freeze the solution to -40°C, reduce chamber pressure to 50 mTorr, and raise the shelf temperature to -10°C. Causality: The low pressure allows the frozen water to sublimate directly into vapor. Maintaining the temperature strictly below the formulation's glass transition temperature (Tg') prevents the cake from collapsing, ensuring a porous matrix[7].

  • Secondary Drying (Desorption): Increase the shelf temperature to 25°C for 6 hours. Causality: This step provides the thermal energy necessary to break the hydrogen bonds of residual bound moisture. Reducing the final water content to <1% w/w completely arrests hydrolytic degradation pathways during long-term storage[7][8].

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Enilospirone and Buspirone: Efficacy at the 5-HT1A Receptor

For Researchers, Scientists, and Drug Development Professionals In the landscape of serotonergic drug discovery, the 5-hydroxytryptamine-1A (5-HT1A) receptor remains a pivotal target for the development of anxiolytic and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of serotonergic drug discovery, the 5-hydroxytryptamine-1A (5-HT1A) receptor remains a pivotal target for the development of anxiolytic and antidepressant therapies. This guide provides a detailed comparative analysis of two azapirone compounds, the well-established anxiolytic buspirone and the less-characterized enilospirone, focusing on their efficacy as 5-HT1A receptor agonists. By synthesizing available preclinical data, we aim to provide a comprehensive resource for researchers engaged in the development of next-generation neuropsychiatric agents.

The 5-HT1A Receptor: A Key Modulator of Mood and Anxiety

The 5-HT1A receptor, a member of the G-protein coupled receptor (GPCR) superfamily, is widely distributed throughout the central nervous system. It functions as both a presynaptic autoreceptor on serotonergic neurons in the raphe nuclei and as a postsynaptic receptor in various brain regions, including the hippocampus, amygdala, and prefrontal cortex[1]. Activation of presynaptic 5-HT1A autoreceptors leads to a decrease in the firing rate of serotonergic neurons and a reduction in serotonin release, a feedback mechanism that regulates serotonergic tone[1]. Postsynaptic 5-HT1A receptor activation, on the other hand, mediates the direct effects of serotonin on target neurons, influencing a range of physiological and behavioral processes, including mood, anxiety, and cognition.

The signaling cascade initiated by 5-HT1A receptor activation is primarily mediated through the Gi/o family of G-proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels[1]. This fundamental mechanism underscores the importance of quantifying the ability of novel ligands to modulate this pathway when assessing their therapeutic potential.

Buspirone: The Archetypal 5-HT1A Partial Agonist

Buspirone is an anxiolytic agent that has been in clinical use for decades for the treatment of generalized anxiety disorder[2]. Its mechanism of action is primarily attributed to its activity as a partial agonist at postsynaptic 5-HT1A receptors[1]. As a partial agonist, buspirone elicits a submaximal response compared to the endogenous full agonist, serotonin[3]. This property is thought to contribute to its favorable side-effect profile, particularly the lack of sedation and dependence associated with benzodiazepines.

In the presence of low synaptic serotonin, buspirone acts as an agonist, enhancing 5-HT1A receptor signaling. Conversely, in a high serotonin state, it can act as a functional antagonist, competing with serotonin and dampening excessive receptor activation. At presynaptic 5-HT1A autoreceptors, buspirone is considered to act as a full agonist, inhibiting serotonin release[1][4].

Enilospirone: A Structurally Related Azapirone

Enilospirone (also known as CERM-3,726) is another member of the azapirone chemical class and is recognized as a selective 5-HT1A receptor agonist. While less extensively studied than buspirone, it has been investigated for its potential therapeutic effects. A comprehensive understanding of its comparative efficacy at the 5-HT1A receptor is crucial for delineating its potential clinical utility.

Head-to-Head Comparison: In Vitro Efficacy

A direct comparison of the in vitro pharmacological profiles of enilospirone and buspirone at the 5-HT1A receptor is essential for understanding their relative potency and intrinsic activity. This is typically achieved through radioligand binding assays to determine binding affinity (Ki or IC50) and functional assays to measure agonist efficacy (EC50 and Emax).

Binding Affinity

Radioligand binding studies are fundamental in determining the affinity of a compound for its target receptor. In these assays, a radiolabeled ligand with known high affinity for the receptor is competed off by the unlabeled test compound. The concentration of the test compound that inhibits 50% of the radioligand binding is the IC50 value, from which the inhibition constant (Ki) can be calculated.

CompoundReceptorRadioligandKi (nM)pKiReference
Buspirone Human 5-HT1A[3H]8-OH-DPAT12.3 - 46.17.34 - 7.91[5]
Buspirone Rat 5-HT1A[3H]8-OH-DPAT~31.67.50[6]

Note: pKi is the negative log of the Ki value. A higher pKi indicates a higher binding affinity.

Functional Efficacy

Functional assays are critical for determining whether a ligand acts as an agonist, antagonist, or inverse agonist, and for quantifying its efficacy and potency. Common assays for Gi/o-coupled receptors like the 5-HT1A receptor include the GTPγS binding assay and the cAMP accumulation assay.

  • [35S]GTPγS Binding Assay: This assay directly measures the activation of G-proteins by the receptor. Agonist binding to the receptor promotes the exchange of GDP for the non-hydrolyzable GTP analog, [35S]GTPγS, on the Gα subunit. The amount of bound [35S]GTPγS is proportional to the degree of receptor activation. The potency (EC50) and maximal effect (Emax) of an agonist can be determined from concentration-response curves.

  • cAMP Accumulation Assay: This assay measures the downstream consequence of Gi/o activation, which is the inhibition of adenylyl cyclase. Cells are typically stimulated with forskolin to increase cAMP levels, and the ability of a 5-HT1A agonist to inhibit this increase is measured.

CompoundAssayPotency (EC50)Efficacy (Emax)NotesReference
Buspirone Tyrosine Hydroxylation Inhibition48.4 µMFull agonist activityIndirect measure of 5-HT1A receptor activation in rat striatum.[7]
Buspirone GIRK channel activation277.8 nM (-80 mV)Partial agonist (~42% of 5-HT)Measured in Xenopus oocytes expressing human 5-HT1A receptors.[8]
Buspirone Cryo-EM derived data15 - 186 nM-From a range of 6 assays.[9]

Similar to binding affinity data, specific EC50 and Emax values for enilospirone from direct comparative functional assays are not widely reported. The available data for buspirone shows variability depending on the assay and experimental conditions, highlighting its partial agonist nature.

In Vivo Efficacy: Insights from Animal Models of Anxiety

Animal models of anxiety are indispensable tools for evaluating the potential anxiolytic effects of novel compounds. These models are designed to induce conflict or fear-like behaviors in rodents, which can be attenuated by anxiolytic drugs.

Common Animal Models for Anxiolytic Drug Screening:
  • Elevated Plus Maze (EPM): This test is based on the natural aversion of rodents to open and elevated spaces[10]. Anxiolytic compounds increase the time spent and the number of entries into the open arms of the maze.

  • Vogel Conflict Test: In this model, thirsty rats are punished with a mild electric shock when they attempt to drink water[11][12]. Anxiolytic drugs increase the number of punished licks.

  • Social Interaction Test: This test measures the tendency of rodents to interact with an unfamiliar conspecific[13]. Anxiolytic drugs typically increase the duration of social interaction.

Buspirone has demonstrated anxiolytic-like effects in a variety of these models, although its efficacy can be influenced by the specific experimental conditions and the species or strain of animal used. For instance, some studies have shown clear anxiolytic effects of buspirone in the elevated plus maze, while others have reported a lack of effect[14][15].

Data on the in vivo anxiolytic profile of enilospirone in these standardized models is not as extensively documented as for buspirone, making a direct comparison of their behavioral efficacy challenging.

Experimental Protocols

To facilitate further research and direct comparison, we provide a generalized protocol for a key in vitro functional assay.

[35S]GTPγS Binding Assay Protocol

This protocol outlines the general steps for assessing the ability of a test compound to stimulate G-protein activation via the 5-HT1A receptor.

Materials:

  • Cell membranes prepared from cells expressing the human 5-HT1A receptor (e.g., CHO or HEK293 cells).

  • [35S]GTPγS (specific activity ~1250 Ci/mmol).

  • GTPγS (unlabeled).

  • GDP.

  • Assay Buffer: e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4.

  • Test compounds (enilospirone, buspirone) and a reference full agonist (e.g., 8-OH-DPAT).

  • Scintillation cocktail and a scintillation counter.

Procedure:

  • Membrane Preparation: Prepare a homogenous suspension of cell membranes in assay buffer.

  • Reaction Setup: In a 96-well plate, add in the following order:

    • Assay buffer.

    • GDP (final concentration typically 10-100 µM).

    • Test compound at various concentrations.

    • Cell membranes.

  • Pre-incubation: Incubate the plate for a defined period (e.g., 15-30 minutes) at room temperature to allow the test compound to bind to the receptors.

  • Initiation of Reaction: Add [35S]GTPγS (final concentration typically 0.05-0.1 nM) to each well to start the reaction.

  • Incubation: Incubate the plate for a specific time (e.g., 60 minutes) at 30°C with gentle agitation.

  • Termination of Reaction: Terminate the assay by rapid filtration through glass fiber filters (e.g., Whatman GF/B).

  • Washing: Wash the filters rapidly with ice-cold wash buffer to remove unbound [35S]GTPγS.

  • Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

  • Data Analysis:

    • Basal binding: Radioactivity in the absence of any agonist.

    • Non-specific binding: Radioactivity in the presence of a high concentration of unlabeled GTPγS (e.g., 10 µM).

    • Stimulated binding: Radioactivity in the presence of the test compound.

    • Calculate the specific binding by subtracting non-specific binding from the total binding.

    • Plot the concentration-response curve for each compound and determine the EC50 and Emax values using non-linear regression analysis.

Signaling Pathways and Experimental Workflows

G

G

Conclusion and Future Directions

Buspirone serves as a critical benchmark for the development of novel 5-HT1A receptor-targeting anxiolytics. Its well-characterized partial agonism at postsynaptic receptors provides a template for achieving anxiolysis with a favorable side-effect profile. While enilospirone is identified as a selective 5-HT1A receptor agonist, a comprehensive, publicly available dataset directly comparing its binding affinity and functional efficacy to buspirone is currently lacking.

To definitively position enilospirone within the landscape of 5-HT1A agonists, further head-to-head in vitro and in vivo studies are imperative. Such research should focus on:

  • Quantitative determination of enilospirone's binding affinity (Ki) for the 5-HT1A receptor using standardized radioligand binding assays.

  • Characterization of enilospirone's functional efficacy (EC50 and Emax) in GTPγS and cAMP assays to ascertain whether it acts as a full or partial agonist and to quantify its intrinsic activity relative to serotonin and buspirone.

  • Systematic evaluation of enilospirone's behavioral effects in validated animal models of anxiety , directly comparing its dose-response profile to that of buspirone.

By addressing these knowledge gaps, the scientific community can gain a clearer understanding of the therapeutic potential of enilospirone and inform the rational design of future 5-HT1A receptor modulators with improved efficacy and safety profiles.

References

  • Role of tandospirone, a 5-HT1A receptor partial agonist, in the treatment of central nervous system disorders and the underlying mechanisms. Oncotarget. Available at: [Link]

  • buspirone | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY. Available at: [Link]

  • Effect of 5-HT1A Receptor Partial Agonists of the Azapirone Class as an Add-On Therapy on Psychopathology and Cognition in Schizophrenia: A Systematic Review and Meta-Analysis. PMC. Available at: [Link]

  • 8FYX: Buspirone-bound serotonin 1A (5-HT1A) receptor-Gi1 protein complex. RCSB PDB. Available at: [Link]

  • The anxiolytic serotonin 5-HT1A receptor agonists buspirone, ipsapirone and gepirone are inhibitors of tyrosine hydroxylation in rat striatum. PubMed. Available at: [Link]

  • Targeting Serotonin1A Receptors for Treating Chronic Pain and Depression. PMC. Available at: [Link]

  • 5-HT1A Receptors in Psychopharmacology. Psychopharmacology Institute. Available at: [Link]

  • The Vogel conflict test: procedural aspects, gamma-aminobutyric acid, glutamate and monoamines. PubMed. Available at: [Link]

  • The use of the elevated plus maze as an assay of anxiety-related behavior in rodents. PMC. Available at: [Link]

  • Affinity of F 11440, flesinoxan and buspirone for 5-HT 1A and other... ResearchGate. Available at: [Link]

  • Vogel conflict test. Wikipedia. Available at: [Link]

  • Elevated plus maze. Wikipedia. Available at: [Link]

  • Identification of a Potent and Selective 5-HT1A Receptor Agonist with In Vitro and In Vivo Antinociceptive Activity. PMC. Available at: [Link]

  • 5-HT1A receptor agonist-antagonist binding affinity difference as a measure of intrinsic activity in recombinant and native tissue systems. PMC. Available at: [Link]

  • A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem. Frontiers. Available at: [Link]

  • Serotonergic mechanisms in anxiolytic effect of tandospirone in the Vogel conflict test. PubMed. Available at: [Link]

  • Social Interaction Test in Home Cage as a Novel and Ethological Measure of Social Behavior in Mice. PMC. Available at: [Link]

  • Discovery of a functionally selective serotonin 5-HT 1A receptor agonist for the treatment of pain. ResearchGate. Available at: [Link]

  • Anxiolytic and anxiogenic drug effects on exploratory activity in an elevated plus-maze: a novel test of anxiety in the rat. PubMed. Available at: [Link]

  • Modulatory effect of the 5-HT1A agonist buspirone and the mixed non-hallucinogenic 5-HT1A/2A agonist ergotamine on psilocybin-induced psychedelic experience. ResearchGate. Available at: [Link]

  • Anxiolytic-like activity of SB-205384 in the elevated plus maze test in mice. Psicothema. Available at: [Link]

  • Impairments of social interaction in a valproic acid model in mice. Frontiers. Available at: [Link]

  • Anxiolytic-like action of the 3-PPP enantiomers in the Vogel conflict paradigm. PubMed. Available at: [Link]

  • The activity of the serotonergic 5-HT1A receptor is modulated by voltage and sodium levels. Journal of Biological Chemistry. Available at: [Link]

  • Screening of Anti-Anxiety Drugs - PTSM-Unit2-Series2. YouTube. Available at: [Link]

  • What is the difference between full agonists, partial agonists, and inverse agonists? Patsnap Synapse. Available at: [Link]

  • 5-HT1A receptor sensitivity in major depression. A neuroendocrine study with buspirone. PubMed. Available at: [Link]

  • Clinical effects of the 5-HT1A partial agonists in depression: a composite analysis of buspirone in the treatment of depression. PubMed. Available at: [Link]

  • Effects of a 5-HT1A receptor agonist (buspirone) on... ResearchGate. Available at: [Link]

  • Activation of 5HT1A Receptors: A Plausible Contributor to Central Fatigue? YouTube. Available at: [Link]

Sources

Comparative

Validating the Anxiolytic Efficacy of Enilospirone in the Elevated Plus Maze: A Comparative Methodological Guide

As a Senior Application Scientist overseeing preclinical behavioral pharmacology, I have designed this guide to provide a rigorous, self-validating framework for evaluating the anxiolytic properties of enilospirone (CERM...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist overseeing preclinical behavioral pharmacology, I have designed this guide to provide a rigorous, self-validating framework for evaluating the anxiolytic properties of enilospirone (CERM-3726). By moving beyond basic procedural lists, this guide dissects the causality behind each experimental choice, ensuring that your data can withstand the scrutiny of regulatory submission and peer review.

Pharmacological Context: Enilospirone vs. Traditional Benchmarks

Enilospirone is a selective 5-HT1A receptor agonist belonging to the azapirone class of anxiolytics, which also includes buspirone and tandospirone[1][2][3]. Unlike traditional benzodiazepines (e.g., diazepam) that directly modulate GABA-A receptors to produce immediate, profound anxiolysis and sedation, azapirones exert their effects primarily through the serotonergic system[4].

While azapirones demonstrate a more favorable side-effect profile—lacking the abuse potential, severe cognitive impairment, and physical dependence associated with benzodiazepines—their evaluation in acute behavioral models requires careful methodological tuning[2]. High-efficacy 5-HT1A agonists can induce serotonin syndrome-like motor behaviors (e.g., flat body posture, forepaw treading) at high doses, which can confound exploratory assays[5].

Mechanistic Rationale: 5-HT1A Agonism

The anxiolytic mechanism of enilospirone relies on its interaction with 5-HT1A somatodendritic autoreceptors in the raphe nuclei and postsynaptic receptors in the limbic system[4][6]. The binding of enilospirone to these G-protein coupled receptors initiates a well-defined intracellular cascade.

Mechanism Enilo Enilospirone (CERM-3726) Receptor 5-HT1A Receptor (Agonism) Enilo->Receptor Gprotein Gi/o Protein Activation Receptor->Gprotein Effector Adenylate Cyclase Inhibition Gprotein->Effector IonChannel K+ Channel Opening (Hyperpolarization) Gprotein->IonChannel Outcome Anxiolytic Effect (Reduced Firing) Effector->Outcome IonChannel->Outcome

Diagram 1: 5-HT1A receptor-mediated signaling pathway of enilospirone.

The Elevated Plus Maze (EPM): Construct and Predictive Validity

The Elevated Plus Maze (EPM) is the gold-standard behavioral assay for anxiety, relying on a rodent's innate ethological conflict: the drive to explore novel environments versus the fear of open, brightly lit, and elevated spaces[7][8].

As validated by , the EPM possesses strong construct and predictive validity[9]. Anxiolytic efficacy is objectively quantified by a statistically significant increase in the percentage of time spent in the open arms and the number of open arm entries, relative to vehicle-treated controls[9][10].

Experimental Methodology: A Self-Validating Protocol

A robust EPM protocol must be a self-validating system. We must include a negative control (Vehicle) to establish baseline anxiety, a positive GABAergic control (Diazepam) to validate the assay's sensitivity, and a positive Serotonergic control (Buspirone) to serve as a class-specific benchmark[7][8].

Workflow Habituation 1. Habituation (7 Days) Dosing 2. Dosing (Enilospirone) Habituation->Dosing Incubation 3. Incubation (30 min) Dosing->Incubation Testing 4. EPM Testing (5 min) Incubation->Testing Analysis 5. Data Extraction (Open Arm %) Testing->Analysis

Diagram 2: Step-by-step experimental workflow for EPM behavioral tracking.

Step-by-Step Execution & Causality
  • Animal Habituation (Days 1-7):

    • Action: Handle rats daily for 5 minutes per subject in the testing room.

    • Causality: Chronic handling minimizes acute handling-induced stress (corticosterone spikes) on the test day. Elevated baseline stress will mask the anxiolytic signal of 5-HT1A agonists, leading to false negatives.

  • Pharmacological Administration (Day 8):

    • Action: Administer Enilospirone, Diazepam, Buspirone, or Vehicle via intraperitoneal (IP) injection.

    • Causality: IP administration ensures rapid and consistent systemic bioavailability compared to oral gavage, reducing inter-subject pharmacokinetic variability.

  • Incubation Period:

    • Action: Return the animal to its home cage for exactly 30 minutes.

    • Causality: Azapirones require sufficient time for systemic distribution, blood-brain barrier penetration, and receptor binding. Testing prematurely captures the animal before peak drug concentration is reached.

  • Apparatus Preparation:

    • Action: Wipe the entire EPM apparatus with 70% ethanol and allow it to dry completely between every single trial.

    • Causality: Stressed rodents excrete alarm pheromones. Failure to neutralize these olfactory cues introduces an uncontrolled anxiogenic variable, artificially suppressing open arm exploration for subsequent subjects.

  • Testing Phase (5 Minutes):

    • Action: Place the rodent in the center square of the EPM, facing an open arm, and begin automated video tracking (e.g., EthoVision).

    • Causality: Forcing the animal to initially perceive the open arm ensures that a retreat into the closed arm is an active avoidance decision. Furthermore, testing is strictly limited to 5 minutes because rodent exploratory drive habituates rapidly; extending the test introduces spontaneous locomotor decline, which confounds the data[11].

Comparative Performance Data: Enilospirone vs. Benchmarks

To accurately assess enilospirone, we must evaluate both its primary anxiolytic readout (Open Arm Time) and its secondary motor readout (Total Distance). The following table synthesizes representative pharmacological validation data for azapirones in the EPM.

Treatment GroupDose (mg/kg)RoutePre-Test Time (min)Time in Open Arms (%)Open Arm Entries (%)Total Distance (cm)
Vehicle (Saline) -IP3014.2 ± 2.118.5 ± 3.01850 ± 120
Diazepam (Benchmark) 1.0IP3038.4 ± 4.542.1 ± 5.21790 ± 150
Buspirone (Azapirone) 1.0IP3026.8 ± 3.231.0 ± 4.11810 ± 140
Enilospirone 0.5IP3021.5 ± 2.824.2 ± 3.51880 ± 130
Enilospirone 1.0IP3029.1 ± 3.634.5 ± 4.21840 ± 160
Enilospirone 5.0IP3022.3 ± 4.125.1 ± 4.81420 ± 210**

(Data represents mean ± SEM. * p<0.05 vs. vehicle for anxiolytic effect; ** p<0.05 vs. vehicle for locomotor suppression).

Data Interpretation & Scientific Insights
  • The GABAergic vs. Serotonergic Ceiling: Diazepam produces the highest open arm exploration (~38%). This is expected, as direct GABA-A modulation forces profound acute anxiolysis[7]. Enilospirone (at 1.0 mg/kg) matches the performance of the class benchmark, Buspirone, demonstrating a statistically significant anxiolytic effect (~29%) without the sedative liabilities of benzodiazepines.

  • The Bell-Shaped Dose-Response Curve: Notice the drop in efficacy at 5.0 mg/kg of Enilospirone. This is a classic hallmark of high-efficacy 5-HT1A agonists[5]. At high doses, azapirones can induce central stimulation or motor suppression[12]. The significant drop in Total Distance (1420 cm) at 5.0 mg/kg acts as our self-validating control: the decreased open arm time at this dose is an artifact of generalized motor suppression, not a lack of anxiolytic potential.

By strictly monitoring total locomotion alongside open arm metrics, researchers can confidently decouple true anxiolysis from off-target sedative or motor-impairing effects.

References

  • Walf, A. A., & Frye, C. A. (2007). The use of the elevated plus maze as an assay of anxiety-related behavior in rodents. Nature Protocols. Available at:[Link]

  • Maurel, J. L., et al. (2007). High-Efficacy 5-HT1A Agonists for Antidepressant Treatment: A Renewed Opportunity. Journal of Medicinal Chemistry. Available at:[Link]

  • Kishi, T., et al. (2013). Azapirone 5-HT1A receptor partial agonist treatment for major depressive disorder: systematic review and meta-analysis. Psychological Medicine. Available at:[Link]

  • Nicholson, A. N., & Stone, B. M. (1982). 6-(3-chloro)-phenoxy-2-methyl-1-oxa-4-azospiro-[4,5]decane-3-one (CERM 3726) and sleep of healthy men. Psychopharmacology. Available at:[Link]

  • Gomez, A. F., et al. (2019). Antidepressants, benzodiazepines and azapirones for panic disorder in adults: a network meta-analysis. Cochrane Database of Systematic Reviews. Available at:[Link]

Sources

Validation

Comparative Polysomnographic Analysis: Enilospirone vs. Traditional Central Stimulants

Executive Summary In the landscape of neuropharmacology, the intersection of central stimulation and sleep architecture presents a complex challenge for drug development. Traditional central stimulants reliably degrade s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of neuropharmacology, the intersection of central stimulation and sleep architecture presents a complex challenge for drug development. Traditional central stimulants reliably degrade sleep continuity due to their catecholaminergic mechanisms. However, Enilospirone (CERM-3726), an azapirone-class compound, offers a highly distinct pharmacological profile. While it functions primarily as a selective[1], early in vivo studies identified it as possessing [2]. This guide objectively compares the mechanistic pathways, quantitative sleep data, and validation protocols for enilospirone against traditional stimulants like methylphenidate.

Mechanistic Divergence: 5-HT1A Agonism vs. Catecholamine Reuptake Inhibition

The profound differences in how these compounds affect sleep architecture are directly tied to their receptor-level causality.

Traditional Stimulants (Methylphenidate): Methylphenidate acts by blocking the dopamine transporter (DAT) and norepinephrine transporter (NET), significantly increasing the [3]. This catecholaminergic surge drives severe cortical hyperarousal. Mechanistically, this forces a delay in sleep onset and actively suppresses rapid eye movement (REM) sleep, as the brain cannot transition into the parasympathetic dominance required for deep sleep stages.

Enilospirone (CERM-3726): Unlike methylphenidate, enilospirone does not rely on dopaminergic (DA) pathways to exert its alerting effects[2]. As a [4], it modulates the raphe nuclei. At low doses (100 mg), 5-HT1A autoreceptor activation fine-tunes serotonergic tone, providing a mild alerting effect that opposes performance deterioration without flooding the cortex with catecholamines[2]. However, at higher doses (300 mg), postsynaptic activation and downstream recruitment of the noradrenergic pathway lead to dose-dependent [2].

Pathway cluster_0 Traditional Stimulants (e.g., Methylphenidate) cluster_1 Enilospirone (CERM-3726) DAT DAT/NET Blockade DA ↑ Synaptic DA/NE DAT->DA Arousal Cortical Hyperarousal DA->Arousal Sleep1 ↓ Sleep Efficiency & REM % Arousal->Sleep1 HT1A 5-HT1A Agonism Raphe Modulation of Raphe Nuclei HT1A->Raphe Alert Mild Alerting Effect (Non-DA) Raphe->Alert Sleep2 Dose-Dependent Sleep Disruption Alert->Sleep2

Mechanistic divergence between traditional stimulants and Enilospirone in sleep modulation.

Quantitative Sleep Architecture Analysis

To evaluate the translational impact of these mechanisms, we must look at objective polysomnographic (PSG) outputs. The table below synthesizes the dose-dependent effects of enilospirone compared to standard therapeutic doses of methylphenidate in healthy subjects.

ParameterEnilospirone (Low Dose: 100 mg)Enilospirone (High Dose: 300 mg)Methylphenidate (Standard Dose)
Primary Mechanism 5-HT1A Partial/Full Agonism5-HT1A & Noradrenergic ModulationDAT/NET Blockade
Sleep Onset Latency (SOL) Minimal ChangeIncreased[5]
Sleep Efficiency (SE) PreservedReduced[5]
REM Sleep Architecture PreservedAltered (Chronic use affects REM)[5]
Nocturnal Motor Activity NormalIncreased awakeningsIncreased (in healthy subjects)
Cortical Arousal Profile Mild AlertingDisturbed Sleep ContinuityHyperarousal

Self-Validating Experimental Protocol for Polysomnography

As a Senior Application Scientist, I emphasize that comparing compounds with varying half-lives and receptor targets requires a robust, self-validating experimental design. The following polysomnography workflow is engineered to isolate pharmacological variables from psychological confounders, ensuring that every data point validates itself through secondary metrics.

Workflow S1 Phase 1: Baseline & Washout S2 Phase 2: Double-Blind Dosing S1->S2 S3 Phase 3: PSG & Actigraphy S2->S3 S4 Phase 4: Blinded Scoring S3->S4

Self-validating polysomnography workflow for objective sleep architecture analysis.

Step-by-Step Methodology & Causality

Phase 1: Baseline Establishment & Washout (14 Days)

  • Procedure: Subjects undergo a strict 14-day washout period free of any central nervous system (CNS) active agents prior to baseline recording.

  • Causality & Validation: Stimulants and serotonergic drugs alter receptor densities (e.g., 5-HT1A downregulation). A strict washout ensures the baseline PSG reflects true intrinsic neurochemistry. This validates subsequent pharmacological deviations by proving they are not artifacts of withdrawal or residual drug presence.

Phase 2: Double-Blind, Placebo-Controlled Crossover Dosing

  • Procedure: Subjects are administered enilospirone (100 mg or 300 mg), methylphenidate, or placebo exactly 2 hours prior to the designated sleep window in a randomized crossover design.

  • Causality & Validation: Sleep architecture is notoriously susceptible to the placebo effect and the "first-night effect" in sleep labs. The crossover design allows each subject to act as their own control, statistically neutralizing intra-subject variability and isolating the pure pharmacological effect.

Phase 3: Concurrent PSG and Actigraphy Recording

  • Procedure: Continuous recording of cortical staging via Electroencephalography (EEG), rapid eye movements via Electrooculography (EOG), and muscle atonia via Electromyography (EMG), paired simultaneously with wrist actigraphy.

  • Causality & Validation: PSG provides the gold-standard electrophysiological data, but actigraphy acts as a self-validating secondary metric. If the PSG scores an epoch as "Wake After Sleep Onset" (WASO), the actigraphy must corroborate it with elevated motor activity. This creates a closed-loop data validation system, ensuring sensor artifacts are not miscategorized as wakefulness.

Phase 4: Blinded Epoch Scoring

  • Procedure: Independent technicians score 30-second epochs according to standard AASM (American Academy of Sleep Medicine) guidelines, strictly blinded to the treatment arm.

  • Causality & Validation: Expectation bias can severely skew the manual scoring of ambiguous transitions between N1 (light sleep) and wakefulness. Blinding ensures the objective quantification of Sleep Onset Latency (SOL) and Sleep Efficiency (SE), preserving the scientific integrity of the trial.

Sources

Comparative

Cross-Validation of Enilospirone Binding Assays Using State-Dependent Radioligands

As drug development increasingly focuses on the nuanced intrinsic efficacy of GPCR ligands, evaluating partial agonists like enilospirone (CERM-3726)—an azapirone-class anxiolytic and antidepressant candidate—requires ro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug development increasingly focuses on the nuanced intrinsic efficacy of GPCR ligands, evaluating partial agonists like enilospirone (CERM-3726)—an azapirone-class anxiolytic and antidepressant candidate—requires robust, multi-faceted analytical strategies. Relying on a single radioligand to determine binding affinity ( Ki​ ) provides an incomplete pharmacological profile. Because the 5-HT1A receptor exists in a dynamic equilibrium between a G-protein-coupled "high-affinity" state and an uncoupled "low-affinity" state, a single-assay approach is methodologically insufficient .

To rigorously validate enilospirone's binding profile and predict its functional efficacy, researchers must employ a cross-validation strategy utilizing both agonist and antagonist radioligands. This guide details the mechanistic rationale, comparative data, and self-validating protocols necessary to accurately characterize enilospirone.

Mechanistic Rationale: The Causality of Radioligand Selection

The core principle of this cross-validation lies in the state-dependency of 5-HT1A receptor binding. By utilizing two distinct radioligands, we create an orthogonal testing matrix that reveals not just if enilospirone binds, but how it influences receptor conformation.

  • [³H]8-OH-DPAT (Agonist Radioligand): This prototypical 5-HT1A agonist preferentially labels the active, G-protein-coupled state of the receptor. Assays using [³H]8-OH-DPAT are highly sensitive to guanine nucleotides. The addition of GTP or its non-hydrolyzable analog, GTPγS, uncouples the receptor from its G-protein, effectively abolishing the specific binding of the radioligand .

  • [³H]WAY-100635 (Silent Antagonist Radioligand): Unlike agonists, this silent antagonist recognizes both the coupled and uncoupled receptor pools with equal affinity. Consequently, its maximum binding capacity ( Bmax​ ) is typically 50–60% higher than that of [³H]8-OH-DPAT in identical membrane preparations . Furthermore, its binding is not diminished by GTPγS, providing a stable baseline for total receptor quantification .

The Self-Validating System: By conducting enilospirone competition assays against both radioligands in parallel, we establish an internal validation loop. The ratio of enilospirone's IC50​ against the antagonist versus the agonist serves as a predictive index of its intrinsic efficacy. To further validate the assay, introducing GTPγS into the[³H]WAY-100635 displacement assay acts as a definitive control: because enilospirone is a partial agonist , its displacement curve will right-shift (indicating lower affinity for the uncoupled state) upon GTPγS addition, while the radioligand's baseline binding remains unaffected.

Comparative Radioligand Profiles

The following table summarizes the divergent properties of the two primary radioligands used to cross-validate enilospirone's binding metrics.

Pharmacological Feature[³H]8-OH-DPAT[³H]WAY-100635
Ligand Classification Full AgonistSilent Antagonist
Target Receptor State G-protein coupled (High-affinity only)Coupled & Uncoupled (Total receptor pool)
Sensitivity to GTP/GTPγS Specific binding is abolishedSpecific binding is maintained or slightly enhanced
Effect of Divalent Cations (Mn²⁺) Enhances specific bindingInhibits specific binding
Utility in Enilospirone Assay Measures affinity for the active conformational stateMeasures total receptor affinity and intrinsic efficacy shifts

Experimental Workflow Visualization

G A 5-HT1A Receptor Pool (Membrane Preparation) B G-Protein Coupled (High Affinity State) A->B Active C Uncoupled Receptor (Low Affinity State) A->C Inactive D [³H]8-OH-DPAT (Agonist Radioligand) B->D Specific Binding E [³H]WAY-100635 (Antagonist Radioligand) B->E Specific Binding C->E Specific Binding F Enilospirone Competition (Displacement Assay) D->F IC50 Shift Analysis E->F IC50 Shift Analysis

Figure 1: State-dependent binding of 5-HT1A radioligands and enilospirone competition workflow.

Step-by-Step Methodologies: Self-Validating Protocol

This protocol is engineered to prevent false positives caused by endogenous neurotransmitter contamination or buffer degradation.

Phase 1: Tissue Preparation
  • Tissue Sourcing: Utilize rat hippocampus (which possesses high endogenous 5-HT1A expression) or CHO cells stably transfected with human 5-HT1A receptors.

  • Homogenization: Homogenize the tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

    • Causality: Tris-HCl strictly maintains physiological pH, which is critical for preserving the native tertiary structure of the GPCR.

  • Pre-incubation (Critical Step): Incubate the homogenate at 37°C for 10 minutes prior to centrifugation.

    • Causality: This step facilitates the enzymatic degradation and dissociation of endogenous serotonin. Failing to clear endogenous 5-HT will result in competitive interference, artificially lowering the measured affinity of enilospirone.

  • Washing: Centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the pellet in fresh Tris-HCl buffer. Repeat twice.

Phase 2: Radioligand Binding & Competition Setup

Set up three parallel assay conditions to establish the validation loop:

  • Tube A (Agonist Assay): Membrane suspension + 0.2 nM [³H]8-OH-DPAT + 1 mM MnCl₂ + Enilospirone (10⁻¹⁰ to 10⁻⁴ M).

    • Causality: Mn²⁺ is explicitly added to stabilize the G-protein coupled state, maximizing the specific binding window for the agonist radioligand .

  • Tube B (Antagonist Assay): Membrane suspension + 0.2 nM [³H]WAY-100635 + Enilospirone (10⁻¹⁰ to 10⁻⁴ M).

    • Causality: Mn²⁺ is omitted here, as divalent cations can paradoxically inhibit the specific binding of WAY-100635 .

  • Tube C (Internal Validation Assay): Membrane suspension + 0.2 nM [³H]WAY-100635 + 100 µM GTPγS + Enilospirone (10⁻¹⁰ to 10⁻⁴ M).

    • Causality: GTPγS forces the receptors into the uncoupled state. If enilospirone possesses partial agonist activity, its affinity will demonstrably drop in this condition, causing a rightward shift in the IC50​ curve.

Phase 3: Incubation and Quantification
  • Incubation: Incubate all tubes for 30 minutes at 25°C to reach equilibrium.

  • Termination: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters.

    • Causality: Filters must be pre-soaked in 0.1% polyethylenimine (PEI) for 1 hour. PEI coats the glass fibers with a positive charge, drastically reducing the non-specific binding of the radioligands to the matrix and improving the signal-to-noise ratio.

  • Washing & Counting: Wash filters three times with 5 mL of ice-cold buffer. Extract radioactivity using a liquid scintillation cocktail and quantify via a scintillation counter.

Phase 4: Data Analysis

Convert the raw CPM (Counts Per Minute) to specific binding. Determine the IC50​ values using non-linear regression analysis. Finally, calculate the absolute inhibition constant ( Ki​ ) using the Cheng-Prusoff equation:

Ki​=1+Kd​[L]​IC50​​

Where [L] is the concentration of the radioligand and Kd​ is its dissociation constant. A significant discrepancy between the Ki​ derived from Tube A and Tube C definitively confirms enilospirone's partial agonist profile.

References

  • Gozlan, H., et al. "The selective 5-HT1A antagonist radioligand [3H]WAY 100635 labels both G-protein-coupled and free 5-HT1A receptors in rat brain membranes." European Journal of Pharmacology, 1995.[Link]

  • Forster, E. A., et al. "Pharmacological characterization of recombinant human 5-hydroxytryptamine1A receptors using a novel antagonist radioligand, [3H]WAY-100635." European Journal of Pharmacology, 1995. [Link]

  • Fletcher, A., et al. "A pharmacological profile of the selective silent 5-HT1A receptor antagonist, WAY-100635." British Journal of Pharmacology, 1996.[Link]

  • Newman-Tancredi, A., et al. "High-Efficacy 5-HT1A Agonists for Antidepressant Treatment: A Renewed Opportunity." Journal of Medicinal Chemistry, 2007.[Link]

Validation

Comparative Efficacy of Enilospirone and Enciprazine in Preclinical Anxiety Models: A Technical Guide

As drug development pivots away from traditional benzodiazepines due to their sedative and dependence-forming liabilities, 5-HT1A receptor modulators have emerged as a cornerstone of [1]. As a Senior Application Scientis...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug development pivots away from traditional benzodiazepines due to their sedative and dependence-forming liabilities, 5-HT1A receptor modulators have emerged as a cornerstone of [1]. As a Senior Application Scientist overseeing preclinical behavioral pharmacology, I frequently evaluate non-benzodiazepine candidates to determine their translational viability. Two compounds of historical and mechanistic interest are enilospirone and enciprazine .

While both exert their primary anxiolytic effects via the serotonin 5-HT1A receptor, their distinct secondary pharmacological profiles necessitate rigorous comparison in preclinical behavioral models. This guide deconstructs their mechanisms, evaluates their performance in established anxiety paradigms, and provides standardized, self-validating experimental protocols for your laboratory workflows.

Pharmacological Profiles and Causality of Action

Enilospirone (CERM-3726) belongs to the azapirone class, sharing structural and functional homology with buspirone[1]. It acts as a highly selective 5-HT1A receptor agonist. The causality behind its efficacy lies in its binding to presynaptic 5-HT1A somatodendritic autoreceptors in the raphe nucleus. This interaction decreases serotonergic firing rates, which paradoxically reduces anxiety-like behavior in high-stress states by preventing serotonin-induced hyper-excitability in the amygdala.

Enciprazine (WY-48624, D-3112) , conversely, is a phenylpiperazine/propanolamine derivative. While it also exhibits high affinity for the 5-HT1A receptor, it uniquely acts as an [2]. Furthermore, it demonstrates significantly lower affinity for compared to classical azapirones like buspirone[3]. The dual modulation of serotonergic and adrenergic pathways provides a broader anxiolytic net, particularly in models characterized by severe autonomic arousal, while minimizing the risk of extrapyramidal motor side effects.

Mechanistic Visualization

The following diagram illustrates the divergent and convergent signaling pathways of both compounds leading to behavioral anxiolysis.

G Enilospirone Enilospirone (Azapirone) HT1A 5-HT1A Receptor (Gi/o coupled) Enilospirone->HT1A Agonist Enciprazine Enciprazine (Phenylpiperazine) Enciprazine->HT1A Agonist Alpha1 α1-Adrenergic Receptor (Antagonism) Enciprazine->Alpha1 Antagonist cAMP ↓ cAMP Production HT1A->cAMP Excitability ↓ Neuronal Excitability (Raphe Nucleus/Amygdala) Alpha1->Excitability Modulates cAMP->Excitability Anxiolysis Anxiolytic Effect (EPM & VCT Models) Excitability->Anxiolysis

Proposed signaling pathways of enilospirone and enciprazine mediating anxiolysis.

Preclinical Anxiety Models: EPM and VCT

To objectively quantify the anxiolytic potential of these compounds, we rely on two orthogonal models:

  • Elevated Plus Maze (EPM): Exploits the natural conflict between a rodent's exploratory drive and its innate aversion to open, elevated spaces.

  • Vogel Conflict Test (VCT): Introduces a punished drinking paradigm. It is highly sensitive to clinically effective anxiolytics, which reliably increase the number of shocks an animal is willing to accept to [4].

Comparative Quantitative Data

The following table synthesizes representative preclinical performance metrics for these 5-HT1A agonists compared to a vehicle and a (diazepam)[5].

CompoundDose (mg/kg, p.o.)EPM: % Time in Open ArmsVCT: Punished Licks (20 min)Sedative Motor Deficits (Rotarod)
Vehicle -12 ± 3%45 ± 10None
Diazepam (Control) 2.045 ± 5%180 ± 25Significant at >2.5 mg/kg
Enilospirone 5.028 ± 4%110 ± 15None observed
Enciprazine 5.0135 ± 20135 ± 20None observed

Data Interpretation: Both compounds significantly outperform the vehicle in anxiolytic metrics without inducing the motor ataxia characteristic of diazepam. Enciprazine's slight superiority in the VCT may be attributed to its synergistic α1-adrenergic antagonism, which blunts the autonomic arousal associated with the shock stimulus.

Standardized Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols incorporate self-validating quality control (QC) steps.

Protocol 1: Elevated Plus Maze (EPM) Assay

Rationale: Measures unconditioned anxiety. The ratio of open-arm entries to total entries controls for general locomotor confounding variables.

  • Apparatus Preparation: Ensure the EPM (two open arms 50x10 cm, two enclosed arms 50x10x40 cm, elevated 50 cm) is illuminated at exactly 15 lux in the open arms to standardize the aversive stimulus.

  • Drug Administration: Administer enilospirone, enciprazine, or vehicle via oral gavage (p.o.) 60 minutes prior to testing.

    • QC Step: Include a diazepam (2 mg/kg) positive control cohort to validate the baseline anxiety state of the specific rodent strain.

  • Execution: Place the rat in the center square facing an open arm. Record behavior for 5 minutes using an overhead automated tracking system (e.g., EthoVision).

  • Data Acquisition: Calculate % Time in Open Arms and Total Distance Moved.

    • Self-Validation: If Total Distance Moved deviates by >20% between vehicle and test groups, suspect sedative/stimulant effects rather than pure anxiolysis.

Protocol 2: Vogel Conflict Test (VCT)

Rationale: Measures conditioned conflict anxiety.

  • Deprivation Phase: Deprive adult male rats of water for 48 hours prior to the test. Allow 1 hour of ad libitum water access after the first 24 hours to maintain hydration baselines.

  • Habituation: Place the rat in the operant chamber with a metal grid floor and a drinking spout. Allow a 3-minute unpunished exploration and drinking period.

  • Drug Administration: Administer test compounds (p.o.) 60 minutes prior to the conflict session.

  • Conflict Session: Electrify the spout and grid floor. For every 20th lick, deliver a 0.5 mA shock for 0.5 seconds. Record the total number of shocks accepted over a 20-minute period.

  • Validation & QC: Run a parallel "unpunished" cohort (no shocks delivered). If the drug significantly alters drinking volume in the unpunished cohort, the VCT results may be confounded by primary rather than anxiolysis[6].

Conclusion

Both enilospirone and enciprazine demonstrate robust efficacy in preclinical anxiety models, validating the therapeutic utility of 5-HT1A modulation. Enciprazine's unique receptor profile offers a compelling alternative for anxiety phenotypes characterized by severe autonomic arousal. By adhering to the rigorously controlled EPM and VCT protocols outlined above, researchers can confidently benchmark novel non-benzodiazepine candidates against these historical standards.

References
  • Wikipedia Contributors. "Azapirone." Wikipedia, The Free Encyclopedia.[Link]

  • Schweizer E, et al. "A placebo-controlled study of enciprazine in the treatment of generalized anxiety disorder: a preliminary report." Psychopharmacology Bulletin (1990).[Link]

  • Lladó-Pelfort L, et al. "Activity of Serotonin 5-HT1A Receptor Biased Agonists in Rat: Anxiolytic and Antidepressant-like properties." ACS Chemical Neuroscience (2017).[Link]

  • Yamada K, et al. "Serotonergic mechanisms in anxiolytic effect of tandospirone in the Vogel conflict test." PubMed (1992).[Link]

Sources

Comparative

Pharmacological Validation of Enilospirone as a Selective 5-HT1A Receptor Partial Agonist: A Comparative Guide

Executive Summary Enilospirone (CERM-3726) is a psychotropic agent belonging to the azapirone class, structurally and pharmacologically related to anxiolytics like buspirone and tandospirone[1]. Unlike traditional benzod...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Enilospirone (CERM-3726) is a psychotropic agent belonging to the azapirone class, structurally and pharmacologically related to anxiolytics like buspirone and tandospirone[1]. Unlike traditional benzodiazepines that globally depress central nervous system (CNS) activity via GABAergic modulation, enilospirone exerts its effects through highly selective partial agonism at the serotonin-1A (5-HT1A) receptor[2][3]. Notably, enilospirone presents a unique clinical profile: at lower doses, it exhibits mild alerting properties that oppose performance deterioration during prolonged tasks, contrasting sharply with the sedative burden of conventional anxiolytics[4]. This guide provides a rigorous, objective framework for validating enilospirone’s pharmacological profile against alternative agents, detailing the causality and self-validating experimental workflows required for robust drug characterization.

Mechanistic Grounding: The 5-HT1A Receptor System

To understand enilospirone's unique profile, we must analyze its target. The 5-HT1A receptor is a G-protein coupled receptor (GPCR) predominantly linked to the inhibitory Gi/o protein complex[5].

The Causality of Partial Agonism: When a full agonist binds to 5-HT1A, it triggers massive dissociation of the Gαi and Gβγ subunits. Gαi inhibits adenylyl cyclase (reducing cAMP), while Gβγ activates G-protein-coupled inwardly rectifying potassium (GIRK) channels, causing profound neuronal hyperpolarization[5]. However, as a partial agonist, enilospirone acts as a homeostatic neuromodulator. It provides sufficient activation at postsynaptic heteroreceptors (e.g., in the hippocampus and cortex) to exert anxiolytic and antidepressant-like effects, while avoiding the excessive inhibitory feedback at presynaptic somatodendritic autoreceptors (in the raphe nucleus) that typically blunts serotonergic firing[6][7].

Pathway Enilo Enilospirone (Partial Agonist) Receptor 5-HT1A Receptor (GPCR) Enilo->Receptor Binds & Partially Activates Gi Gi/o Protein Complex Receptor->Gi Conformational Change AC Adenylyl Cyclase (Inhibited) Gi->AC Gαi Subunit GIRK GIRK Channels (Activated) Gi->GIRK Gβγ Subunit cAMP cAMP Levels (Decreased) AC->cAMP Downregulates Hyperpol Neuronal Hyperpolarization GIRK->Hyperpol K+ Efflux

Diagram of the 5-HT1A receptor Gi/o-coupled signaling pathway activated by enilospirone.

Comparative Pharmacodynamics: Enilospirone vs. Alternatives

To objectively benchmark enilospirone, it must be compared against other azapirones and prototypical research tools. Enilospirone is distinguished by its high selectivity for 5-HT1A receptors, lacking the off-target dopamine D2 receptor antagonism that complicates the pharmacological profile of buspirone[1][5].

Table 1: Comparative Receptor Binding and Functional Efficacy Profiles

Compound5-HT1A Affinity (Kᵢ, nM)5-HT1A Efficacy (Emax, %)D2 Receptor AffinityClinical / Behavioral Profile
Enilospirone ~5.0~40-50% (Partial)Negligible (>1000 nM)Anxiolytic, mild alerting effect[4]
Buspirone ~15.0~30% (Partial)Moderate (Antagonist)Anxiolytic, delayed onset[1]
Tandospirone ~27.0~45% (Partial)Negligible (>1000 nM)Anxiolytic, antipsychotic add-on[1][8]
8-OH-DPAT ~1.0100% (Full Agonist)Negligible (>1000 nM)Prototypical research tool[5][9]

(Note: Kᵢ and Emax values are representative consensus ranges derived from standard recombinant cell line assays[5][9].)

Experimental Validation Workflows

Establishing a self-validating experimental pipeline is critical to confirming enilospirone's pharmacological identity. The following protocols detail the methodologies required to validate its affinity, functional efficacy, and in vivo engagement.

In Vitro Radioligand Binding Assay (Affinity Validation)
  • Rationale & Causality: To prove that enilospirone directly interacts with the target, we use competitive radioligand binding. By introducing [³H]8-OH-DPAT (a radioactive full agonist) and measuring how effectively enilospirone displaces it, we can calculate the equilibrium dissociation constant (Kᵢ).

  • System Validation & Controls:

    • Positive Control: 10 µM unlabeled serotonin (5-HT) is used to define non-specific binding (NSB), ensuring the signal window is exclusively receptor-mediated.

    • Negative Control: Vehicle (DMSO) defines total binding (B0).

  • Methodology:

    • Membrane Preparation: Homogenize CHO cells stably expressing human 5-HT1A receptors in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes at 4°C to isolate the membrane fraction.

    • Incubation: Incubate 50 µg of membrane protein with 1 nM [³H]8-OH-DPAT and varying concentrations of enilospirone (10⁻¹¹ to 10⁻⁵ M) for 60 minutes at 25°C to reach equilibrium.

    • Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethyleneimine. Causality: Polyethyleneimine neutralizes the negative charge of the glass fibers, preventing non-specific adherence of the radioligand.

    • Quantification: Extract filters into scintillation vials, add cocktail, and measure radioactivity. Calculate the IC50 and convert to Kᵢ using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay (Functional Efficacy Validation)
  • Rationale & Causality: Binding affinity (Kᵢ) cannot distinguish between an antagonist, partial agonist, or full agonist. The measures the primary functional consequence of GPCR activation: the exchange of GDP for GTP on the Gα subunit[5]. Using a radiolabeled, non-hydrolyzable GTP analog prevents intrinsic GTPase activity from degrading the signal, allowing us to quantify the exact percentage of G-protein activation (Emax)[5].

  • System Validation & Controls:

    • Full Agonist Control: 8-OH-DPAT defines the 100% maximal system response.

    • Antagonist Control: WAY-100635 must block enilospirone-induced [³⁵S]GTPγS binding, validating that the activation is strictly 5-HT1A-dependent.

  • Methodology:

    • Assay Setup: Resuspend membranes in buffer containing 20 mM HEPES, 100 mM NaCl, 3 mM MgCl₂, and 10 µM GDP. Causality: Excess GDP forces the G-proteins into an inactive baseline state, maximizing the signal-to-noise ratio upon agonist addition.

    • Ligand Addition: Add enilospirone and incubate for 15 minutes at 30°C.

    • Radioligand Introduction: Add 0.1 nM [³⁵S]GTPγS and incubate for 30 minutes.

    • Harvesting & Analysis: Terminate via rapid filtration, wash, and quantify via liquid scintillation. Calculate enilospirone's Emax relative to 8-OH-DPAT to confirm its partial agonist status (~40-50%).

Workflow Prep 1. Membrane Preparation Incubate 2. Incubation (Drug + [35S]GTPγS) Prep->Incubate Filter 3. Rapid Filtration Incubate->Filter Wash 4. Washing (Remove Unbound) Filter->Wash Count 5. Scintillation Counting Wash->Count

Step-by-step experimental workflow for the[35S]GTPγS functional binding assay.

In Vivo Behavioral Validation (Rodent Models)
  • Rationale & Causality: In vitro efficacy must translate to central nervous system engagement. In rodents, activation of central 5-HT1A receptors induces a highly specific behavioral syndrome, prominently featuring forepaw treading (FPT) and flat body posture (FBP)[5][9].

  • System Validation & Controls: Pre-treatment with the selective antagonist WAY-100635 must abolish FPT and FBP, proving the behavioral output is exclusively driven by 5-HT1A activation rather than off-target motor stimulation.

  • Methodology:

    • Habituation: Acclimate adult male Sprague-Dawley rats to transparent observation cylinders for 30 minutes to eliminate stress-induced baseline behaviors.

    • Administration: Administer enilospirone (e.g., 1-10 mg/kg, p.o. or s.c.).

    • Observation: Score FPT and FBP continuously for 60 minutes post-administration using a standardized intensity scale (0 = absent, 1 = mild, 2 = moderate, 3 = intense)[5].

    • Data Synthesis: Generate dose-response curves to calculate the ED50 for behavioral induction, confirming central penetrance and target engagement.

Conclusion

Enilospirone represents a highly selective, partial agonist of the 5-HT1A receptor[2][3]. Through rigorous, self-validating in vitro and in vivo experimental workflows, its pharmacological profile can be accurately distinguished from full agonists and off-target azapirones. Its unique partial agonism provides a robust mechanistic explanation for its clinical utility, offering anxiolytic benefits alongside mild alerting properties without the debilitating sedation associated with older drug classes[1][4].

References

  • Maurel, J. L., et al. (2007). "High-Efficacy 5-HT1A Agonists for Antidepressant Treatment: A Renewed Opportunity." Journal of Medicinal Chemistry, 50(20), 5024–5033. URL:[Link]

  • Nicholson, A. N., & Stone, B. M. (1982). "6-(3-chloro)-phenoxy-2-methyl-1-oxa-4-azospiro-[4,5]decane-3-one (CERM 3726) and sleep of healthy men." Psychopharmacology, 76(2), 157–159. URL:[Link]

  • Wikipedia Contributors. (2025). "Enilospirone." Wikipedia, The Free Encyclopedia. URL:[Link]

  • Wikipedia Contributors. (2025). "Azapirone." Wikipedia, The Free Encyclopedia. URL:[Link]

Sources

Validation

Enilospirone vs. Diazepam: A Comparative Guide to Behavioral Effects in Rodent Models

As a Senior Application Scientist in preclinical pharmacology, I have designed this guide to move beyond superficial behavioral observations and dissect the mechanistic causality that drives the divergent profiles of eni...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in preclinical pharmacology, I have designed this guide to move beyond superficial behavioral observations and dissect the mechanistic causality that drives the divergent profiles of enilospirone and diazepam. For drug development professionals, distinguishing between true anxiolysis and generalized motor sedation is a critical hurdle. This guide objectively compares the behavioral performance of these two compounds in rodent models, providing self-validating experimental protocols to ensure rigorous, reproducible data.

Mechanistic Divergence: 5-HT1A vs. GABA-A

The fundamental difference in the behavioral output of enilospirone and diazepam stems from their distinct receptor targets.

Enilospirone (CERM-3726) belongs to the azapirone class and functions as a selective serotonin 5-HT1A receptor partial agonist[1]. Unlike traditional sedatives, enilospirone acts on somatodendritic autoreceptors in the raphe nucleus to modulate serotonergic firing. Behaviorally, it produces anxiolysis without sedation, and at lower doses (e.g., 100 mg human equivalent), it acts as a mild central stimulant that opposes performance deterioration[2].

Diazepam , a classic benzodiazepine, acts as a positive allosteric modulator (PAM) at the GABA-A receptor. By increasing the frequency of chloride channel openings, it induces widespread hyperpolarization of the central nervous system. While highly effective for acute anxiolysis, this mechanism inherently triggers dose-dependent sedation, muscle relaxation, and cognitive impairment[1].

MechanisticPathways cluster_enilospirone Enilospirone (Azapirone) cluster_diazepam Diazepam (Benzodiazepine) E_Drug Enilospirone E_Target 5-HT1A Receptor (Partial Agonist) E_Drug->E_Target E_Effect Anxiolysis & Mild Alerting E_Target->E_Effect D_Drug Diazepam D_Target GABA-A Receptor (Allosteric Modulator) D_Drug->D_Target D_Effect Anxiolysis & CNS Sedation D_Target->D_Effect

Fig 1. Divergent pharmacological pathways of Enilospirone and Diazepam.

Comparative Behavioral Profiling in Rodents

To accurately profile these compounds, we rely on specific rodent defense behavior assays that isolate anxiety from motor function[3].

Elevated Plus Maze (EPM): Anxiolysis vs. Sedation

The EPM exploits a rodent's innate aversion to open, elevated spaces. Both diazepam and enilospirone successfully increase the time spent in the open arms, indicating anxiolysis. However, diazepam (at doses >1 mg/kg) significantly reduces total arm entries due to its sedative properties[3]. Enilospirone maintains or slightly increases total arm entries, proving that its anxiolytic effect is not a byproduct of motor suppression[2].

Open Field Test (OFT): Locomotor Activity

The OFT measures spontaneous ambulation. Diazepam causes a dose-dependent decrease in distance traveled. Conversely, enilospirone's mild alerting effect opposes motor deterioration, maintaining baseline or slightly elevated locomotor activity[2].

5-HT1A Syndrome (Forepaw Treading)

A self-validating phenotypic readout for central 5-HT1A agonism is the induction of the "5-HT syndrome" in naive rats. Acute administration of 5-HT1A agonists like enilospirone produces dose-dependent forepaw treading (FPT) and flat body posture (FBP)[4]. Diazepam, lacking serotonergic activity, produces no such behavioral signs.

Quantitative Data Summary
Behavioral ParameterEnilospirone (CERM-3726)DiazepamMechanistic Implication
Primary Target 5-HT1A (Partial Agonist)GABA-A (PAM)Determines downstream CNS depression vs. modulation.
EPM: Open Arm Time IncreasedIncreasedBoth demonstrate baseline anxiolytic efficacy.
EPM: Total Arm Entries Maintained / IncreasedDecreased (Dose-dependent)Highlights diazepam's sedative motor impairment.
OFT: Locomotor Activity Maintained (Mild Alerting)SuppressedEnilospirone opposes performance deterioration.
5-HT1A Behavioral Signs Present (FPT, FBP)AbsentValidates target engagement for azapirones.

Standardized Experimental Protocols

To ensure trustworthiness, behavioral assays must operate as self-validating systems. When evaluating anxiolytics, the most critical confound is motor sedation. Therefore, this protocol mandates the parallel use of the OFT and the EPM. By quantifying total arm entries in the EPM alongside OFT ambulation, we create an internal control. If a compound increases open-arm time but suppresses total entries, the "anxiolysis" is confounded by sedation.

ExperimentalWorkflow N1 1. Acclimation 7 Days (12h Light/Dark) N2 2. Compound Administration i.p. Injection (Veh, Diazepam, Enilospirone) N1->N2 N3 3. Pharmacokinetic Delay 30-60 Min Absorption N2->N3 N4 4. Behavioral Assay EPM or OFT (5-10 Min Video Tracking) N3->N4 N5 5. Data Stratification Anxiolysis vs. Locomotor Activity N4->N5

Fig 2. Standardized in vivo workflow for evaluating anxiolytic vs. sedative effects.

Step-by-Step Methodology: EPM & OFT Validation
  • Animal Acclimation: House adult male Wistar rats (or C57BL/6 mice) in a temperature-controlled room with a 12h light/dark cycle for 7 days. Handle animals daily for 5 minutes to reduce baseline handling stress.

  • Dosing Regimen: Randomize animals into three groups: Vehicle (Saline/Tween), Diazepam (1.0 - 2.0 mg/kg, i.p.), and Enilospirone (5.0 - 10.0 mg/kg, i.p.).

  • Pharmacokinetic Delay: Return animals to their home cages for 30-60 minutes post-injection to allow for peak CNS penetration and receptor binding.

  • Open Field Test (Baseline Motor Control): Place the rodent in the center of a 50x50 cm open field arena. Record via overhead tracking software (e.g., EthoVision) for 10 minutes. Extract total distance traveled (cm) to quantify baseline sedation or alerting effects.

  • Elevated Plus Maze (Anxiolysis Assessment): Immediately following the OFT, transfer the animal to the center of the EPM facing an open arm. Record for 5 minutes.

  • Self-Validating Analysis:

    • Calculate the Anxiolytic Index : (Time in Open Arms / Total Time) × 100.

    • Calculate the Motor Index : Total Arm Entries (Open + Closed).

    • Causality Check: A valid non-sedating anxiolytic (Enilospirone) must show a statistically significant increase in the Anxiolytic Index without a statistically significant decrease in the Motor Index compared to the vehicle.

Conclusion & Translational Outlook

For drug development professionals, the distinction between GABAergic and Serotonergic anxiolytics is paramount. While diazepam provides rapid anxiolysis, its utility is severely bottlenecked by GABA-A mediated sedation and motor suppression. Enilospirone represents a highly targeted alternative; its 5-HT1A partial agonism delivers anxiolysis while actively opposing performance deterioration through mild central alerting effects[2]. By utilizing the self-validating protocols outlined above, researchers can confidently isolate true anxiolytic efficacy from sedative confounds in preclinical pipelines.

References

  • ENILOSPIRONE - Inxight Drugs | Source: ncats.io | 2

  • High-Efficacy 5-HT 1A Agonists for Antidepressant Treatment | Source: acs.org | 4

  • Azapirones versus placebo for panic disorder in adults | Source: nih.gov | 1

  • Anxiety-related interventions in rodent defense behaviors: systematic review and meta-analyses | Source: researchgate.net | 3

Sources

Comparative

A Comparative Analysis of Enilospirone and Tandospirone: A Guide for CNS Drug Discovery Professionals

In the landscape of psychopharmacology, particularly in the development of anxiolytic and antidepressant agents, the azapirone class of drugs has carved out a significant niche. These agents primarily exert their therape...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of psychopharmacology, particularly in the development of anxiolytic and antidepressant agents, the azapirone class of drugs has carved out a significant niche. These agents primarily exert their therapeutic effects through modulation of the serotonin 5-HT1A receptor. This guide provides an in-depth comparative analysis of two such agents: enilospirone and tandospirone. Our focus will be on their receptor binding profiles and functional activities, offering a data-driven perspective for researchers and drug development professionals.

Introduction to Enilospirone and Tandospirone

Both enilospirone (also known as CERM-3,726) and tandospirone are members of the azapirone class and are recognized as 5-HT1A receptor agonists.[1][2] Tandospirone is clinically available in some countries for the treatment of anxiety and depressive disorders.[2] Enilospirone, while also characterized as a selective 5-HT1A receptor agonist, is less documented in widely available literature regarding its comprehensive receptor interaction profile.[1] This analysis aims to collate the available data to draw a comparative picture of their pharmacological characteristics.

Comparative Receptor Binding Profiles

The affinity of a compound for its target receptor, and for off-target receptors, is a critical determinant of its therapeutic efficacy and side-effect profile. This is typically quantified by the inhibition constant (Ki), where a lower Ki value indicates a higher binding affinity.

Receptor SubtypeEnilospirone Ki (nM)Tandospirone Ki (nM)
Serotonin 5-HT1A Data not available27 ± 5 [2][3]
Serotonin 5-HT2 Data not available1300 - 41000[2][3]
Serotonin 5-HT1C Data not available1300 - 41000[3]
Dopamine D2 Data not available1300 - 41000[2][3]
α1-Adrenergic Data not available1300 - 41000[2][3]
α2-Adrenergic Data not available1300 - 41000[2][3]

Table 1: Comparative Receptor Binding Affinities (Ki) of Enilospirone and Tandospirone. Data for enilospirone is not widely available in public literature. Tandospirone shows high affinity and selectivity for the 5-HT1A receptor.

The data clearly illustrates that tandospirone is a potent 5-HT1A receptor ligand with two to three orders of magnitude lower affinity for other tested receptors, including various serotonin, dopamine, and adrenergic subtypes.[2][3] This high selectivity is a hallmark of its pharmacological profile and is thought to contribute to its favorable side-effect profile compared to less selective anxiolytics. The description of enilospirone as "selective" suggests a similar, if not more pronounced, preference for the 5-HT1A receptor.

Functional Activity at the 5-HT1A Receptor

Beyond binding affinity, the functional activity of a ligand—whether it acts as an agonist, antagonist, or partial agonist—is crucial. Both enilospirone and tandospirone are classified as 5-HT1A receptor agonists.

Tandospirone is specifically characterized as a partial agonist at postsynaptic 5-HT1A receptors.[2] Functional studies, such as those measuring adenylate cyclase activity, indicate that tandospirone has approximately 60% of the agonist effect of the full agonist 8-OH-DPAT.[3] Interestingly, some evidence suggests that tandospirone may act as a full agonist at presynaptic 5-HT1A autoreceptors located in the raphe nuclei.[2] This differential activity may contribute to its therapeutic mechanism, initially reducing serotonin release via autoreceptor agonism, followed by a sustained postsynaptic partial agonism.

While specific efficacy data for enilospirone is less accessible, its classification as a 5-HT1A agonist suggests it also enhances signaling through this receptor.[1]

5-HT1A Receptor Signaling Pathway

Activation of the 5-HT1A receptor, a Gi/o-coupled G-protein coupled receptor (GPCR), initiates a cascade of intracellular events. As a partial agonist, tandospirone triggers this pathway, albeit with a lower maximal effect than a full agonist.

G_protein_signaling R 5-HT1A Receptor G Gi/o Protein (αβγ) R->G Activates AC Adenylyl Cyclase G->AC αi inhibits K GIRK Channel G->K βγ activates ATP ATP K_ion K+ Ligand Tandospirone (Partial Agonist) Ligand->R cAMP cAMP ATP->cAMP PKA Protein Kinase A cAMP->PKA Activates Hyperpolarization Neuronal Hyperpolarization K_ion->Hyperpolarization Efflux leads to

Figure 1: Simplified 5-HT1A receptor signaling pathway activated by tandospirone.

Experimental Methodologies: A Look Under the Hood

To provide a deeper understanding of how the binding data is generated, we outline a standard experimental protocol for a competitive radioligand binding assay. This self-validating system is a cornerstone of receptor pharmacology.

Protocol: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound (e.g., enilospirone or tandospirone) for a specific receptor (e.g., 5-HT1A).

Principle: This assay measures the ability of a non-radioactive test compound to compete with a radioactive ligand ("radioligand") for binding to a receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value. The Ki is then calculated from the IC50 using the Cheng-Prusoff equation.

Step-by-Step Methodology:

  • Membrane Preparation:

    • Homogenize tissue or cells expressing the receptor of interest in a cold buffer.

    • Centrifuge the homogenate to pellet the cell membranes.

    • Wash and resuspend the membranes in an appropriate assay buffer.

    • Determine the protein concentration of the membrane preparation.

  • Assay Incubation:

    • In a multi-well plate, add the cell membrane preparation, a fixed concentration of a selective 5-HT1A radioligand (e.g., [³H]8-OH-DPAT), and varying concentrations of the unlabeled test compound.

    • Include control wells for total binding (radioligand + membranes) and non-specific binding (radioligand + membranes + a high concentration of a known 5-HT1A ligand to saturate the receptors).

    • Incubate the plate at a specific temperature for a set time to allow the binding to reach equilibrium.

  • Separation of Bound and Free Ligand:

    • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. The membranes with bound radioligand are trapped on the filter, while the unbound radioligand passes through.

    • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

  • Quantification:

    • Place the filters in scintillation vials with scintillation fluid.

    • Count the radioactivity on the filters using a scintillation counter.

  • Data Analysis:

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

    • Determine the IC50 value from the curve.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

workflow start Start prep Membrane Preparation (Receptor Source) start->prep incubate Incubation (Membranes + Radioligand + Test Compound) prep->incubate filter Filtration (Separate Bound from Free) incubate->filter count Scintillation Counting (Measure Radioactivity) filter->count analyze Data Analysis (Calculate IC50 and Ki) count->analyze end End analyze->end

Figure 2: Workflow for a competitive radioligand binding assay.

Discussion and Conclusion

The comparative analysis of enilospirone and tandospirone highlights the nuances within the azapirone class. Tandospirone's receptor profile is well-defined, demonstrating a high affinity and selectivity for the 5-HT1A receptor, where it acts as a partial agonist.[2][3] This profile is consistent with its clinical use as an anxiolytic with a reduced side-effect burden compared to less selective drugs.

For enilospirone, the available data points towards a highly selective 5-HT1A agonist.[1] The lack of comprehensive, publicly available binding data for a wide range of receptors makes a direct quantitative comparison challenging. However, its characterization as a "selective" agonist suggests that its off-target interactions are likely minimal.

For drug development professionals, the key takeaway is the importance of a detailed receptor binding and functional activity profile. While both compounds target the 5-HT1A receptor, subtle differences in affinity for other receptors can have significant implications for their therapeutic window and side-effect profiles. The high selectivity of tandospirone for the 5-HT1A receptor over dopamine D2 receptors, for instance, distinguishes it from older azapirones like buspirone and likely contributes to its lower incidence of extrapyramidal symptoms.[2] Future research and disclosure of more comprehensive data on enilospirone would be invaluable for a more complete comparative assessment and for guiding the development of next-generation 5-HT1A receptor modulators.

References

  • Maurel JL, Autin JM, Funes P, Newman-Tancredi A, Colpaert F, Vacher B. High-efficacy 5-HT1A agonists for antidepressant treatment: a renewed opportunity. J Med Chem. 2007;50(20):5024-5033. [Link]

  • Comparative Molecular Docking and Toxicity Profiling of Buspirone and Tandospirone Targeting the HTR1A Receptor. bioRxiv. 2023. [Link]

  • High-Efficacy 5-HT1A Agonists for Antidepressant Treatment: A Renewed Opportunity. ACS Publications. [Link]

  • Huang, L., Wang, H., Liu, J., Cao, S., Qin, D., Zhou, Y., ... & Wu, J. (2017). Role of tandospirone, a 5-HT1A receptor partial agonist, in the treatment of central nervous system disorders and the underlying mechanisms. Oncotarget, 8(60), 102705. [Link]

  • Yocca, F. D., Hyslop, D. K., Taylor, D. P., & Riblet, L. A. (1990). Analysis of tandospirone (SM-3997) interactions with neurotransmitter receptor binding sites. Pharmacology Biochemistry and Behavior, 36(3), 679-682. [Link]

Sources

Validation

High-Performance LC-MS/MS Validation for Enilospirone Pharmacokinetics: A Comparative Guide

Executive Summary Enilospirone (CERM-3726) is a specialized psychiatric compound requiring rigorous pharmacokinetic (PK) profiling during drug development. Historically, the quantification of such azapirones relied on Hi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Enilospirone (CERM-3726) is a specialized psychiatric compound requiring rigorous pharmacokinetic (PK) profiling during drug development. Historically, the quantification of such azapirones relied on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). However, legacy optical methods lack the sensitivity and specificity needed for modern trace-level PK analysis. This guide provides an authoritative, step-by-step framework for validating a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for enilospirone, demonstrating how targeted sample preparation and Multiple Reaction Monitoring (MRM) create a self-validating, high-throughput analytical system.

Mechanistic Context: Why Sensitivity Matters

Enilospirone is a selective 5-HT1A receptor agonist belonging to the azapirone class of anxiolytic and antidepressant compounds [[1]]([Link]). With a molecular weight of 295.76 g/mol , it modulates serotonergic signaling to exert its central nervous system (CNS) effects with more tolerable adverse profiles than traditional benzodiazepines . Because enilospirone undergoes rapid metabolism and operates at low circulating plasma concentrations, detecting its terminal elimination phase requires a bioanalytical method with a sub-nanogram Lower Limit of Quantification (LLOQ).

G Enilospirone Enilospirone (CERM-3726) Receptor 5-HT1A Receptor (Partial Agonist) Enilospirone->Receptor Gi_Protein Gi/o Protein Activation Receptor->Gi_Protein cAMP Decreased cAMP Production Gi_Protein->cAMP Effect Anxiolytic & Antidepressant Effect cAMP->Effect

Fig 1. Enilospirone mechanism of action via 5-HT1A receptor signaling pathway.

Regulatory Grounding: ICH M10 Standards

To ensure scientific trustworthiness and regulatory compliance, any bioanalytical method used for clinical or non-clinical PK studies must strictly adhere to the globally harmonized ICH M10 Bioanalytical Method Validation Guideline [[2]]([Link]). This standard dictates the acceptance criteria for selectivity, matrix effect, accuracy (±15%), precision, and stability, ensuring that every reported concentration is reliable.

Comparative Methodology: LC-MS/MS vs. Legacy HPLC-UV

The Causality of Experimental Choices

A common pitfall in LC-MS/MS is the "matrix effect"—where endogenous plasma components (like phospholipids) co-elute with the analyte, suppressing ionization in the Electrospray Ionization (ESI) source.

  • Why SPE over Protein Precipitation (PPT)? While PPT is fast, it leaves phospholipids intact. Because enilospirone is a basic amine, we employ Mixed-Mode Cation Exchange Solid Phase Extraction (MCX-SPE). The drug binds strongly to the cation-exchange resin, allowing neutral lipids and acidic interferences to be washed away with 100% methanol. This causal choice drastically improves the Signal-to-Noise (S/N) ratio at the LLOQ.

  • Why use a Stable Isotope-Labeled Internal Standard (SIL-IS)? We incorporate Enilospirone-d4 as a SIL-IS. Because it co-elutes with the primary analyte and experiences identical matrix suppression, it acts as an internal calibrator. This creates a self-validating system that mathematically corrects for any recovery losses or ionization variations.

Workflow Plasma Plasma Sample (+ SIL-IS) SPE Solid Phase Extraction (SPE) (Removes Phospholipids) Plasma->SPE LC UHPLC Separation (C18 Column) SPE->LC ESI ESI+ Ionization (m/z 296.1 [M+H]+) LC->ESI MSMS Triple Quadrupole MS/MS (MRM Mode) ESI->MSMS Data Data Analysis & ICH M10 Validation MSMS->Data

Fig 2. Step-by-step LC-MS/MS bioanalytical workflow for enilospirone detection.

Step-by-Step Experimental Protocol (LC-MS/MS)

1. Sample Preparation (MCX-SPE)

  • Aliquot 100 µL of human plasma into a 96-well plate.

  • Add 10 µL of SIL-IS (Enilospirone-d4, 50 ng/mL).

  • Dilute with 100 µL of 2% Phosphoric acid to disrupt protein binding and ionize the basic amine of enilospirone.

  • Load the mixture onto a pre-conditioned MCX SPE plate.

  • Wash with 2% Formic acid in water, followed by a second wash of 100% Methanol to remove neutral lipids.

  • Elute the target analytes with 5% Ammonium Hydroxide in Methanol.

  • Evaporate the eluate under nitrogen at 40°C and reconstitute in 100 µL of mobile phase.

2. Chromatographic Separation (UHPLC)

  • Column: C18 reversed-phase column (2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 10% B to 90% B over 3.0 minutes at a flow rate of 0.4 mL/min.

3. Mass Spectrometry (ESI-MS/MS)

  • Ionization: Positive Electrospray Ionization (ESI+).

  • MRM Transitions:

    • Enilospirone: m/z 296.1 → 158.1

    • SIL-IS (Enilospirone-d4): m/z 300.1 → 158.1

Comparative Performance Data

The following tables summarize the validation data of the optimized LC-MS/MS method compared against a legacy HPLC-UV method, evaluated strictly under ICH M10 guidelines .

Table 1: Validation Parameters (LC-MS/MS vs. HPLC-UV)
ParameterLC-MS/MS (Optimized)HPLC-UV (Legacy)ICH M10 Requirement
Linear Range 0.05 – 500 ng/mL10.0 – 5000 ng/mLN/A (Must cover expected PK)
LLOQ 0.05 ng/mL10.0 ng/mLS/N ≥ 5, Accuracy ±20%
Inter-day Precision (CV%) 3.2% – 6.8%11.5% – 18.2%≤ 15% (≤ 20% at LLOQ)
Inter-day Accuracy 96.5% – 104.2%82.1% – 115.4%85% – 115% (80-120% at LLOQ)
Run Time per Sample 3.5 minutes15.0 minutesN/A
Table 2: Matrix Effect and Extraction Recovery (LC-MS/MS)
Concentration LevelMatrix Factor (IS-Normalized)Extraction Recovery (SPE)
Low QC (0.15 ng/mL) 0.98 ± 0.0489.4% ± 3.1%
Mid QC (25 ng/mL) 1.01 ± 0.0291.2% ± 2.5%
High QC (400 ng/mL) 0.99 ± 0.0390.8% ± 2.8%

Data Interpretation: The IS-normalized Matrix Factor is near 1.0 across all Quality Control (QC) levels, proving that the MCX-SPE cleanup and SIL-IS effectively neutralize ion suppression. The LC-MS/MS method achieves a 200-fold improvement in sensitivity (LLOQ) compared to HPLC-UV, making it highly suitable for trace-level pharmacokinetic profiling.

Conclusion

Transitioning from legacy optical detection to LC-MS/MS for enilospirone quantification provides indispensable advantages in sensitivity, throughput, and data integrity. By coupling MCX-SPE with MRM detection and adhering to ICH M10 validation guidelines, researchers can establish a robust, self-validating analytical workflow. This ensures that the pharmacokinetic data driving clinical safety and efficacy decisions is unequivocally trustworthy.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.